ML381

Core Science & Biosynthesis

In-Depth Technical Guide: The Mechanism of Action of ML381

For Researchers, Scientists, and Drug Development Professionals

Abstract

ML381 is a potent and highly selective antagonist of the muscarinic acetylcholine (B1216132) receptor subtype 5 (M5). This technical guide provides a comprehensive overview of the mechanism of action of ML381, detailing its molecular interactions, downstream signaling consequences, and the experimental methodologies used for its characterization. Quantitative data on its binding affinity and functional potency are presented, along with detailed protocols for key in vitro assays. Visual diagrams are included to illustrate the relevant signaling pathways and experimental workflows, offering a complete resource for researchers in pharmacology and drug development.

Introduction

ML381, also known as VU0488130, has been identified as a selective orthosteric antagonist of the M5 muscarinic acetylcholine receptor.[1] Muscarinic receptors, a class of G-protein coupled receptors (GPCRs), are crucial for mediating the effects of the neurotransmitter acetylcholine in both the central and peripheral nervous systems.[2] The M5 subtype, in particular, is of significant interest due to its restricted expression in the central nervous system, where it is implicated in the modulation of dopamine (B1211576) release and neuronal excitability.[3][4] The selectivity of ML381 for the M5 receptor over the other four muscarinic subtypes (M1-M4) makes it a valuable tool for elucidating the physiological and pathological roles of M5 and a potential lead compound for the development of novel therapeutics.[1][5]

Core Mechanism of Action: Orthosteric Antagonism of the M5 Receptor

ML381 functions as a competitive antagonist at the orthosteric binding site of the M5 muscarinic acetylcholine receptor.[5] The orthosteric site is the same binding site as the endogenous ligand, acetylcholine. By occupying this site, ML381 prevents acetylcholine from binding and activating the receptor, thereby inhibiting its downstream signaling cascade.[6]

M5 Receptor Signaling Pathway

The M5 muscarinic receptor is a Gq/11-coupled GPCR.[7][8] Upon activation by an agonist like acetylcholine, the receptor undergoes a conformational change that activates the associated heterotrimeric G-protein, Gq/11.[9][10] This activation leads to the dissociation of the Gαq subunit from the Gβγ dimer. The activated Gαq subunit then stimulates the enzyme phospholipase C (PLC).[11]

PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7][8]

• Inositol 1,4,5-trisphosphate (IP3): IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol.[4] This increase in intracellular calcium concentration is a key signaling event that can be measured to assess receptor activation.

• Diacylglycerol (DAG): DAG remains in the cell membrane and, in conjunction with the elevated intracellular calcium, activates protein kinase C (PKC). PKC, in turn, phosphorylates a variety of downstream target proteins, leading to diverse cellular responses.

ML381, by blocking the initial binding of acetylcholine, prevents this entire signaling cascade from being initiated.

Quantitative Data

The following table summarizes the key quantitative parameters that define the potency and selectivity of ML381 for the human M5 muscarinic acetylcholine receptor.

Parameter	Value	Species	Assay Type	Reference
IC50	450 nM	Human	Functional Antagonism (Calcium Mobilization)	[1][5][12]
Ki	340 nM	Human	Radioligand Binding ([3H]NMS Competition)	[1][5][13]
Selectivity	>30 µM (IC50 for M1-M4)	Human	Functional Antagonism (Calcium Mobilization)	[1][5][13]

• IC50 (Half-maximal inhibitory concentration): The concentration of ML381 required to inhibit 50% of the maximal response induced by an agonist.

• Ki (Inhibitory constant): A measure of the binding affinity of ML381 to the M5 receptor. A lower Ki value indicates a higher binding affinity.

Experimental Protocols

The characterization of ML381 as a selective M5 antagonist relies on specific in vitro assays. Detailed methodologies for these key experiments are provided below.

Radioligand Binding Assay (Competition)

This assay is used to determine the binding affinity (Ki) of ML381 for the M5 receptor by measuring its ability to compete with a radiolabeled ligand for binding to the receptor.

Objective: To determine the inhibitory constant (Ki) of ML381 at the human M5 muscarinic receptor.

Materials:

• Cell membranes prepared from Chinese Hamster Ovary (CHO-K1) cells stably expressing the human M5 muscarinic receptor.[5][14]

• Radioligand: [3H]N-methylscopolamine ([3H]NMS), a non-selective muscarinic antagonist.[5][15]

• Unlabeled competitor: ML381.

• Non-specific binding control: Atropine (B194438) (a high-concentration non-selective muscarinic antagonist).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Glass fiber filters (e.g., GF/C).

• Filtration apparatus.

• Scintillation counter and scintillation fluid.

Procedure:

• Membrane Preparation:

  • Culture CHO-K1 cells expressing the human M5 receptor to confluency.

  • Harvest the cells and homogenize them in ice-cold lysis buffer.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and re-centrifuging.

  • Resuspend the final membrane pellet in assay buffer and determine the protein concentration.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add cell membranes, [3H]NMS (at a concentration near its Kd), and assay buffer.

  • Non-specific Binding: Add cell membranes, [3H]NMS, and a high concentration of atropine (e.g., 10 µM).

  • Competition Binding: Add cell membranes, [3H]NMS, and varying concentrations of ML381.

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).[14]

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using a filtration apparatus to separate the membrane-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of ML381 by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the ML381 concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Antagonism Assay (Calcium Mobilization)

This assay measures the ability of ML381 to inhibit the increase in intracellular calcium concentration induced by an M5 receptor agonist. This provides a measure of its functional antagonism (IC50).

Objective: To determine the half-maximal inhibitory concentration (IC50) of ML381 for the human M5 muscarinic receptor.

Materials:

• CHO-K1 cells stably expressing the human M5 muscarinic receptor.[1][16]

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, from a FLIPR Calcium Assay Kit).[13][17]

• M5 receptor agonist (e.g., Carbachol).[16]

• ML381.

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) with 20 mM HEPES.

• Fluorescence Imaging Plate Reader (FLIPR) or equivalent instrument capable of kinetic fluorescence measurements.

Procedure:

• Cell Plating: Seed the CHO-K1-hM5 cells into black-walled, clear-bottom 96-well or 384-well plates and culture overnight.

• Dye Loading:

  • Prepare the calcium-sensitive dye loading solution according to the manufacturer's instructions, typically in assay buffer.

  • Remove the culture medium from the cells and add the dye loading solution to each well.

  • Incubate the plate at 37°C for a specified time (e.g., 60 minutes) to allow the dye to enter the cells.[17]

• Compound Preparation:

  • Prepare a concentration-response curve of ML381 in assay buffer.

  • Prepare the agonist (Carbachol) at a concentration that elicits a sub-maximal response (e.g., EC80).

• Assay Measurement (using FLIPR):

  • Place the cell plate and the compound plates into the FLIPR instrument.

  • Initiate the experiment, which involves a pre-incubation step where varying concentrations of ML381 are added to the cells.

  • After the pre-incubation period, the instrument will add the agonist (Carbachol) to all wells.

  • Measure the fluorescence intensity kinetically over time to monitor the change in intracellular calcium concentration.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Normalize the data to the response of the agonist alone (0% inhibition) and the baseline (100% inhibition).

  • Plot the percentage of inhibition against the logarithm of the ML381 concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Inositol Monophosphate (IP1) Accumulation Assay

This is an alternative functional assay that measures the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3. This assay is particularly useful for studying Gq-coupled receptors.

Objective: To determine the functional antagonism of ML381 at the human M5 muscarinic receptor by measuring the inhibition of agonist-induced IP1 accumulation.

Materials:

• CHO-K1 cells stably expressing the human M5 muscarinic receptor.

• IP-One HTRF Assay Kit (e.g., from Cisbio).[10][18][19]

• M5 receptor agonist (e.g., Carbachol).

• ML381.

• Stimulation buffer containing lithium chloride (LiCl) to inhibit IP1 degradation.[7]

Procedure:

• Cell Plating: Seed the CHO-K1-hM5 cells into a suitable microplate (e.g., 96-well or 384-well) and culture overnight.

• Compound Preparation:

  • Prepare serial dilutions of ML381 in the stimulation buffer.

  • Prepare the agonist (Carbachol) at a concentration that gives a sub-maximal response (e.g., EC80).

• Cell Stimulation:

  • Remove the culture medium from the cells.

  • Add the ML381 dilutions to the respective wells and pre-incubate for a specified time.

  • Add the agonist (Carbachol) to the wells.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes) to allow for IP1 accumulation.[18]

• Lysis and Detection (following the IP-One HTRF Assay Kit protocol):

  • Add the HTRF detection reagents (IP1-d2 and anti-IP1-cryptate) to the wells to lyse the cells and initiate the competitive immunoassay.

  • Incubate the plate at room temperature for the recommended time (e.g., 60 minutes).

• Measurement: Read the plate on an HTRF-compatible plate reader, measuring the fluorescence emission at two wavelengths (e.g., 665 nm and 620 nm).

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm).

  • The HTRF signal is inversely proportional to the amount of IP1 produced.

  • Normalize the data and plot the percentage of inhibition against the logarithm of the ML381 concentration.

  • Fit the data to a dose-response curve to determine the IC50 value.

Visualizations

M5 Muscarinic Receptor Signaling Pathway and Inhibition by ML381

Caption: M5 receptor signaling and ML381's inhibitory mechanism.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for determining ML381 binding affinity.

Conclusion

ML381 is a highly selective M5 muscarinic acetylcholine receptor orthosteric antagonist. Its mechanism of action involves the direct competitive blockade of acetylcholine binding to the M5 receptor, thereby inhibiting the Gq/11-mediated phospholipase C signaling pathway and subsequent downstream events such as intracellular calcium mobilization and protein kinase C activation. The quantitative data and detailed experimental protocols provided in this guide offer a comprehensive resource for researchers utilizing ML381 as a pharmacological tool to investigate the roles of the M5 receptor in health and disease. The high selectivity of ML381 makes it an invaluable probe for dissecting the specific functions of this understudied muscarinic receptor subtype.

References

• 1. Functional responses of cloned muscarinic receptors expressed in CHO-K1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Expression of endogenous muscarinic acetylcholine receptors in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 5. Antagonist binding properties of five cloned muscarinic receptors expressed in CHO-K1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pseudo-noncompetitive antagonism of M1, M3, and M5 muscarinic receptor-mediated Ca2+ mobilization by muscarinic antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. gbo.com [gbo.com]
• 9. Assessing Gαq/15-signaling with IP-One: Single Plate Transfection and Assay Protocol for Cell-Based High-Throughput Assay [bio-protocol.org]
• 10. bmglabtech.com [bmglabtech.com]
• 11. lifesciences.danaher.com [lifesciences.danaher.com]
• 12. D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. moleculardevices.com [moleculardevices.com]
• 14. resources.revvity.com [resources.revvity.com]
• 15. Radioligand binding assay of M1-M5 muscarinic cholinergic receptor subtypes in human peripheral blood lymphocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. genscript.com [genscript.com]
• 17. moleculardevices.com [moleculardevices.com]
• 18. bmglabtech.com [bmglabtech.com]
• 19. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

The Discovery and Synthesis of ML381: A Selective M5 Receptor Antagonist

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The M5 muscarinic acetylcholine (B1216132) receptor, a Gq-coupled receptor predominantly expressed in the central nervous system, has been implicated in various physiological processes, including the modulation of dopamine (B1211576) release.[1][2] Its potential as a therapeutic target for conditions such as addiction and neurological disorders has driven the search for selective antagonists. This technical guide provides a comprehensive overview of the discovery, synthesis, and pharmacological characterization of ML381 (also known as VU0488130), a potent and selective antagonist of the M5 receptor.

Discovery of ML381: A High-Throughput Screening Approach

The journey to identify ML381 began with a robust high-throughput screening (HTS) campaign designed to identify novel modulators of the M5 receptor. This effort was crucial due to the historical lack of selective ligands for this particular receptor subtype.[2]

Experimental Workflow for ML381 Discovery

Caption: Experimental workflow for the discovery of ML381.

M5 Receptor Signaling Pathway

The M5 receptor, upon binding to its endogenous ligand acetylcholine, activates the Gq alpha subunit of its associated heterotrimeric G protein. This initiates a signaling cascade that results in the mobilization of intracellular calcium, a key second messenger.

Caption: M5 receptor Gq-coupled signaling pathway.

Pharmacological Profile of ML381

ML381 exhibits sub-micromolar potency for the human M5 receptor and exceptional selectivity over other muscarinic receptor subtypes.

Parameter	Value	Species	Reference
IC50 (hM5)	450 nM	Human	[2]
Ki (hM5)	340 nM	Human	[2]
IC50 (hM1-M4)	> 30 µM	Human	[2]
IC50 (rM5)	1.65 µM	Rat	[3]
IC50 (rM1-M4)	> 30 µM	Rat	[3]

Synthesis of ML381

The synthesis of ML381 is a multi-step process involving the preparation of key intermediates followed by a final coupling reaction. The following is a detailed protocol for the synthesis of the (S)-enantiomer of ML381.

Scheme 1: Synthesis of (S)-ML381

Caption: Synthetic scheme for (S)-ML381.

Detailed Synthetic Protocol

Step 1: Sulfonamide Formation To a solution of (S)-1-(pyridin-2-yl)ethanamine in dichloromethane (B109758) (CH₂Cl₂), add diisopropylethylamine (DIEA). Cool the mixture to 0 °C and add a solution of 2-nitrobenzenesulfonyl chloride (nosyl chloride) in CH₂Cl₂ dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Upon completion, wash the reaction mixture with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the sulfonamide intermediate.

Step 2: N-Methylation To a solution of the sulfonamide intermediate and triphenylphosphine (B44618) (PPh₃) in CH₂Cl₂, add diisopropyl azodicarboxylate (DIAD) dropwise at 0 °C. Then, add methanol (B129727) (MeOH) and stir the reaction at room temperature for 4 hours. Concentrate the reaction mixture and purify by column chromatography to obtain the N-methylated sulfonamide.

Step 3: Deprotection To a solution of the N-methylated sulfonamide in acetonitrile (B52724) (MeCN), add potassium carbonate (K₂CO₃) and 3-chlorothiophenol. Stir the mixture at room temperature for 6 hours. Filter the reaction mixture and concentrate the filtrate. Purify the residue by column chromatography to afford the chiral secondary amine.

Step 4: Amide Coupling To a solution of the chiral secondary amine and the appropriate carboxylic acid intermediate in CH₂Cl₂, add DIEA and 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU). Stir the reaction at room temperature for 12 hours. Dilute the reaction mixture with CH₂Cl₂ and wash with saturated aqueous sodium bicarbonate and brine. Dry the organic layer over sodium sulfate, filter, and concentrate. Purify the crude product by preparative HPLC to yield (S)-ML381.

Experimental Protocols

Calcium Mobilization Assay for M5 Receptor Antagonism

This assay is designed to measure the ability of a compound to inhibit the increase in intracellular calcium triggered by an M5 receptor agonist.

Materials:

• CHO-K1 cells stably expressing the human M5 receptor

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Probenecid (B1678239)

• M5 receptor agonist (e.g., acetylcholine)

• Test compounds (including ML381 as a positive control)

• 384-well black-walled, clear-bottom assay plates

• Fluorescence plate reader with automated liquid handling (e.g., FLIPR or FlexStation)

Procedure:

• Cell Plating: Seed the M5-expressing CHO-K1 cells into 384-well plates at a density of 10,000-20,000 cells per well and incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye and probenecid in assay buffer. Remove the culture medium from the cell plates and add the loading buffer to each well. Incubate the plates for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

• Compound Addition: Prepare serial dilutions of the test compounds and controls in assay buffer. Using the fluorescence plate reader's liquid handler, add the compound solutions to the cell plate. Incubate for 15-30 minutes at room temperature.

• Agonist Stimulation and Signal Detection: Add a pre-determined EC₈₀ concentration of the M5 receptor agonist to all wells. Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., 494 nm excitation and 516 nm emission for Fluo-4) over a period of 1-2 minutes.

• Data Analysis: The antagonist effect is determined by the reduction in the agonist-induced fluorescence signal. Calculate IC₅₀ values by fitting the concentration-response data to a four-parameter logistic equation.

[³H]N-methylscopolamine ([³H]NMS) Competition Binding Assay

This radioligand binding assay is used to determine the binding affinity (Ki) of a test compound for the M5 receptor.

Materials:

• Membrane preparations from cells expressing the human M5 receptor

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• [³H]NMS (radioligand)

• Non-specific binding control (e.g., atropine (B194438) at a high concentration)

• Test compounds (including ML381)

• 96-well plates

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

• Filtration manifold

Procedure:

• Assay Setup: In a 96-well plate, combine the M5 receptor-containing membranes, [³H]NMS at a concentration near its Kd, and varying concentrations of the test compound in binding buffer. For determining non-specific binding, a separate set of wells will contain a saturating concentration of a non-labeled antagonist like atropine instead of the test compound. Total binding is measured in the absence of any competing ligand.

• Incubation: Incubate the plates at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through glass fiber filters using a filtration manifold. This separates the membrane-bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Determine the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Calculate the IC₅₀ value from the resulting competition curve and then determine the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

References

• 1. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling VU0488130: A Technical Guide to a Selective M5 Muscarinic Acetylcholine Receptor Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

VU0488130, also known as ML381, is a potent and selective antagonist of the M5 muscarinic acetylcholine (B1216132) receptor (mAChR). Its discovery has provided the scientific community with a valuable chemical tool to probe the physiological and pathological roles of the M5 receptor subtype. This technical guide provides a comprehensive overview of the chemical structure, physicochemical and pharmacological properties, and the associated signaling pathways of VU0488130. Detailed experimental methodologies for the characterization of this compound are also presented to facilitate its use in research and drug development.

Chemical Structure and Physicochemical Properties

VU0488130 is a synthetic molecule with the systematic IUPAC name Methyl 3-[[1-[2-(4-fluoroanilino)pyrimidin-4-yl]pyrrolidin-3-yl]carbamoylamino]benzoate. Its chemical structure is characterized by a central urea (B33335) linkage connecting a substituted pyrimidine-pyrrolidine moiety to a methyl benzoate (B1203000) group.

Table 1: Physicochemical Properties of VU0488130

Property	Value	Source
IUPAC Name	Methyl 3-[[1-[2-(4-fluoroanilino)pyrimidin-4-yl]pyrrolidin-3-yl]carbamoylamino]benzoate	PubChem
Molecular Formula	C23H23FN6O3	PubChem
Molecular Weight	466.47 g/mol	PubChem
SMILES	COC(=O)c1cccc(NC(=O)NC2CN(C(c3cc(F)ccc3)ncn4)C4C2)c1	PubChem
Solubility	Soluble in DMSO	AOBIOUS

Note: The fumarate (B1241708) salt of VU0488130 has a molecular formula of C25H25N3O8 and a molecular weight of 495.48 g/mol .[1]

Pharmacological Properties

VU0488130 is distinguished by its high potency and selectivity as an antagonist for the human M5 muscarinic acetylcholine receptor.

Table 2: Pharmacological Profile of VU0488130 (ML381)

Parameter	Value	Species	Assay Type	Source
hM5 IC50	450 nM	Human	Functional Assay	Gentry et al.
hM5 Ki	340 nM	Human	[3H]NMS Competition Binding	Gentry et al.
Selectivity	>30 µM (IC50) for hM1-M4	Human	Functional Assay	Gentry et al.

hM1-M5: human muscarinic acetylcholine receptors 1-5

The compound exhibits enantiospecific inhibition and possesses a favorable drug metabolism and pharmacokinetics (DMPK) profile, including central nervous system (CNS) penetration, making it suitable for both in vitro and in vivo studies.

Mechanism of Action and Signaling Pathway

VU0488130 acts as an orthosteric antagonist at the M5 muscarinic acetylcholine receptor. This means it binds to the same site as the endogenous ligand, acetylcholine, thereby competitively inhibiting the receptor's activation.

The M5 receptor is a G-protein coupled receptor (GPCR) that primarily couples to Gαq/11 proteins. Upon activation by an agonist, the M5 receptor initiates a signaling cascade that leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). As an antagonist, VU0488130 blocks this entire downstream signaling pathway.

M5 Receptor Signaling Pathway Antagonized by VU0488130.

Experimental Protocols

The following are detailed methodologies for key experiments typically performed to characterize a selective M5 antagonist like VU0488130.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of the test compound.

Workflow:

Workflow for Radioligand Binding Assay.

Detailed Protocol:

• Membrane Preparation: Homogenize cells expressing the human M5 receptor in a buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuge to pellet the membranes. Resuspend the pellet in the assay buffer.

• Incubation: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand [3H]N-methylscopolamine ([3H]NMS) and a range of concentrations of VU0488130. Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a known muscarinic antagonist like atropine).

• Filtration: After incubation (e.g., 60 minutes at room temperature), rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.

• Scintillation Counting: Place the filtermats in scintillation vials with a scintillation cocktail and quantify the amount of radioactivity using a liquid scintillation counter.

• Data Analysis: Subtract the non-specific binding from all other values. Plot the specific binding as a function of the log concentration of VU0488130. Fit the data to a one-site competition binding equation to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Assay (Calcium Mobilization)

This assay measures the ability of the antagonist to block agonist-induced cellular responses, such as an increase in intracellular calcium.

Workflow:

References

• 1. ML381 (VU0488130) Supplier | CAS 1623481-80-0|M5-Orthosteric Antagonist | AOBIOUS [aobious.com]

ML381: A Selective M5 Orthosteric Antagonist - A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The muscarinic acetylcholine (B1216132) M5 receptor, a G-protein coupled receptor (GPCR), is a promising therapeutic target for various central nervous system (CNS) disorders, including addiction. However, the development of selective ligands for M5 has been historically challenging due to the high sequence homology within the muscarinic receptor family. This technical guide provides an in-depth overview of ML381 (also known as VU0488130), a novel and highly selective orthosteric antagonist of the M5 receptor. This document details its pharmacological properties, the experimental protocols for its characterization, and the signaling pathways it modulates.

Pharmacological Profile of ML381

ML381 is a potent and selective antagonist of the human M5 receptor, identified through a high-throughput screening campaign followed by chemical optimization. Its discovery represents a significant advancement in the development of tool compounds to probe M5 receptor function.[1]

Quantitative Data

The following tables summarize the key quantitative data for ML381, including its potency, selectivity, and pharmacokinetic properties.

Table 1: In Vitro Potency and Selectivity of ML381

Receptor Subtype	IC50 (nM)	Ki (nM)	Selectivity vs. hM5
Human M5 (hM5)	450[1][2]	340[1][2]	-
Human M1 (hM1)	>30,000[1][2]	-	>67-fold
Human M2 (hM2)	>30,000[1][2]	-	>67-fold
Human M3 (hM3)	>30,000[1][2]	-	>67-fold
Human M4 (hM4)	>30,000[1][2]	-	>67-fold
Rat M5 (rM5)	1,650[2]	-	-

Table 2: Pharmacokinetic Properties of ML381

Parameter	Value	Species
Intravenous (IV) Clearance (CLp)	98 mL/min/kg	Rat
Half-life (t1/2)	0.3 hours	Rat
Brain-to-Plasma Partition Coefficient (Kp)	0.58	Rat
Fraction Unbound in Plasma (fu,p)	0.111	Human
Fraction Unbound in Plasma (fu,p)	0.584	Rat
Fraction Unbound in Brain Homogenate (fu,brain)	0.136	Rat

Note: Due to its poor metabolic stability and potential for amide hydrolysis in plasma, ML381 is primarily recommended for in vitro and electrophysiological studies.[3]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the M5 receptor signaling pathway and a general workflow for the discovery and characterization of a selective M5 antagonist like ML381.

Caption: M5 Receptor Signaling Pathway.

Caption: GPCR Antagonist Discovery Workflow.

Experimental Protocols

The following are detailed, representative protocols for the key in vitro assays used to characterize ML381. While the exact conditions for the original characterization of ML381 may have had minor variations, these protocols are based on standard methodologies for muscarinic receptor research.

Calcium Mobilization Assay for M5 Receptor Antagonism

This functional assay measures the ability of a compound to inhibit the increase in intracellular calcium ([Ca²⁺]i) induced by an M5 receptor agonist.

1. Cell Culture and Plating:

• Cell Line: Chinese Hamster Ovary (CHO-K1) cells stably expressing the human muscarinic M5 receptor (hM5).

• Culture Medium: Ham's F-12 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, 100 µg/mL streptomycin, and a selection antibiotic (e.g., G418) to maintain receptor expression.

• Plating: Seed cells into black-walled, clear-bottom 96-well or 384-well plates at a density that results in a confluent monolayer on the day of the assay. Incubate for 18-24 hours at 37°C in a 5% CO₂ incubator.

2. Dye Loading:

• Reagent: Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium 5 Assay Kit).

• Procedure:

  • Prepare a dye loading solution in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4) containing the fluorescent dye and probenecid (B1678239) (to prevent dye extrusion).

  • Aspirate the culture medium from the cell plate and add the dye loading solution to each well.

  • Incubate the plate for 45-60 minutes at 37°C in a 5% CO₂ incubator, protected from light.

3. Compound and Agonist Preparation:

• Compound (ML381): Prepare a stock solution in 100% DMSO. Serially dilute the compound in assay buffer to the desired concentrations.

• Agonist (Acetylcholine): Prepare a stock solution in water. Dilute to a final concentration that elicits a submaximal response (e.g., EC₈₀) in the assay buffer.

4. Assay Procedure (using a FLIPR or similar instrument):

• After dye loading, wash the cells with assay buffer to remove excess dye.

• Add the diluted ML381 or vehicle control to the appropriate wells and incubate for a pre-determined time (e.g., 15-30 minutes) at room temperature.

• Place the cell plate into the fluorescence imaging plate reader.

• Initiate fluorescence reading to establish a baseline.

• Add the agonist (acetylcholine) to all wells and continue to monitor the fluorescence intensity over time.

5. Data Analysis:

• The increase in fluorescence intensity corresponds to the increase in intracellular calcium.

• Determine the inhibitory effect of ML381 by comparing the agonist-induced calcium response in the presence and absence of the antagonist.

• Calculate the IC₅₀ value by fitting the concentration-response data to a four-parameter logistic equation.

[³H]-N-Methylscopolamine ([³H]NMS) Competition Binding Assay

This radioligand binding assay determines the affinity (Ki) of ML381 for the M5 receptor by measuring its ability to compete with the binding of a known radiolabeled antagonist, [³H]NMS.

1. Membrane Preparation:

• Source: CHO-K1 cells stably expressing the hM5 receptor.

• Procedure:

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the supernatant at high speed to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA or Bradford assay).

2. Assay Setup:

• Reagents:

  • [³H]NMS (radioligand)

  • ML381 (competitor)

  • Atropine (B194438) or another high-affinity muscarinic antagonist (for determining non-specific binding)

  • Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Procedure (in 96-well plates or tubes):

  • To each well/tube, add assay buffer.

  • For total binding, add vehicle (e.g., DMSO).

  • For non-specific binding, add a saturating concentration of atropine (e.g., 1 µM).

  • For competition, add increasing concentrations of ML381.

  • Add a fixed concentration of [³H]NMS (typically at or near its Kd for the M5 receptor).

  • Add the membrane preparation to initiate the binding reaction.

3. Incubation and Filtration:

• Incubate the assay plate/tubes at room temperature for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Terminate the binding reaction by rapid filtration through glass fiber filters (e.g., using a cell harvester).

• Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

4. Detection and Data Analysis:

• Place the filters into scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Calculate Specific Binding: Total Binding (CPM) - Non-specific Binding (CPM).

• Plot the percentage of specific [³H]NMS binding as a function of the ML381 concentration.

• Determine the IC₅₀ value from the competition curve.

• Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.[4]

Conclusion

ML381 is a valuable pharmacological tool for investigating the physiological and pathophysiological roles of the M5 muscarinic receptor. Its high selectivity over other muscarinic subtypes makes it particularly useful for dissecting the specific contributions of M5 to neuronal signaling and behavior. The data and protocols presented in this guide are intended to facilitate further research into the therapeutic potential of targeting the M5 receptor.

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]

The Pharmacokinetics of ML381: An In-Depth Technical Guide

ML381, also known as VU0488130, is a potent and highly selective orthosteric antagonist of the M5 muscarinic acetylcholine (B1216132) receptor (mAChR).[1][2] Its favorable profile as a molecular probe for in vitro and electrophysiology studies is underscored by its sub-micromolar potency and significant selectivity over other mAChR subtypes.[1][2] However, its utility in in vivo pharmacokinetic studies is limited by metabolic instability, particularly in rat plasma.[1][3] This guide provides a comprehensive overview of the known pharmacokinetic properties of ML381, detailed methodologies for the key experiments cited, and a visualization of its target's signaling pathway.

Physicochemical and Pharmacokinetic Properties of ML381

The following tables summarize the key physicochemical and pharmacokinetic parameters of ML381.

Table 1: Physicochemical Properties of ML381

Property	Value	Reference
Molecular Weight (MW)	379 g/mol	[1]
Calculated LogP (cLogP)	2.74	[1]
Topological Polar Surface Area (TPSA)	86 Ų	[1]
Solubility in PBS (pH 7.4, 23°C)	96 µM	[1]

Table 2: In Vitro Drug Metabolism and Pharmacokinetics (DMPK) Profile of ML381

Parameter	Species	Value	Reference
Stability
PBS Stability (48 hours, 23°C)	-	99% parent remaining	[1]
Microsomal Clearance
Intrinsic Clearance (CLint)	Rat	770 mL/min/kg	[1]
Human	93 mL/min/kg	[1]
Predicted Hepatic Clearance (CLhep)	Rat	64 mL/min/kg	[1]
Human	17 mL/min/kg	[1]
Transporter Efflux
Efflux Ratio (MDCK-MDR1)	-	1.6	[1]
CYP450 Inhibition (IC50)
CYP2C9	Human	6.3 µM	[1]
CYP1A2, 2D6, 3A4	Human	>25 µM	[1]

Table 3: In Vivo Pharmacokinetic Parameter of ML381 in Rats

Parameter	Value	Conditions	Reference
Brain:Plasma Partition Coefficient (Kp)	0.58	0.2 mg/kg IV dose, 0.25 hr post-dose (n=2)	[1]

Experimental Protocols

While the primary literature provides a summary of the pharmacokinetic data for ML381, detailed, step-by-step protocols for the specific experiments performed on this compound are not extensively described. The following are generalized methodologies representative of the types of assays conducted to obtain the data presented above.

Aqueous Solubility Assessment (Shake-Flask Method)

The solubility of ML381 in phosphate-buffered saline (PBS) was likely determined using a shake-flask method. This common technique involves the following general steps:

• Preparation of a Saturated Solution: An excess amount of the test compound (ML381) is added to a vial containing a known volume of PBS (pH 7.4).

• Equilibration: The vial is sealed and agitated in a temperature-controlled environment (e.g., 23°C) for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved compound.

• Separation of Undissolved Compound: The resulting suspension is filtered or centrifuged to remove any solid particles.

• Quantification: The concentration of the dissolved compound in the clear supernatant or filtrate is determined using a suitable analytical method, such as high-performance liquid chromatography (HPLC) with UV detection or liquid chromatography-mass spectrometry (LC-MS).

Microsomal Stability Assay

The metabolic stability of ML381 was assessed using rat and human hepatic microsomes. This in vitro assay predicts the extent of first-pass metabolism in the liver. A typical protocol involves:

• Incubation Mixture Preparation: A reaction mixture is prepared containing liver microsomes, the test compound (ML381) at a known concentration, and a buffer solution (e.g., phosphate (B84403) buffer, pH 7.4).

• Initiation of Metabolic Reaction: The metabolic reaction is initiated by the addition of a nicotinamide (B372718) adenine (B156593) dinucleotide phosphate (NADPH) regenerating system. A control incubation without NADPH is also run to account for any non-enzymatic degradation.

• Time-Course Sampling: Aliquots are taken from the incubation mixture at various time points (e.g., 0, 5, 15, 30, 45 minutes).

• Reaction Termination: The reaction in each aliquot is stopped by adding a cold organic solvent, such as acetonitrile, which also precipitates the microsomal proteins.

• Analysis: After centrifugation to remove the precipitated proteins, the supernatant is analyzed by LC-MS/MS to quantify the remaining concentration of the parent compound (ML381) at each time point. The rate of disappearance is then used to calculate the intrinsic clearance.

MDCK-MDR1 Transwell Assay for P-gp Efflux

To determine if ML381 is a substrate of the P-glycoprotein (P-gp) transporter, a bidirectional permeability assay using Madin-Darby Canine Kidney (MDCK) cells transfected with the human MDR1 gene (which encodes for P-gp) is commonly employed.

• Cell Culture: MDCK-MDR1 cells are seeded onto permeable membrane supports in transwell plates and cultured to form a confluent monolayer.

• Bidirectional Transport Study:

  • Apical to Basolateral (A-to-B) Transport: The test compound (ML381) is added to the apical (upper) chamber, and the appearance of the compound in the basolateral (lower) chamber is measured over time.

  • Basolateral to Apical (B-to-A) Transport: The test compound is added to the basolateral chamber, and its appearance in the apical chamber is monitored.

• Sample Analysis: Samples are collected from the receiver chamber at specific time points and the concentration of ML381 is quantified by LC-MS/MS.

• Calculation of Apparent Permeability (Papp) and Efflux Ratio: The apparent permeability coefficients for both A-to-B and B-to-A transport are calculated. The efflux ratio is then determined by dividing the B-to-A Papp by the A-to-B Papp. An efflux ratio significantly greater than 1 suggests that the compound is a substrate for an efflux transporter like P-gp.

Cytochrome P450 (CYP) Inhibition Assay

The potential of ML381 to inhibit major human cytochrome P450 enzymes is evaluated to assess the risk of drug-drug interactions. A common method involves:

• Incubation: Human liver microsomes are incubated with a specific probe substrate for each CYP isoform being tested (e.g., phenacetin (B1679774) for CYP1A2, diclofenac (B195802) for CYP2C9). The incubation is performed in the presence of various concentrations of the test compound (ML381).

• Metabolite Formation: The reaction is initiated with an NADPH regenerating system and allowed to proceed for a specific time.

• Reaction Termination and Analysis: The reaction is stopped, and the amount of the specific metabolite formed from the probe substrate is quantified using LC-MS/MS.

• IC50 Determination: The concentration of ML381 that causes 50% inhibition of the metabolite formation (IC50) is calculated by plotting the percentage of inhibition against the concentration of ML381.

In Vivo Brain:Plasma Partition Coefficient (Kp) Determination

The brain-to-plasma partition coefficient provides an indication of a compound's ability to cross the blood-brain barrier. The reported Kp for ML381 was determined in rats following intravenous administration.

• Drug Administration: A single intravenous (IV) dose of ML381 (0.2 mg/kg) is administered to Sprague Dawley rats.

• Sample Collection: At a specific time point post-administration (0.25 hours), blood and brain tissue are collected from the animals.

• Sample Processing: Blood is processed to obtain plasma. The brain tissue is homogenized.

• Concentration Measurement: The concentrations of ML381 in the plasma and brain homogenate are determined using a validated analytical method, likely LC-MS/MS.

• Kp Calculation: The brain:plasma partition coefficient (Kp) is calculated as the ratio of the total concentration of ML381 in the brain to the total concentration in the plasma.

Signaling Pathway of the M5 Muscarinic Acetylcholine Receptor

ML381 exerts its pharmacological effect by antagonizing the M5 muscarinic acetylcholine receptor. The M5 receptor is a G protein-coupled receptor (GPCR) that, like the other odd-numbered muscarinic receptors (M1 and M3), primarily couples to Gq/11 proteins.[4][5] Activation of this pathway by the endogenous ligand acetylcholine leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). DAG, along with the increased intracellular Ca2+, activates protein kinase C (PKC). This signaling cascade ultimately leads to various cellular responses.

Caption: M5 muscarinic acetylcholine receptor signaling pathway.

References

• 1. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 2. Muscarinic acetylcholine receptor M5 - Wikipedia [en.wikipedia.org]
• 3. Muscarinic Acetylcholine Receptors [sigmaaldrich.com]
• 4. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 5. ADME MDR1-MDCK Permeability Assay-BioDuro-Global CRDMO, Rooted in Science [bioduro.com]

The M5 Muscarinic Acetylcholine Receptor: A Key Modulator of Dopamine Release and a Target for the Novel Antagonist ML381

A Technical Guide for Researchers and Drug Development Professionals

Abstract

The M5 muscarinic acetylcholine (B1216132) receptor, a Gq-coupled protein, plays a critical and complex role in the regulation of dopamine (B1211576) signaling within the central nervous system. Predominantly expressed on dopaminergic neurons of the ventral tegmental area (VTA) and substantia nigra pars compacta (SNc), the M5 receptor is uniquely positioned to modulate dopamine release in key brain regions associated with reward, motivation, and motor control.[1][2][3][4] This technical guide provides an in-depth overview of the M5 receptor's function in dopamine neurotransmission, its signaling pathways, and the pharmacological characteristics of ML381, a novel and highly selective M5 orthosteric antagonist.[5][6] Detailed experimental methodologies and quantitative data are presented to support researchers and drug development professionals in the exploration of the M5 receptor as a therapeutic target.

Introduction: The M5 Receptor in the Dopaminergic System

The cholinergic and dopaminergic systems are intricately linked, with cholinergic neurons in the brainstem and striatum exerting significant control over the activity of midbrain dopamine neurons. Among the five muscarinic acetylcholine receptor subtypes (M1-M5), the M5 receptor is the only subtype consistently detected on the soma and terminals of dopamine neurons in the VTA and SNc.[1][2][7][8] This selective expression makes the M5 receptor a compelling target for modulating dopamine-related behaviors and for the potential treatment of neuropsychiatric disorders such as addiction, schizophrenia, and Parkinson's disease.[2][9]

Activation of the M5 receptor by acetylcholine (ACh) generally leads to an increase in dopamine neuron excitability and a potentiation of dopamine release.[7] However, the precise physiological outcomes of M5 receptor activation are nuanced and appear to be dependent on the receptor's subcellular location.[1][2]

The Dichotomous Role of M5 Receptor Activation in Dopamine Release

Emerging evidence suggests that the location of the M5 receptor on the dopaminergic neuron dictates its effect on dopamine signaling:

• Somatodendritic M5 Receptors: Activation of M5 receptors on the cell bodies and dendrites of dopamine neurons in the VTA and SNc leads to increased neuronal firing rates.[1][2] This excitatory effect is mediated by the canonical Gq signaling pathway, resulting in calcium mobilization and inward currents.[1]

• Presynaptic M5 Receptors: The role of M5 receptors located on the axon terminals of dopamine neurons in the striatum is more complex. While some studies suggest a role in facilitating dopamine release, others have reported that potentiation of M5 receptors in the striatum can lead to an inhibition of dopamine release.[1][2] This highlights the intricate local regulation of dopamine transmission by the M5 receptor.

Signaling Pathways of the M5 Receptor

The M5 receptor canonically signals through its coupling to the Gq/11 family of G proteins.[10] Upon binding of acetylcholine, the receptor undergoes a conformational change, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[11] This signaling cascade ultimately modulates ion channel activity and neuronal excitability.

Caption: M5 Receptor Signaling Pathway.

ML381: A Selective M5 Receptor Orthosteric Antagonist

The development of subtype-selective ligands has been a major hurdle in elucidating the specific functions of the M5 receptor. ML381 (also known as VU0488130) represents a significant breakthrough as the first reported highly selective, CNS-penetrant M5 orthosteric antagonist.[5][6]

Pharmacological Profile of ML381

ML381 exhibits sub-micromolar potency for the human M5 receptor and demonstrates high selectivity over the other four muscarinic receptor subtypes.[5][6] Its pharmacological characteristics make it an invaluable tool for in vitro and in vivo studies aimed at dissecting the physiological and pathophysiological roles of the M5 receptor.

Parameter	Human M5 (hM5)	Rat M5 (rM5)	Human M1-M4 (hM1-M4)	Reference
IC50	450 nM	1.65 µM	>30 µM	[5]
Ki	340 nM	-	-	[5][12]

Table 1: Pharmacological Data for ML381.

Experimental Protocols

The following are detailed methodologies for key experiments used to investigate the role of the M5 receptor in dopamine release.

In Vivo Microdialysis for Measuring Dopamine Release

This protocol allows for the measurement of extracellular dopamine levels in specific brain regions of awake, freely moving animals.

Caption: In Vivo Microdialysis Experimental Workflow.

Materials:

• Stereotaxic apparatus

• Microdialysis probes (e.g., 2-4 mm membrane)

• Guide cannulae

• Syringe pump

• Fraction collector

• Artificial cerebrospinal fluid (aCSF): 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl2, 0.85 mM MgCl2, buffered to pH 7.4.[13]

• Dopamine standards

• HPLC system with electrochemical detection (HPLC-ECD)

Procedure:

• Stereotaxic Surgery: Anesthetize the animal and place it in a stereotaxic frame. Implant a guide cannula targeting the brain region of interest (e.g., nucleus accumbens or striatum). Secure the cannula with dental cement. Allow for a recovery period of at least 5-7 days.[13][14]

• Probe Insertion and Perfusion: On the day of the experiment, gently insert the microdialysis probe through the guide cannula. Begin perfusing the probe with aCSF at a flow rate of 1-2 µL/min.[13]

• Equilibration and Baseline Collection: Allow the system to equilibrate for at least 1-2 hours to obtain a stable baseline of dopamine levels. Collect at least three baseline dialysate samples (e.g., every 20 minutes) into vials containing an antioxidant to prevent dopamine degradation.[13][14]

• Drug Administration: Administer the test compound (e.g., ML381) via reverse dialysis by switching the perfusion medium to aCSF containing the drug at a known concentration.

• Sample Collection and Analysis: Continue to collect dialysate samples at regular intervals. Analyze the dopamine concentration in the samples using HPLC-ECD.

Fast-Scan Cyclic Voltammetry (FSCV) in Brain Slices

FSCV is an electrochemical technique used to measure rapid changes in dopamine concentration with high temporal and spatial resolution.

Materials:

• Vibratome

• Brain slice chamber

• Carbon-fiber microelectrodes

• FSCV recording system

• Bipolar stimulating electrode

• Artificial cerebrospinal fluid (aCSF)

Procedure:

• Brain Slice Preparation: Acutely prepare coronal or sagittal brain slices (e.g., 300 µm thick) containing the region of interest (e.g., striatum or VTA) using a vibratome.

• Recording Setup: Transfer the slice to a recording chamber continuously perfused with oxygenated aCSF. Position a carbon-fiber microelectrode in the target area and a bipolar stimulating electrode nearby.

• Dopamine Release Evocation: Apply a triangular voltage waveform to the carbon-fiber electrode. Evoke dopamine release by applying a brief electrical pulse through the stimulating electrode.

• Data Acquisition and Analysis: Record the resulting current, which is proportional to the dopamine concentration. Analyze the data to determine the peak dopamine concentration and the kinetics of release and uptake.

• Pharmacological Manipulation: Bath-apply drugs such as M5 receptor agonists or antagonists (e.g., ML381) to the slice to investigate their effects on evoked dopamine release.[2]

Conclusion and Future Directions

The M5 muscarinic acetylcholine receptor is a pivotal regulator of dopamine release, with its functional effects being contingent on its subcellular localization. The development of ML381, a potent and selective M5 antagonist, provides an essential tool to further unravel the complexities of M5 receptor function. Future research should focus on utilizing such selective pharmacological tools in combination with advanced techniques like optogenetics and in vivo imaging to precisely map the M5 receptor's contribution to dopamine-dependent behaviors and to validate its potential as a therapeutic target for a range of neuropsychiatric conditions. The continued exploration of the M5 receptor holds significant promise for the development of novel therapeutics with improved efficacy and side-effect profiles.

References

• 1. M5 receptor activation produces opposing physiological outcomes in dopamine neurons depending on the receptor's location - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. M5 Receptor Activation Produces Opposing Physiological Outcomes in Dopamine Neurons Depending on the Receptor's Location - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elucidation of M5 Muscarinic Receptor Neurophysiology using Allosteric Modulators - Daniel Foster [grantome.com]
• 4. Characterization of Selective M5 Acetylcholine Muscarinic Receptor Modulators on Dopamine Signaling in the Striatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. AGAP1/AP‐3‐dependent endocytic recycling of M5 muscarinic receptors promotes dopamine release | The EMBO Journal [link.springer.com]
• 8. Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor: (S)-9b-(4-chlorophenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydro-1H-imidazo[2,1-a]isoindol-5(9bH)-one (ML375) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Muscarinic Acetylcholine Receptor M5: Therapeutic Implications and Allosteric Modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Muscarinic acetylcholine receptor M5 - Wikipedia [en.wikipedia.org]
• 11. Sigma1 receptor agonist-mediated regulation of N-methyl-D-aspartate-stimulated [3H]dopamine release is dependent upon protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]

Foundational Research on M5 Muscarinic Receptor Antagonism and NRF2 Modulation in Addiction Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two distinct but relevant pathways in the study of addiction: the antagonism of the M5 muscarinic acetylcholine (B1216132) receptor (M5R) and the modulation of the Nuclear factor erythroid 2-related factor 2 (NRF2) signaling pathway. This document summarizes foundational research, presents quantitative data in structured tables, details experimental protocols, and provides visualizations of key signaling pathways and workflows.

Part 1: The M5 Muscarinic Acetylcholine Receptor in Addiction

Initial research incorrectly pointed to ML381 as a relevant in-vivo tool for addiction studies. Foundational research, however, indicates that while ML381 is a potent and selective M5 orthosteric antagonist, its utility is primarily for in vitro and electrophysiological studies due to its instability in rat plasma. A more suitable in-vivo tool that has emerged from subsequent research is ML375 , a selective M5 negative allosteric modulator (NAM) with favorable pharmacokinetic properties for rodent models. This section will focus on the foundational research surrounding the M5 receptor's role in addiction, with a spotlight on studies utilizing ML375.

The M5 receptor is a Gq-coupled receptor primarily expressed on dopaminergic neurons in the ventral tegmental area (VTA) and substantia nigra pars compacta (SNc), key regions of the brain's reward circuitry. This localization strongly suggests a role for M5R in modulating dopamine (B1211576) release and, consequently, in the reinforcing effects of drugs of abuse.

M5 Muscarinic Receptor Signaling Pathway

Activation of the M5 muscarinic receptor by acetylcholine leads to the activation of a Gq protein, which in turn stimulates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). These signaling events ultimately modulate neuronal excitability and neurotransmitter release.

Caption: M5 Muscarinic Receptor Signaling Pathway. (Within 100 characters)

Quantitative Data for M5 Receptor Antagonists

Compound	Target	Action	IC50 (human)	Ki (human)	In Vivo Model	Effect on Drug Self-Administration
ML381	M5 mAChR	Orthosteric Antagonist	450 nM[1]	340 nM[1]	N/A (in vitro probe)	Not assessed in vivo
ML375	M5 mAChR	Negative Allosteric Modulator	300 nM	N/A	Rat	Reduces cocaine, ethanol (B145695), and oxycodone self-administration

Experimental Protocols for M5 Antagonism in Addiction Models

This protocol is adapted from studies investigating the effect of ML375 on cocaine self-administration in Sprague-Dawley rats.[1]

• Apparatus: Standard operant conditioning chambers equipped with two levers, a cue light above the active lever, and an infusion pump for intravenous drug delivery.

• Procedure:

  • Surgery: Rats are surgically implanted with intravenous catheters in the jugular vein.

  • Acquisition: Rats are trained to press an active lever for intravenous infusions of cocaine (e.g., 0.75 mg/kg/infusion) on a fixed-ratio (FR) schedule (e.g., FR10, where 10 presses result in one infusion). Each infusion is paired with a cue light.

  • Treatment: Prior to a self-administration session, rats are administered ML375 (e.g., 10, 20, 40 mg/kg, i.p.) or vehicle.

  • Testing: The number of cocaine infusions earned is recorded during the session. A progressive ratio (PR) schedule, where the number of presses required for each subsequent infusion increases, can also be used to assess the motivation for cocaine.

• Data Analysis: The total number of infusions and the breakpoint (the highest number of presses an animal will make for a single infusion) on the PR schedule are compared between ML375-treated and vehicle-treated groups.

This protocol is based on research examining the impact of ML375 on ethanol self-administration in ethanol-preferring rats.[2]

• Apparatus: Operant conditioning chambers with two levers and a liquid delivery system.

• Procedure:

  • Induction of Ethanol Preference: Rats are given intermittent access to ethanol and water to establish a preference for ethanol.

  • Training: Rats are trained to press a lever for access to 10% ethanol on an FR schedule.

  • Treatment: ML375 (e.g., 30 mg/kg, p.o.) or vehicle is administered before the self-administration session.

  • Testing: The number of lever presses for ethanol is recorded. Cue-induced reinstatement of ethanol seeking can also be tested after extinction of the lever-pressing behavior.

• Data Analysis: Ethanol intake and lever presses are compared between the ML375 and vehicle groups.

This protocol is derived from studies on the effect of ML375 on opioid self-administration.

• Apparatus: Similar to the cocaine self-administration setup.

• Procedure:

  • Surgery and Training: Rats are catheterized and trained to self-administer oxycodone (e.g., 0.15 mg/kg/infusion) on an FR or PR schedule.

  • Treatment: ML375 (e.g., 10, 20, 40 mg/kg, i.p.) or vehicle is administered prior to the session.

  • Testing: The number of oxycodone infusions or the breakpoint on a PR schedule is measured.

• Data Analysis: A comparison of oxycodone intake and motivation is made between treatment groups.

Caption: General Experimental Workflow for Addiction Models. (Within 100 characters)

Part 2: The NRF2 Signaling Pathway in Addiction

Chronic drug use is associated with increased oxidative stress and neuroinflammation in the brain, which contribute to the neurobiological changes underlying addiction.[2] The NRF2 signaling pathway is a critical cellular defense mechanism against oxidative stress.

The NRF2-KEAP1 Signaling Pathway

Under basal conditions, NRF2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (KEAP1), which facilitates its ubiquitination and subsequent proteasomal degradation. In the presence of oxidative or electrophilic stress, reactive cysteines in KEAP1 are modified, leading to a conformational change that prevents NRF2 degradation. Stabilized NRF2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of target genes, upregulating the expression of a battery of antioxidant and cytoprotective enzymes.

Caption: The NRF2-KEAP1 Signaling Pathway. (Within 100 characters)

Quantitative Data for NRF2 Modulators in Addiction-Related Models

Compound	Action	In Vivo Model	Drug of Abuse	Effect
Sulforaphane	NRF2 Activator	Mouse	Methamphetamine	Attenuates methamphetamine-induced myocardial injury, oxidative stress, and apoptosis.[3]
Icariside II	NRF2 Activator	Mouse	Methamphetamine	Attenuates methamphetamine-induced neurotoxicity and behavioral impairments.
Nicotine (B1678760)/Cigarette Smoke	NRF2 Modulator	Rat	Nicotine	Downregulates NRF2 expression in the cerebral cortex.[4]

Experimental Protocols for NRF2 Modulation in Addiction Models

This protocol is a composite based on studies investigating the neuroprotective effects of NRF2 activators against methamphetamine toxicity.[5]

• Apparatus: Standard animal housing and behavioral testing equipment (e.g., open field for locomotor activity, rotarod for motor coordination).

• Procedure:

  • Animal Model: A chronic methamphetamine abuse model is established in mice through repeated administration (e.g., daily injections for 14 days).

  • Treatment: An NRF2 activator, such as Icariside II or sulforaphane, is administered prior to or concurrently with methamphetamine.

  • Behavioral Testing: Motor coordination and balance are assessed using a rotarod test. Locomotor activity is measured in an open field test.

  • Neurochemical and Histological Analysis: After the behavioral tests, brain tissue (e.g., striatum) is collected to measure levels of dopamine and its metabolites, markers of oxidative stress (e.g., malondialdehyde), and expression of NRF2 and its target genes. Immunohistochemistry can be used to assess neuronal loss and gliosis.

• Data Analysis: Behavioral performance, neurochemical levels, and histological measures are compared between groups (control, methamphetamine only, methamphetamine + NRF2 activator).

This protocol is based on research examining the effects of nicotine and cigarette smoke on NRF2 signaling.[4]

• Apparatus: Chambers for passive cigarette smoke exposure or oral gavage for nicotine administration.

• Procedure:

  • Exposure: Wistar rats are exposed to different doses of oral nicotine or passive cigarette smoke for a specified duration (e.g., 4 or 12 weeks).

  • Behavioral Assessment: Anxiogenic and depressive-like behaviors are assessed using tests like the elevated plus-maze and forced swim test.

  • Biochemical Analysis: Following the exposure period, the cerebral cortex is dissected to measure levels of oxidative stress markers, dopamine, and the expression of NRF2.

• Data Analysis: Behavioral and biochemical data are compared between the control and nicotine/cigarette smoke-exposed groups.

Conclusion

The foundational research presented in this guide highlights two promising, yet distinct, avenues for the development of novel therapeutics for addiction. The selective antagonism of the M5 muscarinic receptor with compounds like ML375 offers a targeted approach to modulate the brain's reward circuitry. Concurrently, the modulation of the NRF2 pathway presents a strategy to mitigate the neurotoxic effects of chronic drug use by bolstering the brain's endogenous antioxidant defenses. Further research, including detailed preclinical and clinical studies, is warranted to fully elucidate the therapeutic potential of these pathways in treating substance use disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Oxidative Stress and Neuroinflammation as a Pivot in Drug Abuse. A Focus on the Therapeutic Potential of Antioxidant and Anti-Inflammatory Agents and Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nrf2 attenuates methamphetamine-induced myocardial injury by regulating oxidative stress and apoptosis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nicotine and cigarette smoke modulate Nrf2-BDNF-dopaminergic signal and neurobehavioral disorders in adult rat cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Icariside II Attenuates Methamphetamine-Induced Neurotoxicity and Behavioral Impairments via Activating the Keap1-Nrf2 Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Selectivity Profile of ML381 Across Muscarinic Acetylcholine Receptor Subtypes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of ML381, a potent and selective antagonist for the M5 muscarinic acetylcholine (B1216132) receptor (mAChR). This document details the quantitative binding and functional activity of ML381 across all five mAChR subtypes (M1-M5), provides in-depth experimental protocols for key assays, and illustrates the relevant signaling pathways.

Quantitative Selectivity Profile of ML381

ML381 (also known as VU0488130) has been characterized as a highly selective orthosteric antagonist of the human M5 muscarinic acetylcholine receptor.[1][2][3] Its selectivity has been determined through radioligand binding assays and functional screens, revealing significantly greater potency for the M5 subtype compared to M1, M2, M3, and M4 subtypes.

Binding Affinity (Ki) and Functional Potency (IC50) at Human mAChR Subtypes

The selectivity of ML381 is most evident in its binding affinity (Ki) and functional inhibitory concentration (IC50) at human mAChR subtypes. The compound displays sub-micromolar potency at the hM5 receptor while exhibiting significantly lower potency at the other human subtypes.[1][2][3]

Subtype	Ki (nM)	IC50 (nM)	Selectivity (fold) over hM1-hM4
hM5	340[1]	450[1][2][3]	>66
hM1	>30,000	>30,000[1]	-
hM2	>30,000	>30,000[1]	-
hM3	>30,000	>30,000[1]	-
hM4	>30,000	>30,000[1]	-

Functional Potency (IC50) at Rat mAChR Subtypes

Studies on rat mAChR subtypes also demonstrate the selectivity of ML381 for the M5 receptor, although with a noted decrease in potency compared to the human ortholog.

Subtype	IC50 (µM)
rM5	1.65[1][2]
rM1	>30[1][2]
rM2	>30[1][2]
rM3	>30[1][2]
rM4	>30[1][2]

Experimental Protocols

The following are detailed methodologies for the key experiments used to determine the selectivity profile of ML381.

Radioligand Binding Assay ([3H]-N-Methylscopolamine Competition)

This protocol outlines the determination of the binding affinity (Ki) of ML381 for mAChR subtypes using a competition binding assay with the non-selective muscarinic antagonist [3H]-N-methylscopolamine ([3H]-NMS).

2.1.1. Cell Culture and Membrane Preparation

• Cell Culture: Stably express individual human or rat mAChR subtypes (M1-M5) in Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells. Culture the cells in appropriate media (e.g., DMEM/F12) supplemented with 10% fetal bovine serum and selection antibiotics at 37°C in a humidified 5% CO2 incubator.

• Cell Lysis: Harvest cells and wash with ice-cold phosphate-buffered saline (PBS). Resuspend the cell pellet in a cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

• Homogenization: Homogenize the cell suspension using a Dounce or Polytron homogenizer on ice.

• Centrifugation: Centrifuge the homogenate at low speed (e.g., 1000 x g) to remove nuclei and intact cells.

• Membrane Isolation: Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) for 30-60 minutes at 4°C to pellet the cell membranes.

• Washing and Storage: Wash the membrane pellet with fresh lysis buffer and repeat the high-speed centrifugation. Resuspend the final pellet in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) and determine the protein concentration using a standard method (e.g., BCA assay). Store the membrane preparations at -80°C.

2.1.2. Competition Binding Assay

• Reaction Setup: In a 96-well plate, combine the following in a final volume of 200 µL of binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4):

  • Cell membranes (10-20 µg of protein) expressing the desired mAChR subtype.

  • [3H]-NMS at a concentration near its Kd for the respective receptor subtype.

  • Varying concentrations of ML381 (or other competing ligands).

• Incubation: Incubate the plate at room temperature for 2-3 hours with gentle agitation to reach equilibrium.

• Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter plate (e.g., Whatman GF/C) using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Rapidly wash the filters three times with ice-cold wash buffer (e.g., 50 mM Tris-HCl, pH 7.4) to remove non-specifically bound radioligand.

• Scintillation Counting: Dry the filter plate and add a scintillation cocktail to each well. Measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Determine the concentration of ML381 that inhibits 50% of the specific binding of [3H]-NMS (IC50). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [3H]-NMS and Kd is its dissociation constant for the receptor.

Workflow for Radioligand Binding Assay

Caption: Workflow for determining ligand binding affinity using a radioligand competition assay.

Functional Assay (Intracellular Calcium Mobilization)

This protocol describes a method to assess the functional antagonist activity of ML381 by measuring its ability to inhibit agonist-induced intracellular calcium mobilization in cells expressing Gq-coupled mAChR subtypes (M1, M3, M5).

2.2.1. Cell Preparation

• Cell Seeding: Seed CHO or HEK293 cells stably expressing the desired Gq-coupled mAChR subtype into 96- or 384-well black-walled, clear-bottom microplates.

• Cell Growth: Culture the cells overnight to allow for adherence and formation of a confluent monolayer.

2.2.2. Calcium Assay

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) in a suitable assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES). Incubate for 45-60 minutes at 37°C.

• Washing: Gently wash the cells with the assay buffer to remove excess extracellular dye.

• Compound Addition (Antagonist): Add varying concentrations of ML381 to the wells and incubate for a predetermined time (e.g., 15-30 minutes) at room temperature.

• Agonist Stimulation and Measurement: Place the plate in a fluorescence imaging plate reader (FLIPR) or a similar instrument. Add a fixed concentration of a muscarinic agonist (e.g., carbachol (B1668302) or acetylcholine) to all wells to stimulate the receptors.

• Fluorescence Reading: The instrument will simultaneously add the agonist and measure the change in fluorescence intensity over time. The increase in fluorescence corresponds to the rise in intracellular calcium concentration.

• Data Analysis: Determine the concentration of ML381 that causes a 50% inhibition of the agonist-induced calcium response (IC50).

Workflow for Intracellular Calcium Mobilization Assay

Caption: Workflow for assessing antagonist activity via an intracellular calcium mobilization assay.

Muscarinic Acetylcholine Receptor Signaling Pathways

The five subtypes of mAChRs are coupled to different heterotrimeric G proteins, leading to distinct downstream signaling cascades.

Gq/11-Coupled Receptors (M1, M3, M5)

The M1, M3, and M5 mAChR subtypes primarily couple to G proteins of the Gq/11 family. Activation of these receptors leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC).

Caption: Signaling pathway for Gq/11-coupled muscarinic receptors (M1, M3, M5).

Gi/o-Coupled Receptors (M2, M4)

The M2 and M4 mAChR subtypes are coupled to inhibitory G proteins of the Gi/o family. Activation of these receptors leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular levels of cyclic AMP (cAMP). The βγ subunits of the Gi/o protein can also directly modulate the activity of ion channels, such as activating G protein-coupled inwardly-rectifying potassium (GIRK) channels.

Caption: Signaling pathway for Gi/o-coupled muscarinic receptors (M2, M4).

References

• 1. mdpi.com [mdpi.com]
• 2. Structures of the M1 and M2 muscarinic acetylcholine receptor/G-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]

Protocols & Analytical Methods

Application Notes and Protocols for Utilizing ML381 in Radioligand Binding Assays for the M5 Muscarinic Acetylcholine Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The M5 muscarinic acetylcholine (B1216132) receptor, a Gq-protein coupled receptor, is a key target in neuroscience research, particularly in studies related to addiction and reward pathways. Its low expression in the central nervous system has historically made it a challenging target to study. The development of selective ligands, such as ML381, has opened new avenues for investigating the pharmacology and physiological role of the M5 receptor. ML381 is a potent and highly selective orthosteric antagonist for the human M5 receptor, making it an invaluable tool for in vitro studies.[1] These application notes provide detailed protocols for utilizing ML381 in radioligand competition binding assays to characterize its interaction with the M5 receptor.

Data Presentation: Binding Affinity of ML381

The following table summarizes the binding affinity of ML381 for the human and rat M5 receptors, as determined by radioligand competition binding assays.

Parameter	Human M5 Receptor	Rat M5 Receptor	Selectivity (over human M1-M4)
IC50	450 nM	1.65 µM	>30 µM
Ki	340 nM	Not Reported	Not Applicable

Data sourced from references[1]

M5 Receptor Signaling Pathway

The M5 muscarinic acetylcholine receptor is coupled to the Gq family of G proteins. Upon agonist binding, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm to bind to IP3 receptors on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). DAG remains in the plasma membrane and activates Protein Kinase C (PKC).

Caption: M5 Receptor Gq Signaling Pathway.

Experimental Protocols

Protocol 1: Cell Culture and Membrane Preparation

This protocol describes the culture of Chinese Hamster Ovary (CHO) cells stably expressing the human M5 receptor and the subsequent preparation of cell membranes for use in radioligand binding assays.

Materials:

• CHO-K1 cells stably expressing the human M5 receptor

• Culture Medium: F-12K Medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418)

• Phosphate-Buffered Saline (PBS), ice-cold

• Membrane Preparation Buffer: 50 mM Tris-HCl, pH 7.4, containing protease inhibitors

• Dounce homogenizer

• High-speed centrifuge

Procedure:

• Cell Culture:

  • Culture CHO-M5 cells in T75 flasks at 37°C in a humidified atmosphere of 5% CO2.

  • Passage cells every 2-3 days or when they reach 80-90% confluency.

• Cell Harvesting:

  • Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • Scrape the cells into a minimal volume of ice-cold PBS and transfer to a centrifuge tube.

  • Pellet the cells by centrifugation at 1,000 x g for 5 minutes at 4°C.

• Membrane Preparation:

  • Resuspend the cell pellet in ice-cold Membrane Preparation Buffer.

  • Homogenize the cells using a Dounce homogenizer with 20-30 strokes on ice.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.

  • Transfer the supernatant to a high-speed centrifuge tube and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

  • Discard the supernatant and resuspend the membrane pellet in Assay Buffer (see Protocol 2).

  • Determine the protein concentration of the membrane preparation using a standard protein assay (e.g., BCA or Bradford assay).

  • Aliquot the membrane preparation and store at -80°C until use.

Protocol 2: [3H]N-Methylscopolamine ([3H]NMS) Competition Binding Assay

This protocol details a competition radioligand binding assay to determine the affinity of ML381 for the M5 receptor using [3H]NMS as the radioligand.

Materials:

• M5 receptor-expressing cell membranes (from Protocol 1)

• [3H]N-Methylscopolamine ([3H]NMS)

• ML381

• Atropine (B194438) (for determining non-specific binding)

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4

• 96-well microplates

• Glass fiber filters (e.g., GF/B), pre-soaked in 0.5% polyethyleneimine (PEI)

• Scintillation cocktail

• Microplate scintillation counter

• Filtration apparatus

Procedure:

• Assay Setup:

  • Prepare serial dilutions of ML381 in Assay Buffer. A typical concentration range would be from 10-10 M to 10-4 M.

  • Prepare a solution of [3H]NMS in Assay Buffer at a final concentration of 0.3 nM.[2]

  • Prepare a solution of atropine in Assay Buffer at a final concentration of 10 µM for determining non-specific binding.[2]

• Incubation:

  • In a 96-well plate, add the following to each well in triplicate:

    • Total Binding: 50 µL of Assay Buffer, 50 µL of [3H]NMS solution, and 100 µL of membrane suspension (typically 5-20 µg of protein).

    • Non-specific Binding (NSB): 50 µL of atropine solution, 50 µL of [3H]NMS solution, and 100 µL of membrane suspension.

    • Competition Binding: 50 µL of ML381 dilution, 50 µL of [3H]NMS solution, and 100 µL of membrane suspension.

  • Incubate the plate at room temperature for 3 hours with gentle agitation.[2]

• Filtration:

  • Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a filtration apparatus.

  • Wash the filters three times with 3 mL of ice-cold Wash Buffer (50 mM Tris-HCl, pH 7.4).

• Counting:

  • Transfer the filters to scintillation vials.

  • Add 4-5 mL of scintillation cocktail to each vial.

  • Measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the ML381 concentration.

  • Determine the IC50 value from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of [3H]NMS and Kd is the dissociation constant of [3H]NMS for the M5 receptor (empirically determined to be 0.264 nM).[2]

Experimental Workflow

The following diagram illustrates the overall workflow for the radioligand binding assay using ML381 and the M5 receptor.

Caption: Radioligand Binding Assay Workflow.

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
High Non-specific Binding (>50% of total binding)	1. Radioligand concentration is too high. 2. Insufficient washing. 3. Hydrophobic interactions of the radioligand with the filter. 4. Too much membrane protein.	1. Reduce the concentration of [3H]NMS to its Kd value or lower. 2. Increase the number and/or volume of washes with ice-cold wash buffer. 3. Pre-soak filters in 0.5% PEI for a longer duration or add 0.1% BSA to the wash buffer. 4. Perform a protein concentration titration to find the optimal amount of membrane protein.
Low Specific Binding Signal	1. Low receptor expression in the cell membranes. 2. Inactive or degraded radioligand. 3. Insufficient incubation time to reach equilibrium. 4. Incorrect buffer composition.	1. Verify receptor expression using a different method (e.g., Western blot). Use a fresh batch of cells or membranes. 2. Check the age and storage conditions of the [3H]NMS. Use a fresh vial. 3. Perform a time-course experiment to determine the optimal incubation time. 4. Ensure the pH and ionic strength of the assay buffer are correct.
High Variability Between Replicates	1. Inconsistent pipetting. 2. Incomplete mixing of reagents. 3. Inefficient or inconsistent washing during filtration. 4. Air bubbles in the scintillation cocktail.	1. Use calibrated pipettes and ensure proper pipetting technique. 2. Gently vortex or mix all solutions before adding them to the assay plate. 3. Ensure a consistent and rapid filtration and washing process for all wells. 4. Ensure complete mixing of the filter with the scintillation cocktail and allow vials to sit before counting.
Unexpected IC50/Ki Values	1. Incorrect concentration of ML381 or [3H]NMS. 2. Degradation of ML381. 3. Error in the Kd value used for the Cheng-Prusoff calculation.	1. Double-check all stock solution concentrations and dilution calculations. 2. Prepare fresh solutions of ML381 for each experiment. 3. Empirically determine the Kd of [3H]NMS for your specific membrane preparation using a saturation binding experiment.

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]

ML381 Application in Patch Clamp Electrophysiology: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML381 is a potent and highly selective antagonist of the M5 muscarinic acetylcholine (B1216132) receptor (mAChR), a G protein-coupled receptor predominantly expressed in the central nervous system.[1][2] Its utility as a molecular probe in in vitro and electrophysiological studies makes it a valuable tool for investigating the role of M5 receptors in neuronal function and disease.[1] This document provides detailed application notes and protocols for the use of ML381 in patch clamp electrophysiology to dissect the influence of M5 receptor signaling on ion channel activity and cellular excitability.

Contrary to some potential misconceptions, ML381 is not a direct activator of the NRF2 pathway. The primary and well-documented mechanism of action for ML381 is its selective antagonism of the M5 muscarinic receptor.

Mechanism of Action and Rationale for Electrophysiological Studies

The M5 receptor, upon activation by acetylcholine, couples to Gq/11 proteins, initiating a signaling cascade that involves the activation of phospholipase C (PLC).[3] This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[3]

This signaling pathway can modulate the activity of various ion channels, thereby influencing neuronal excitability, synaptic transmission, and other electrophysiological properties. By selectively blocking the M5 receptor, ML381 allows researchers to isolate and study the specific contributions of this receptor subtype to cellular electrophysiology. Patch clamp techniques are ideal for investigating these effects with high resolution.[3]

Data Presentation

Table 1: Pharmacological Profile of ML381

Parameter	Value	Species	Reference
IC50 (M5)	450 nM	Human	[1]
Ki (M5)	340 nM	Human	[1]
IC50 (M1-M4)	>30 µM	Human	[2]
Recommended Working Concentration	1-10 µM	In vitro	[1]

Table 2: Potential Electrophysiological Effects of M5 Receptor Antagonism with ML381

Ion Channel/Parameter	Expected Effect of M5 Agonist	Postulated Effect of ML381	Rationale
KCNQ/M-type K+ channels	Inhibition	Prevention of Inhibition	M5 activation can lead to channel closure via PIP2 depletion and PKC modulation.
Ca2+-activated K+ channels	Potentiation	Prevention of Potentiation	Increased intracellular Ca2+ from M5 activation can open these channels.
Voltage-gated Ca2+ channels	Modulation	Prevention of Modulation	PKC can phosphorylate and modulate various calcium channels.
Afterhyperpolarization (AHP)	Reduction	Prevention of Reduction	M-current inhibition by M5 agonists typically reduces the AHP.
Excitatory Postsynaptic Potentials (EPSPs)	Potentiation	Prevention of Potentiation	Modulation of presynaptic and postsynaptic channels can alter synaptic strength.

Experimental Protocols

Protocol 1: Investigating the Effect of ML381 on M-type Potassium Currents

Objective: To determine if ML381 can block the acetylcholine-mediated inhibition of M-type potassium currents (IM) in cultured neurons.

Materials:

• Cultured neuronal cells expressing M5 receptors (e.g., PC12, SH-SY5Y, or primary neurons)

• Patch clamp setup (amplifier, digitizer, micromanipulator)

• Borosilicate glass capillaries for pipette fabrication

• External solution (in mM): 140 NaCl, 2.5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 K-gluconate, 10 KCl, 1 MgCl2, 10 HEPES, 0.2 EGTA, 2 Mg-ATP, 0.3 Na-GTP (pH 7.2 with KOH)

• Acetylcholine (ACh)

• ML381

Procedure:

• Prepare neuronal cultures on coverslips suitable for patch clamp recording.

• Establish a whole-cell patch clamp configuration on a selected neuron.

• Clamp the cell at a holding potential of -20 mV.

• Apply a series of hyperpolarizing voltage steps (e.g., from -20 mV to -60 mV in 10 mV increments) to elicit M-currents.

• Perfuse the cell with the external solution containing a known concentration of ACh (e.g., 10 µM) to induce inhibition of the M-current.

• After observing a stable inhibition, co-perfuse with ACh and ML381 (e.g., 1 µM).

• Record the M-currents in the presence of both ACh and ML381.

• Wash out the drugs with the external solution and record the recovery of the M-current.

• Analyze the current amplitudes at each voltage step to quantify the effect of ML381.

Protocol 2: Assessing the Impact of ML381 on Neuronal Excitability

Objective: To examine the role of M5 receptor antagonism by ML381 on the firing properties of neurons.

Materials:

• Brain slices (e.g., from hippocampus or striatum) or cultured neurons.

• Patch clamp setup configured for current-clamp recording.

• Standard artificial cerebrospinal fluid (aCSF) for brain slices or external solution for cultured cells.

• Internal solution as in Protocol 1.

• Carbachol (a muscarinic agonist)

• ML381

Procedure:

• Prepare acute brain slices or cultured neurons for recording.

• Establish a whole-cell current-clamp recording.

• Record the resting membrane potential of the neuron.

• Inject a series of depolarizing current steps of increasing amplitude to elicit action potentials and determine the baseline firing frequency.

• Apply Carbachol (e.g., 5 µM) to the bath to activate muscarinic receptors and observe changes in firing frequency (typically an increase).

• In the continued presence of Carbachol, apply ML381 (e.g., 1 µM) and record the firing response to the same current injection steps.

• Analyze changes in resting membrane potential, action potential threshold, firing frequency, and spike frequency adaptation.

Visualizations

Caption: M5 receptor signaling pathway and the inhibitory action of ML381.

Caption: General workflow for a patch clamp experiment using ML381.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The muscarinic M5 receptor: a silent or emerging subtype? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing ML381 in Primary Neuron Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the experimental use of ML381, a selective M5 (B69691) muscarinic acetylcholine (B1216132) receptor (mAChR) antagonist, in primary neuron cultures. This document outlines the mechanism of action of ML381, detailed protocols for primary neuron culture, preparation and application of ML381, and methods for assessing its effects on neuronal signaling pathways.

Introduction to ML381

ML381 is a potent and highly selective orthosteric antagonist of the M5 muscarinic acetylcholine receptor.[1] It serves as a critical tool for investigating the physiological and pathological roles of the M5 receptor in the central nervous system. The M5 receptor, a Gq-coupled G protein-coupled receptor (GPCR), is expressed in various brain regions, including on dopaminergic neurons, and is implicated in modulating neuronal excitability and synaptic transmission.[2][3]

Mechanism of Action

Activation of the M5 receptor by its endogenous ligand, acetylcholine, initiates a signaling cascade through the Gq alpha subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). ML381 selectively blocks this pathway by competing with acetylcholine for the orthosteric binding site on the M5 receptor.

Signaling Pathway of M5 Muscarinic Acetylcholine Receptor

Caption: M5 receptor signaling cascade and the inhibitory action of ML381.

Quantitative Data Summary

Parameter	Value	Reference
ML381 Potency
Human M5 IC50	450 nM	[4]
Human M5 Ki	340 nM	[4]
Human M1-M4 IC50	>30 µM	[4]
Primary Neuron Culture
Recommended DMSO Concentration	≤0.25%	[5][6][7]

Experimental Protocols

Protocol 1: Primary Neuron Culture from Rodent Brain

This protocol describes the isolation and culture of primary neurons from the cortex or hippocampus of embryonic rodents.

Materials:

• Timed-pregnant rodent (e.g., E18 rat or mouse)

• Hank's Balanced Salt Solution (HBSS), ice-cold

• Papain or Trypsin solution

• Trypsin inhibitor (if using trypsin)

• Neurobasal medium supplemented with B-27, GlutaMAX, and Penicillin-Streptomycin

• Poly-D-lysine or Poly-L-ornithine coated culture plates/coverslips

• Sterile dissection tools

Procedure:

• Tissue Dissection:

  • Euthanize the pregnant dam according to approved institutional protocols.

  • Aseptically remove the embryos and place them in ice-cold HBSS.

  • Dissect the desired brain region (cortex or hippocampus) under a dissecting microscope in a sterile environment.

  • Remove the meninges from the dissected tissue.

• Enzymatic Digestion:

  • Transfer the tissue to a tube containing a pre-warmed enzymatic digestion solution (e.g., papain or trypsin).

  • Incubate at 37°C for the recommended time (typically 15-30 minutes), with gentle agitation every 5-10 minutes.

  • If using trypsin, stop the digestion by adding a trypsin inhibitor. For papain, gentle trituration is usually sufficient to stop the reaction.

• Mechanical Dissociation:

  • Carefully remove the enzymatic solution and wash the tissue with supplemented Neurobasal medium.

  • Gently triturate the tissue with a fire-polished Pasteur pipette or a series of pipettes with decreasing tip diameters until a single-cell suspension is obtained. Avoid creating bubbles.

• Cell Plating:

  • Determine the cell density using a hemocytometer.

  • Plate the neurons onto Poly-D-lysine or Poly-L-ornithine coated culture vessels at the desired density in pre-warmed supplemented Neurobasal medium.

  • Incubate the cultures at 37°C in a humidified incubator with 5% CO2.

• Culture Maintenance:

  • Perform a partial media change every 2-3 days by replacing half of the old media with fresh, pre-warmed supplemented Neurobasal medium.

Experimental Workflow for Primary Neuron Culture

Caption: Workflow for establishing primary neuronal cultures.

Protocol 2: Preparation and Application of ML381

Materials:

• ML381 powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile, cell culture grade

• Supplemented Neurobasal medium

Procedure:

• Stock Solution Preparation:

  • Prepare a high-concentration stock solution of ML381 in DMSO. For example, a 10 mM stock solution.

  • Ensure the ML381 powder is fully dissolved. The stock solution can be stored at -20°C for several months.[1]

• Working Solution Preparation:

  • On the day of the experiment, dilute the ML381 stock solution in pre-warmed supplemented Neurobasal medium to the desired final concentrations.

  • It is crucial to maintain the final DMSO concentration in the culture medium at a non-toxic level. Studies have shown that DMSO concentrations should be kept at or below 0.25% to avoid adverse effects on neuronal morphology and viability.[5][6][7] For example, to achieve a final ML381 concentration of 1 µM from a 10 mM stock, you would perform a 1:10,000 dilution, resulting in a final DMSO concentration of 0.01%, which is well below the toxic threshold.

• Application to Neurons:

  • Remove a portion of the old medium from the primary neuron cultures.

  • Add the freshly prepared ML381 working solution to the cultures.

  • Include a vehicle control group treated with the same final concentration of DMSO without ML381.

  • Incubate the neurons for the desired duration of the experiment.

Protocol 3: Calcium Imaging to Assess M5 Receptor Antagonism

This protocol measures changes in intracellular calcium levels in response to an M5 receptor agonist, and the inhibitory effect of ML381.

Materials:

• Primary neurons cultured on glass-bottom dishes or coverslips

• Calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• HBSS or other imaging buffer

• M5 receptor agonist (e.g., Oxotremorine M)

• ML381

• Fluorescence microscope with a calcium imaging system

Procedure:

• Dye Loading:

  • Prepare a loading solution of the calcium indicator dye in imaging buffer. The addition of Pluronic F-127 can aid in dye solubilization.

  • Remove the culture medium from the neurons and wash gently with imaging buffer.

  • Incubate the neurons with the dye loading solution at 37°C for 30-60 minutes.

  • Wash the cells with imaging buffer to remove excess dye and allow for de-esterification for at least 30 minutes before imaging.

• Imaging:

  • Mount the dish/coverslip on the microscope stage.

  • Acquire a baseline fluorescence signal.

  • To assess the effect of ML381, pre-incubate the neurons with the desired concentration of ML381 for a defined period (e.g., 15-30 minutes) before agonist application.

  • Apply the M5 agonist to the neurons and record the change in fluorescence intensity over time.

  • In a separate group of cells, apply the M5 agonist without ML381 pre-treatment to observe the maximal response.

  • A vehicle control should also be included.

• Data Analysis:

  • Quantify the change in fluorescence intensity (ΔF/F0) for each condition.

  • Compare the agonist-induced calcium response in the presence and absence of ML381 to determine the inhibitory effect.

Protocol 4: Protein Kinase C (PKC) Activity Assay

This protocol measures the activity of PKC, a downstream effector of M5 receptor signaling.

Materials:

• Primary neuron lysates

• PKC kinase activity assay kit (commercially available)

• M5 receptor agonist (e.g., Oxotremorine M)

• ML381

Procedure:

• Cell Treatment and Lysis:

  • Treat primary neuron cultures with the M5 agonist in the presence or absence of ML381 for the desired time.

  • Wash the cells with ice-cold PBS and lyse them using the lysis buffer provided in the PKC activity assay kit.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysates.

• PKC Activity Assay:

  • Follow the manufacturer's instructions for the PKC kinase activity assay kit. Typically, this involves incubating the cell lysate with a PKC-specific substrate and ATP.

  • The phosphorylation of the substrate is then detected, often through an ELISA-based method using a phospho-specific antibody.

• Data Analysis:

  • Quantify the PKC activity for each treatment condition.

  • Compare the agonist-induced PKC activation in the presence and absence of ML381.

Protocol 5: Gene Expression Analysis

This protocol can be used to investigate changes in gene expression downstream of M5 receptor signaling following treatment with ML381.

Materials:

• Primary neuron cultures

• M5 receptor agonist (e.g., Oxotremorine M)

• ML381

• RNA extraction kit

• Reverse transcription reagents

• qPCR master mix and primers for target genes

• qPCR instrument

Procedure:

• Cell Treatment and RNA Extraction:

  • Treat primary neuron cultures with the M5 agonist in the presence or absence of ML381 for a duration sufficient to induce changes in gene expression (e.g., 4-24 hours).

  • Wash the cells with PBS and extract total RNA using a commercially available kit.

• Reverse Transcription and qPCR:

  • Synthesize cDNA from the extracted RNA using reverse transcriptase.

  • Perform quantitative PCR (qPCR) using primers specific for genes of interest that are known or hypothesized to be regulated by M5 receptor signaling. Housekeeping genes should be used for normalization.

• Data Analysis:

  • Calculate the relative gene expression levels using the ΔΔCt method.

  • Compare the changes in gene expression between the different treatment groups.

Logical Flow for Investigating ML381 Effects

References

• 1. ML381 | TargetMol [targetmol.com]
• 2. Chronic Loss of Muscarinic M5 Receptor Function Manifests Disparate Impairments in Exploratory Behavior in Male and Female Mice despite Common Dopamine Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cloning and expression of the human and rat m5 muscarinic acetylcholine receptor genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluating functional ligand-GPCR interactions in cell-based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of dimethyl sulfoxide on the morphology and viability of primary cultured neurons and astrocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Preparation of ML381 Stock Solutions in Dimethyl Sulfoxide (DMSO)

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock solutions of ML381, a selective M5-orthosteric antagonist, using Dimethyl Sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the accuracy, reproducibility, and reliability of experimental results in research and drug development settings.

Introduction

ML381 is a potent and selective antagonist for the muscarinic acetylcholine (B1216132) receptor M5 (M5 mAChR), making it a valuable tool for studying the physiological and pathological roles of this receptor.[1][2] For most in vitro and cell-based assays, ML381 is first dissolved in an organic solvent, typically DMSO, to create a concentrated stock solution. This stock solution is then further diluted to the final working concentration in an aqueous buffer or cell culture medium. Proper preparation and handling of the DMSO stock solution are critical to maintain the compound's integrity and ensure accurate dosing in subsequent experiments.

Physicochemical Properties of ML381

A clear understanding of the physicochemical properties of ML381 is essential for its effective use. The key properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₂₁H₂₁N₃O₄
Molecular Weight	379.41 g/mol	[3][4]
CAS Number	1623481-80-0	[1][2]
Appearance	Solid powder
Solubility in DMSO	≥ 2.5 mg/mL (≥ 6.59 mM)	[2]

Experimental Protocol: Preparation of a 10 mM ML381 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML381 in DMSO, a common starting concentration for serial dilutions.

Materials

• ML381 powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Sterile, amber or opaque glass vials or polypropylene (B1209903) microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• Calibrated micropipettes and sterile tips

• Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant gloves

Experimental Workflow

The following diagram illustrates the workflow for preparing the ML381 stock solution.

Caption: Workflow for preparing ML381 stock solution in DMSO.

Step-by-Step Procedure

• Calculate the required mass of ML381:

  • To prepare a 10 mM stock solution, the required mass of ML381 can be calculated using the following formula:

    • Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • For example, to prepare 1 mL (0.001 L) of a 10 mM (0.01 M) stock solution:

    • Mass (mg) = 0.01 mol/L * 0.001 L * 379.41 g/mol * 1000 mg/g = 3.79 mg

• Weigh the ML381 powder:

  • Using a calibrated analytical balance, carefully weigh the calculated amount of ML381 powder. It is advisable to weigh the powder in the vial that will be used for preparing the stock solution to minimize loss during transfer.

• Add DMSO to the ML381 powder:

  • Using a calibrated micropipette, add the desired volume of anhydrous DMSO to the vial containing the ML381 powder.

• Dissolve the ML381 powder:

  • Tightly cap the vial and vortex the solution until the ML381 powder is completely dissolved.

  • If the compound does not dissolve readily, brief sonication or warming the solution to 37°C may aid in dissolution. Visually inspect the solution to ensure there are no visible particles.

• Aliquot and store the stock solution:

  • To avoid repeated freeze-thaw cycles, which can degrade the compound, it is recommended to aliquot the stock solution into single-use volumes in sterile, tightly sealed vials.

  • Clearly label each aliquot with the compound name, concentration, solvent, and date of preparation.

Storage and Stability

Proper storage of the ML381 stock solution is critical for maintaining its stability and efficacy.

Storage Temperature	Duration	Recommendations
-20°C	Up to 1 month	For short-term storage.
-80°C	Up to 6 months	For long-term storage.[2]

Important Considerations:

• DMSO is hygroscopic and will readily absorb water from the atmosphere. Use anhydrous DMSO and keep containers tightly sealed to prevent degradation of ML381.

• Protect the stock solution from light by using amber or opaque vials.

Dilution to Working Concentrations

For most biological assays, the concentrated DMSO stock solution needs to be diluted to a final working concentration in an aqueous buffer or cell culture medium.

Signaling Pathway Considerations

ML381 acts as an antagonist at the M5 muscarinic acetylcholine receptor, a G-protein coupled receptor (GPCR). Its application in cell-based assays will likely modulate downstream signaling pathways, such as those involving Gq/11 proteins, leading to changes in intracellular calcium levels.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Biological assay challenges from compound solubility: strategies for bioassay optimization - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining Optimal ML381 Concentration for Cell-Based Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML381 is a potent and specific small-molecule inhibitor of the Nuclear factor erythroid 2-related factor 2 (NRF2) transcription factor.[1][2] NRF2 is a master regulator of the cellular antioxidant response, and its dysregulation is implicated in various diseases, including cancer and inflammatory conditions.[3][4] ML381 exerts its inhibitory effect by binding to the Neh1 domain of NRF2, which prevents the NRF2-MAFG heterodimer from binding to the Antioxidant Response Element (ARE) in the promoter region of its target genes.[1][5] This leads to the downregulation of a suite of cytoprotective genes, making ML381 a valuable tool for studying the roles of NRF2 in pathophysiology and a potential therapeutic agent.

This document provides detailed application notes and protocols for determining the optimal concentration of ML381 for use in various cell-based assays. It includes a summary of reported effective concentrations and cytotoxicity data, as well as step-by-step protocols for key experiments.

Data Presentation: Quantitative Summary of ML381 Efficacy

The optimal concentration of ML381 is cell-type dependent and should be determined empirically for each new experimental system. The following tables summarize quantitative data from previously published studies to provide a starting point for concentration range selection.

Parameter	Value	Assay Condition	Reference
IC50 (NRF2 Inhibition)	1.9 µM	Biochemical assay	[2][6][7]

Table 1: Biochemical Inhibitory Potency of ML381. This table provides the half-maximal inhibitory concentration (IC50) of ML381 against the NRF2 pathway in a biochemical context.

Cell Line	Cancer Type	Effective Concentration	Observations	Reference
A549	Non-Small Cell Lung Cancer (NSCLC)	0.25 - 5 µM	Dose-dependent reduction in NRF2 transcriptional activity. Maximum inhibition at 5 µM.	[8][9]
H460	Non-Small Cell Lung Cancer (NSCLC)	5 µM	Time-dependent decrease in NRF2 signaling.	[10]
EBC1	Squamous Lung Cancer	5 - 25 µM	Dose-dependent reduction in NRF2 and downstream target expression.
FaDu, YD9	Head and Neck Squamous Cell Carcinoma (HNSCC)	5 µM	Dose- and time-dependent decrease in cell viability. 5 µM used for functional assays.	[4][11]
MGH7	Lung Squamous Cell Carcinoma (LUSC)	5 - 10 µM	No significant cytotoxicity up to 10 µM. 5 µM used for functional assays.	[12]
H1299, H520	Non-Small Cell Lung Cancer (NSCLC)	10 µM	Used in combination with celastrol (B190767) to enhance its effects.	[13]
MG-63	Osteosarcoma	2 µM	Used to investigate the role of NRF2 in response to graphene oxide.	[7]
HL-60/DR	Promyelocytic Leukemia	5 - 50 µM	Potentiated the toxicity of doxorubicin.	[14]

Table 2: Effective Concentrations of ML381 in Various Cancer Cell Lines. This table outlines the concentrations of ML381 that have been shown to be effective in modulating NRF2 activity in different cancer cell lines.

Cell Line	Assay	Concentration	Result	Reference
MGH7	Cell Viability (MTS)	Up to 10 µM	No significant cytotoxicity observed after 72 hours.	[12]
FaDu, YD9	Cell Viability (EZ-Cytox)	Dose- and time-dependent	Significant decrease in cell viability.	[4][11]
NSCLC cells	Clonogenic Assay	Varies	Enhanced cytotoxicity when combined with carboplatin, doxorubicin, or taxol.	[1][5]
BEAS-2B (Normal Lung)	Cell Viability	10 µM	Less effect on proliferation compared to cancer cells when combined with celastrol.	[13]

Table 3: Cytotoxicity Profile of ML381. This table summarizes the cytotoxic effects of ML381, both alone and in combination with other agents, across different cell lines and assays.

Experimental Protocols

Protocol for Determining the Optimal Concentration of ML381 using a Cell Viability Assay (e.g., MTT Assay)

This protocol is a general guideline for determining the dose-response curve of ML381 in a specific cell line to identify the optimal concentration range for subsequent functional assays.

Materials:

• ML381 (stock solution in DMSO)

• Target cell line

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator.

• ML381 Treatment:

  • Prepare a series of ML381 dilutions in complete culture medium from a concentrated stock. A common starting range is 0.1 µM to 50 µM.

  • Include a vehicle control (DMSO) at the same final concentration as the highest ML381 concentration.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the different ML381 concentrations.

  • Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan (B1609692) crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete solubilization.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the ML381 concentration to generate a dose-response curve and determine the IC50 value.

Protocol for Assessing NRF2 Activity via qRT-PCR of Downstream Target Genes

This protocol describes how to measure the inhibitory effect of ML381 on NRF2 transcriptional activity by quantifying the mRNA levels of its downstream target genes.

Materials:

• Cells treated with ML381 (at a predetermined non-toxic concentration) and vehicle control.

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for NRF2 target genes (e.g., NQO1, HMOX1, GCLC) and a housekeeping gene (e.g., GAPDH, ACTB).

• qPCR instrument

Procedure:

• Cell Treatment:

  • Plate cells and treat with the desired concentration of ML381 or vehicle control for a specific time (e.g., 24 or 48 hours).

• RNA Extraction and cDNA Synthesis:

  • Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• Quantitative Real-Time PCR (qRT-PCR):

  • Set up the qPCR reaction by mixing the cDNA, forward and reverse primers for the target and housekeeping genes, and qPCR master mix.

  • Run the qPCR reaction in a real-time PCR instrument.

• Data Analysis:

  • Calculate the relative expression of the target genes using the ΔΔCt method, normalizing to the housekeeping gene and comparing the ML381-treated samples to the vehicle-treated control. A significant decrease in the mRNA levels of NRF2 target genes indicates successful inhibition by ML381.

Mandatory Visualizations

Caption: NRF2 signaling pathway and the mechanism of action of ML381.

Caption: Experimental workflow for determining the optimal concentration of ML381.

References

• 1. Small molecule inhibitor of NRF2 selectively intervenes therapeutic resistance in KEAP1-deficient NSCLC tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. axonmedchem.com [axonmedchem.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Small Molecule Inhibitor of NRF2 Selectively Intervenes Therapeutic Resistance in KEAP1-Deficient NSCLC Tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. ML385 | NRF2 inhibitor | TargetMol [targetmol.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. The NRF2 antagonist ML385 inhibits PI3K‐mTOR signaling and growth of lung squamous cell carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Potential of NRF2 Inhibitors—Retinoic Acid, K67, and ML-385—In Overcoming Doxorubicin Resistance in Promyelocytic Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Synaptic Plasticity in Brain Slices with ML381

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synaptic plasticity, the ability of synapses to strengthen or weaken over time, is a fundamental mechanism underlying learning and memory. Long-term potentiation (LTP) and long-term depression (LTD) are the primary models for studying the cellular and molecular basis of synaptic strengthening and weakening, respectively. The cholinergic system, through muscarinic acetylcholine (B1216132) receptors (mAChRs), is a key modulator of synaptic plasticity.[1][2][3] ML381 is a potent and highly selective orthosteric antagonist for the M5 subtype of mAChRs.[4] While direct studies of ML381 on synaptic plasticity in brain slices are emerging, its utility as a research tool can be inferred from the known roles of M5 receptors in neuronal signaling. These application notes provide a hypothesized framework and detailed protocols for investigating the role of M5 receptors in synaptic plasticity using ML381.

The M5 receptor is a Gq/11 protein-coupled receptor.[1][5][6] Its activation leads to the stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and DAG activates protein kinase C (PKC). This signaling cascade can influence neuronal excitability and synaptic function.

Data Presentation

The following tables present hypothetical data on the effects of ML381 on LTP and LTD in hippocampal brain slices. These tables are intended to serve as a template for organizing and presenting experimental findings.

Table 1: Hypothetical Effects of ML381 on Long-Term Potentiation (LTP) in Hippocampal CA1

Experimental Group	n (slices)	Baseline fEPSP Slope (mV/ms)	fEPSP Slope 60 min post-TBS (% of baseline)	Statistical Significance (vs. Control)
Control (ACSF)	12	0.85 ± 0.05	155.2 ± 8.3	-
ML381 (1 µM)	10	0.83 ± 0.06	152.5 ± 9.1	p > 0.05
ML381 (10 µM)	11	0.86 ± 0.04	149.8 ± 7.9	p > 0.05

fEPSP: field excitatory postsynaptic potential; TBS: theta-burst stimulation. Data are presented as mean ± SEM.

Table 2: Hypothetical Effects of ML381 on Long-Term Depression (LTD) in Hippocampal CA1

Experimental Group	n (slices)	Baseline fEPSP Slope (mV/ms)	fEPSP Slope 60 min post-LFS (% of baseline)	Statistical Significance (vs. Control)
Control (ACSF)	10	0.91 ± 0.07	72.4 ± 5.6	-
ML381 (1 µM)	9	0.89 ± 0.05	74.1 ± 6.2	p > 0.05
ML381 (10 µM)	10	0.92 ± 0.06	71.8 ± 5.9	p > 0.05

LFS: low-frequency stimulation. Data are presented as mean ± SEM.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathway of the M5 receptor and the general experimental workflows for studying LTP and LTD in brain slices.

Caption: M5 Muscarinic Receptor Signaling Pathway.

Caption: Experimental Workflow for LTP Studies.

Caption: Experimental Workflow for LTD Studies.

Experimental Protocols

Acute Brain Slice Preparation

This protocol describes the preparation of acute hippocampal slices from rodents for electrophysiological recordings.

Materials:

• Rodent (e.g., C57BL/6 mouse, 8-12 weeks old)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Ice-cold cutting solution (in mM): 92 NMDG, 2.5 KCl, 1.25 NaH2PO4, 30 NaHCO3, 20 HEPES, 25 glucose, 2 thiourea, 5 Na-ascorbate, 3 Na-pyruvate, 0.5 CaCl2, and 10 MgSO4. pH 7.3-7.4, osmolarity 300-310 mOsm. Continuously bubbled with 95% O2 / 5% CO2.

• Artificial cerebrospinal fluid (ACSF) (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 24 NaHCO3, 12.5 glucose, 2 CaCl2, and 1 MgSO4. Continuously bubbled with 95% O2 / 5% CO2.

• Vibrating microtome (vibratome)

• Dissection tools

• Incubation chamber

Procedure:

• Anesthetize the animal and perform transcardial perfusion with ice-cold cutting solution.

• Rapidly dissect the brain and place it in ice-cold, oxygenated cutting solution.

• Mount the brain on the vibratome stage and cut 300-400 µm thick coronal or sagittal slices.

• Transfer the slices to an incubation chamber containing oxygenated ACSF at 32-34°C for 30 minutes.

• After the initial recovery period, maintain the slices at room temperature in oxygenated ACSF for at least 1 hour before recording.

Field Excitatory Postsynaptic Potential (fEPSP) Recordings

This protocol details the recording of fEPSPs from the CA1 region of the hippocampus.

Materials:

• Prepared brain slices

• Recording chamber with a perfusion system

• Micromanipulators

• Glass recording electrodes (filled with ACSF, 1-3 MΩ resistance)

• Bipolar stimulating electrode

• Amplifier and digitizer

• Data acquisition software

Procedure:

• Transfer a slice to the recording chamber and continuously perfuse with oxygenated ACSF at 30-32°C.

• Place the stimulating electrode in the Schaffer collateral pathway (stratum radiatum of CA1).

• Place the recording electrode in the stratum radiatum of CA1, approximately 200-400 µm from the stimulating electrode.

• Deliver single voltage pulses (0.1 ms (B15284909) duration) to evoke fEPSPs.

• Establish a baseline stimulation intensity that elicits 30-40% of the maximal fEPSP response.

• Record stable baseline responses every 30 seconds for at least 20 minutes.

Induction and Investigation of LTP with ML381

This protocol describes how to induce LTP and test the effect of ML381.

Procedure:

• Following a stable baseline recording, apply ML381 (e.g., 1 µM or 10 µM) or vehicle (ACSF with DMSO) to the perfusion bath for a pre-incubation period of 20-30 minutes.

• Induce LTP using a theta-burst stimulation (TBS) protocol (e.g., 10 bursts of 4 pulses at 100 Hz, with a 200 ms inter-burst interval, repeated twice with a 20-second interval).

• Continue recording fEPSPs for at least 60 minutes post-TBS to monitor the potentiation.

• Analyze the fEPSP slope as a measure of synaptic strength.

Induction and Investigation of LTD with ML381

This protocol outlines the induction of LTD and the application of ML381.

Procedure:

• After obtaining a stable baseline, apply ML381 or vehicle for 20-30 minutes.

• Induce LTD using a low-frequency stimulation (LFS) protocol (e.g., 900 pulses at 1 Hz).

• Record fEPSPs for at least 60 minutes post-LFS.

• Measure and analyze the fEPSP slope to quantify the depression of synaptic transmission.

Concluding Remarks

ML381 presents a valuable opportunity to dissect the specific role of the M5 muscarinic acetylcholine receptor in synaptic plasticity. The protocols provided here, in conjunction with the hypothesized effects and signaling pathways, offer a solid foundation for researchers to design and execute experiments aimed at elucidating the cholinergic modulation of learning and memory processes. Given the high selectivity of ML381, its use can significantly contribute to a more precise understanding of the complex interplay of neurotransmitter systems in shaping synaptic function.

References

• 1. Crystal structure of the M5 muscarinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Muscarinic receptors mediating depression and long-term potentiation in rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The muscarinic M5 receptor: a silent or emerging subtype? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Muscarinic acetylcholine receptor M5 - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Methodology for Assessing ML381 Effects on Neurotransmission

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive framework for investigating the effects of ML381, a selective M5 muscarinic acetylcholine (B1216132) receptor antagonist, on neurotransmission.[1] The following protocols are designed to elucidate the impact of ML381 on key neurotransmitter systems, neuronal activity, and associated cellular signaling pathways.

Introduction to ML381 and M5 Muscarinic Receptors

The M5 muscarinic acetylcholine receptor is a Gq protein-coupled receptor predominantly expressed in the central nervous system.[2] Notably, M5 receptors are localized on dopaminergic neurons in the ventral tegmental area (VTA) and substantia nigra pars compacta (SNc).[3][4] Activation of M5 receptors has been shown to potentiate dopamine (B1211576) and glutamate (B1630785) release from dopaminergic terminals.[5][6] As a selective M5 antagonist, ML381 is a valuable tool for dissecting the role of this receptor in modulating neurotransmission and for exploring its therapeutic potential in neuropsychiatric disorders.

Signaling Pathways

To understand the context of ML381's action, two key signaling pathways are relevant: the direct M5 receptor signaling cascade and the Nrf2-mediated oxidative stress response pathway, which can be indirectly affected by neuronal activity changes.

Figure 1: M5 Muscarinic Receptor Signaling Pathway.

Figure 2: Nrf2 Oxidative Stress Response Pathway.

Experimental Protocols

The following protocols outline key experiments to assess the impact of ML381 on neurotransmission.

This protocol measures extracellular levels of dopamine, acetylcholine, and glutamate in specific brain regions of freely moving animals.[7]

Figure 3: In Vivo Microdialysis Experimental Workflow.

Protocol Details:

• Animal Model: Adult male Sprague-Dawley rats (250-300g).

• Stereotaxic Surgery: Anesthetize the animal and implant a guide cannula targeting the nucleus accumbens.

• Microdialysis Probe: Use a probe with a 2-4 mm semi-permeable membrane.

• Perfusion: Perfuse with artificial cerebrospinal fluid (aCSF) at a flow rate of 1.5 µL/min.[7] For acetylcholine measurement, include an acetylcholinesterase inhibitor (e.g., neostigmine) in the aCSF to prevent degradation.[8][9]

• ML381 Administration:

  • Systemic: Intraperitoneal (i.p.) injection of ML381 (dose range to be determined by dose-response studies).

  • Local: Reverse dialysis by including ML381 in the aCSF.

• Sample Collection: Collect dialysates every 20 minutes into vials containing an antioxidant solution to prevent degradation.

• Analysis: Quantify dopamine, acetylcholine, and glutamate concentrations using High-Performance Liquid Chromatography (HPLC) with electrochemical detection or Liquid Chromatography-Mass Spectrometry (LC-MS/MS).[7]

Data Presentation:

Treatment Group	Time (min)	Dopamine (% Baseline)	Acetylcholine (% Baseline)	Glutamate (% Baseline)
Vehicle	-20	100 ± 8	100 ± 10	100 ± 7
0	102 ± 9	98 ± 11	101 ± 6
20	99 ± 7	101 ± 9	99 ± 8
40	103 ± 10	97 ± 12	102 ± 5
ML381 (10 mg/kg)	-20	100 ± 9	100 ± 12	100 ± 9
0	98 ± 8	103 ± 10	98 ± 7
20	75 ± 6	125 ± 15	80 ± 7
40	68 ± 5	140 ± 18	72 ± 6

*Hypothetical data representing a significant difference from the vehicle group (p < 0.05).

This protocol assesses the effects of ML381 on synaptic transmission and neuronal excitability in brain slices.[1][10]

Protocol Details:

• Brain Slice Preparation: Prepare acute coronal slices (300 µm) containing the VTA or nucleus accumbens from rodent brains.

• Recording: Perform whole-cell patch-clamp recordings from identified neurons (e.g., dopaminergic neurons in the VTA or medium spiny neurons in the nucleus accumbens).

• Experimental Paradigms:

  • Spontaneous postsynaptic currents (sPSCs): Record spontaneous excitatory (sEPSCs) and inhibitory (sIPSCs) postsynaptic currents to assess effects on presynaptic release probability and postsynaptic receptor function.

  • Evoked postsynaptic currents (ePSCs): Use a stimulating electrode to evoke synaptic responses and measure changes in amplitude and kinetics after ML381 application.

  • Intrinsic Excitability: Inject current steps to measure changes in action potential firing frequency, resting membrane potential, and input resistance.

• ML381 Application: Bath-apply ML381 at various concentrations.

Data Presentation:

Parameter	Control	ML381 (1 µM)	ML381 (10 µM)
sEPSC Frequency (Hz)	5.2 ± 0.8	4.1 ± 0.6	2.8 ± 0.5
sEPSC Amplitude (pA)	15.3 ± 2.1	14.9 ± 1.9	15.1 ± 2.0
sIPSC Frequency (Hz)	8.1 ± 1.2	8.3 ± 1.1	8.0 ± 1.3
sIPSC Amplitude (pA)	25.6 ± 3.4	26.1 ± 3.2	25.8 ± 3.5
Action Potential Firing (Hz at 100pA)	12.5 ± 1.5	10.8 ± 1.3	8.7 ± 1.1

*Hypothetical data representing a significant difference from control (p < 0.05).

This protocol measures intracellular calcium dynamics as an indicator of neuronal activity in response to ML381.[11][12]

Protocol Details:

• Cell Culture: Culture primary neurons (e.g., cortical or hippocampal neurons) on glass coverslips.

• Calcium Indicator Loading: Incubate neurons with a calcium-sensitive dye (e.g., Fura-2 AM or Fluo-4 AM) or use neurons expressing a genetically encoded calcium indicator (e.g., GCaMP).[11][13]

• Imaging: Mount the coverslip on a fluorescence microscope and acquire baseline fluorescence images.

• Stimulation: Elicit neuronal activity using a chemical stimulus (e.g., high potassium chloride) or electrical field stimulation.

• ML381 Application: Perfuse the cells with a solution containing ML381 and record the changes in fluorescence intensity.

• Data Analysis: Analyze the frequency, amplitude, and duration of calcium transients in individual neurons.

Data Presentation:

Condition	Baseline Ca²⁺ Spike Frequency (Events/min)	Stimulated Ca²⁺ Spike Amplitude (ΔF/F₀)
Control	1.8 ± 0.3	1.5 ± 0.2
ML381 (1 µM)	1.7 ± 0.2	1.2 ± 0.1*
ML381 (10 µM)	1.6 ± 0.3	0.9 ± 0.1**

Hypothetical data representing a significant difference from control (p < 0.05, **p < 0.01). ΔF/F₀ represents the change in fluorescence over baseline.

Given the link between neuronal activity and metabolic stress, assessing ML381's impact on oxidative stress markers can provide additional insights.[14]

Protocol Details:

• Cell Culture and Treatment: Treat cultured neurons or brain slices with ML381, with or without an oxidative stressor (e.g., hydrogen peroxide or glutamate).

• ROS Detection: Measure reactive oxygen species (ROS) production using fluorescent probes like 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[15]

• Antioxidant Enzyme Activity: Measure the activity of antioxidant enzymes such as superoxide (B77818) dismutase (SOD) and catalase using commercially available assay kits.

• Lipid Peroxidation Assay: Quantify malondialdehyde (MDA), a marker of lipid peroxidation, using a thiobarbituric acid reactive substances (TBARS) assay.[14]

• Nrf2 Activation: Assess the nuclear translocation of Nrf2 using immunofluorescence or Western blotting of nuclear and cytoplasmic fractions.[16][17]

Data Presentation:

Treatment	Relative ROS Levels (% of Control)	SOD Activity (U/mg protein)	MDA Levels (nmol/mg protein)
Control	100 ± 10	50.2 ± 4.5	2.1 ± 0.3
Oxidative Stressor	250 ± 20	35.1 ± 3.8*	5.8 ± 0.6
Stressor + ML381 (10 µM)	245 ± 22	36.5 ± 4.1*	5.5 ± 0.7

Hypothetical data representing a significant difference from control (p < 0.05, **p < 0.01).

Summary and Logical Framework

The proposed methodologies provide a multi-faceted approach to characterizing the effects of ML381 on neurotransmission.

Figure 4: Overall Assessment Strategy for ML381.

By integrating data from these experiments, researchers can build a comprehensive profile of ML381's neuropharmacological effects, from the molecular and cellular levels to in vivo systems. This will facilitate a deeper understanding of the role of M5 receptors in brain function and aid in the development of novel therapeutics.

References

• 1. Patch-clamp technique -Electrophysiology -Biophysics-BIO-PROTOCOL [bio-protocol.org]
• 2. Muscarinic acetylcholine receptor M5 - Wikipedia [en.wikipedia.org]
• 3. Chronic Loss of Muscarinic M5 Receptor Function Manifests Disparate Impairments in Exploratory Behavior in Male and Female Mice despite Common Dopamine Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholars.uky.edu [scholars.uky.edu]
• 5. Muscarinic regulation of dopamine and glutamate transmission in the nucleus accumbens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Muscarinic regulation of dopamine and glutamate transmission in the nucleus accumbens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Regulation of cortical acetylcholine release: insights from in vivo microdialysis studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. docs.axolbio.com [docs.axolbio.com]
• 11. A simple Ca2+-imaging approach to neural network analyses in cultured neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. m.youtube.com [m.youtube.com]
• 14. Detecting Oxidative Stress Biomarkers in Neurodegenerative Disease Models and Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 15. What methods can I use to measure oxidative stress? | AAT Bioquest [aatbio.com]
• 16. mdpi.com [mdpi.com]
• 17. The role of Nrf2 signaling pathways in nerve damage repair - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for High-Throughput Screening of M5 Modulators Using ML381

For Researchers, Scientists, and Drug Development Professionals

Introduction

The M5 muscarinic acetylcholine (B1216132) receptor, a Gq-coupled G protein-coupled receptor (GPCR), is a promising therapeutic target for neurological and psychiatric disorders. The identification of selective M5 modulators is crucial for advancing our understanding of its physiological roles and for the development of novel therapeutics. ML381 (also known as VU0488130) is a potent and selective orthosteric antagonist of the human M5 receptor, identified through a high-throughput screening (HTS) campaign.[1][2] These application notes provide detailed protocols and data for utilizing ML381 as a tool compound in HTS assays to identify novel M5 modulators.

Data Presentation

The following tables summarize the quantitative data for ML381, a valuable reference for researchers working with this compound.

Table 1: Potency and Selectivity of ML381

Parameter	Species	Value	Reference
IC50	Human M5	450 nM	[1][2]
Rat M5	1.65 µM	[2]
Human M1-M4	>30 µM	[1][2]
Rat M1-M4	>30 µM	[2]
Ki	Human M5	340 nM	[1][2]

Signaling Pathway

The M5 receptor primarily signals through the Gq protein pathway. Upon agonist binding, the Gq protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+), a key second messenger that can be measured in functional assays.

Caption: M5 Receptor Gq Signaling Pathway.

Experimental Protocols

This section provides a detailed protocol for a cell-based calcium mobilization assay, a common method for HTS of M5 modulators. This protocol is based on the principles of the assays used to identify ML381.

High-Throughput Screening (HTS) Protocol for M5 Receptor Antagonists using a Calcium Mobilization Assay

This protocol is designed for a 384-well plate format and can be adapted for other formats.

Materials:

• Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing the human M5 muscarinic receptor (CHO-hM5).

• Culture Medium: DMEM/F-12 supplemented with 10% FBS, 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium Indicator Dye: Fluo-4 AM or a similar calcium-sensitive dye.

• Probenecid (B1678239): An anion-exchange transport inhibitor to prevent dye leakage.

• M5 Agonist: Acetylcholine (ACh) or Carbachol.

• Control Antagonist: ML381.

• Compound Library: Test compounds dissolved in DMSO.

• Plate Reader: A fluorescence plate reader with kinetic reading capabilities and liquid handling, such as a FLIPR (Fluorometric Imaging Plate Reader).

Experimental Workflow:

Caption: HTS Workflow for M5 Antagonists.

Procedure:

• Cell Plating:

  • The day before the assay, seed CHO-hM5 cells into black-walled, clear-bottom 384-well plates at a density that will result in a confluent monolayer on the day of the assay (e.g., 10,000 cells/well in 20 µL of culture medium).

  • Incubate the plates overnight at 37°C in a humidified 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator dye (e.g., 2 µM Fluo-4 AM) and probenecid (e.g., 2.5 mM) in assay buffer.

  • Aspirate the culture medium from the cell plates and add 20 µL of the loading buffer to each well.

  • Incubate the plates for 60 minutes at 37°C, followed by 30 minutes at room temperature in the dark.

• Compound Addition (Antagonist Mode):

  • Prepare serial dilutions of the test compounds and ML381 (as a positive control) in assay buffer. The final DMSO concentration should be kept below 0.5%.

  • Using the plate reader's liquid handler, add 5 µL of the compound solutions to the respective wells of the cell plate.

• Pre-incubation:

  • Incubate the plates for 15-30 minutes at room temperature to allow the compounds to interact with the receptors.

• Agonist Addition and Fluorescence Measurement:

  • Prepare a solution of the M5 agonist (e.g., acetylcholine) in assay buffer at a concentration that will elicit a submaximal response (EC80). This concentration needs to be predetermined in a separate agonist dose-response experiment.

  • Place the cell plate in the fluorescence plate reader.

  • Initiate the kinetic read, measuring the baseline fluorescence for 10-20 seconds.

  • The instrument's liquid handler then adds 5 µL of the agonist solution to each well.

  • Continue to measure the fluorescence intensity every 1-2 seconds for at least 60-90 seconds to capture the peak calcium response.

• Data Analysis:

  • The change in fluorescence (ΔF) is calculated by subtracting the baseline fluorescence from the peak fluorescence.

  • The percentage of inhibition for each test compound is calculated relative to the controls (wells with agonist only vs. wells with a maximal concentration of ML381).

  • Compounds that show significant inhibition of the agonist-induced calcium mobilization are identified as potential M5 antagonists.

"Triple-Add" HTS Protocol for Identifying Diverse M5 Modulators

To identify not only antagonists but also agonists and allosteric modulators, a "triple-add" protocol can be employed.

Logical Relationship of the Triple-Add Protocol:

Caption: Logic of the Triple-Add HTS Protocol.

Procedure Modification for Triple-Add:

• First Addition and Read (Agonist Detection): After dye loading, add the test compounds and read the fluorescence. An increase in fluorescence indicates agonist activity.

• Second Addition and Read (Positive Allosteric Modulator - PAM - Detection): To the same wells, add a low concentration of agonist (e.g., EC20). A potentiation of the signal compared to the agonist-only control suggests PAM activity.

• Third Addition and Read (Antagonist/Negative Allosteric Modulator - NAM - Detection): Finally, add a high concentration of agonist (e.g., EC80). A decrease in the signal compared to the agonist-only control indicates antagonist or NAM activity.

Conclusion

ML381 serves as an indispensable tool for the study of the M5 muscarinic receptor. The protocols and data presented here provide a comprehensive guide for researchers to establish robust and reliable high-throughput screening assays for the discovery of novel M5 modulators. The detailed methodologies and workflow diagrams are intended to facilitate the implementation of these assays in both academic and industrial drug discovery settings.

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

how to prevent ML381 degradation during experiments

Welcome to the technical support center for ML381. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answer frequently asked questions regarding the use of ML381 in experiments. Our goal is to help you mitigate potential compound degradation and ensure the reliability and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is ML381 and what is its primary mechanism of action?

A1: ML381 is a potent and selective M5 orthosteric antagonist. It functions by binding to the M5 muscarinic acetylcholine (B1216132) receptor (mAChR), a G protein-coupled receptor (GPCR), and blocking the binding of the endogenous agonist, acetylcholine. This inhibition prevents the activation of downstream signaling pathways.[1][2][3]

Q2: What are the known stability issues with ML381?

A2: ML381 is known to have poor metabolic stability, particularly in in-vivo and certain in-vitro systems like rat plasma and liver microsomes. The primary degradation pathways are:

• Hydrolytic cleavage: The amide bond in ML381 is susceptible to hydrolysis, breaking the molecule into a carboxylic acid and an amine.[4]

• Oxidation: NADPH-dependent mono-oxidation can also occur.

• Photodegradation: The isoxazole (B147169) ring within the ML381 structure has the potential to undergo photodegradation upon exposure to UV light.[5]

Q3: What are the recommended storage conditions for ML381?

A3: Proper storage is critical to prevent degradation. Based on available data, the following conditions are recommended:

Storage Condition	Duration
Powder	-20°C for up to 3 years
In Solvent (e.g., DMSO)	-80°C for up to 1 year

Always refer to the manufacturer's specific recommendations.

Q4: How should I prepare my ML381 working solutions to minimize degradation?

A4: To prepare working solutions, it is advisable to first create a high-concentration stock solution in a suitable solvent like DMSO. For aqueous experimental buffers, minimize the time the compound spends in the solution before use. The pH of the buffer can significantly impact the stability of amide-containing compounds; therefore, maintaining a pH below 7 is recommended where experimentally feasible.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with ML381.

Issue 1: Inconsistent or lower-than-expected activity in cell-based assays.

• Possible Cause 1: Compound Degradation in Media. ML381 can degrade in aqueous cell culture media, especially when incubated for extended periods at 37°C. Components within the media or serum can also contribute to degradation.

  • Troubleshooting Steps:

    • Minimize Incubation Time: Add ML381 to your assay plates as close to the time of measurement as possible.

    • Serum Impact: Test for ML381 stability in your specific cell culture medium with and without serum to determine if serum components are affecting stability.

    • pH Monitoring: Ensure the pH of your cell culture medium remains stable throughout the experiment, as a pH greater than 6 can accelerate the decomposition of similar compounds.[6]

    • Fresh Preparations: Always use freshly prepared working solutions for each experiment.

• Possible Cause 2: Photodegradation. Exposure to light, particularly UV, can cause the isoxazole ring in ML381 to degrade.[5]

  • Troubleshooting Steps:

    • Work in Low-Light Conditions: Prepare solutions and perform experimental steps under subdued lighting.

    • Use Amber Vials: Store stock and working solutions in amber or foil-wrapped tubes to protect them from light.

    • Plate Protection: If long incubation times are necessary, protect cell culture plates from light by covering them with a lid or placing them in a dark incubator.

• Possible Cause 3: Low Bioavailability in Assay. Poor solubility or binding to plasticware can reduce the effective concentration of ML381 available to the cells.

  • Troubleshooting Steps:

    • Solubility Check: Visually inspect your final working solution for any precipitation.

    • Vehicle Control: Ensure your vehicle control (e.g., DMSO) is at a concentration that does not affect cell viability or the assay readout.

    • Plate Binding: Consider using low-adhesion microplates if you suspect significant binding of the compound to the plastic.

Issue 2: High variability between experimental replicates.

• Possible Cause 1: Inconsistent Compound Handling. Variations in the preparation of working solutions or the timing of compound addition can lead to replicate variability.

  • Troubleshooting Steps:

    • Standardized Protocol: Adhere to a strict, standardized protocol for solution preparation and addition to assays.

    • Automated Dispensing: If available, use automated liquid handlers for precise and consistent dispensing.

• Possible Cause 2: Cell Health and Density. Variations in cell health or plating density across a plate can lead to inconsistent responses.

  • Troubleshooting Steps:

    • Cell Viability: Regularly check the viability of your cell stocks.

    • Consistent Plating: Ensure a uniform cell suspension when plating to avoid density gradients.

Experimental Protocols

Protocol 1: General Workflow for an In-Vitro Cell-Based Assay with ML381

This protocol provides a generalized workflow to minimize ML381 degradation.

A generalized experimental workflow for in-vitro assays using ML381.

Signaling Pathway

M5 Muscarinic Receptor Signaling Pathway

ML381 acts as an antagonist at the M5 muscarinic receptor. The binding of the natural agonist, acetylcholine (ACh), to the M5 receptor initiates a signaling cascade through the Gq protein alpha subunit. This leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates Protein Kinase C (PKC). ML381 prevents this cascade by blocking the initial binding of ACh.[1][7]

ML381 antagonizes the M5 muscarinic receptor signaling pathway.

References

• 1. Muscarinic acetylcholine receptor M5 - Wikipedia [en.wikipedia.org]
• 2. Molecular properties of muscarinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Crystal structure of the M5 muscarinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GPCRs Revisited: New Insights Lead to Novel Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Harnessing the Intrinsic Photochemistry of Isoxazoles for the Development of Chemoproteomic Crosslinking Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Understanding G Protein Selectivity of Muscarinic Acetylcholine Receptors Using Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Small Molecule Instability in Plasma for In Vivo Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the plasma instability of small molecule inhibitors, using the Nrf2 inhibitor ML381 as a focal point for discussion of common issues encountered during in vivo studies.

Frequently Asked Questions (FAQs)

Q1: We are observing lower than expected plasma concentrations of our compound in our rodent model. Could plasma instability be the cause?

A1: Yes, lower than expected plasma concentrations are a common indicator of compound instability in plasma. Several factors can contribute to this, including enzymatic degradation by plasma esterases, proteases, or other metabolic enzymes, as well as chemical instability (e.g., hydrolysis) in the aqueous environment of blood. It is crucial to differentiate between poor absorption, rapid metabolism, and inherent plasma instability.

Q2: How can we determine if our compound is unstable in plasma?

A2: An in vitro plasma stability assay is the first step. This involves incubating the compound in plasma from the same species used in your in vivo studies (e.g., rat, mouse) at 37°C and measuring the compound's concentration at several time points. A rapid decrease in concentration over time indicates instability.

Q3: What are the primary mechanisms of drug degradation in plasma?

A3: The degradation of pollutants during plasma treatment can occur through collisions of gas phases within the plasma technology[1]. Reactive species play a significant role in the degradation of pollutants by creating acid-base, oxidation, reduction, and photochemical reactions[1].

Q4: Can the formulation of the compound affect its plasma stability?

A4: Absolutely. The formulation is a critical factor. Strategies to enhance stability include pH optimization, the use of stabilizers, and encapsulation techniques like liposomes or nanoparticles to protect the compound from degradation[[“]][3]. For subcutaneous administration, oil-based formulations can create a depot effect, leading to a more sustained release and potentially protecting the compound from immediate, extensive contact with plasma enzymes[4].

Q5: What analytical methods are suitable for measuring our compound's concentration in plasma?

A5: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common and reliable technique for accurately quantifying small molecules in complex biological matrices like plasma[5]. This method offers high sensitivity and selectivity, allowing for precise measurement of the parent compound and its potential metabolites[6][7][8].

Troubleshooting Guides

Issue 1: Rapid Loss of Compound in In Vitro Plasma Stability Assay

Potential Cause	Troubleshooting Step	Expected Outcome
Enzymatic Degradation	1. Perform the assay with heat-inactivated plasma. 2. Include specific enzyme inhibitors (e.g., esterase inhibitors) in the assay.	If stability improves, enzymatic degradation is confirmed. This helps to identify the class of enzymes responsible.
Chemical Instability (e.g., Hydrolysis)	1. Assess stability in buffer at physiological pH (7.4). 2. Evaluate stability at different pH values to identify pH-dependent degradation.	If the compound is unstable in buffer, chemical degradation is likely. The pH profile will guide formulation strategies.
Non-specific Binding to Plastics	1. Use low-binding microplates and tubes. 2. Include a control sample without plasma to assess recovery from the labware.	Improved recovery in the control sample will indicate that non-specific binding was a contributing factor.

Issue 2: Low Bioavailability in In Vivo Studies Despite Acceptable In Vitro Stability

Potential Cause	Troubleshooting Step	Expected Outcome
First-Pass Metabolism	1. Compare plasma concentrations after oral (PO) and intravenous (IV) administration. 2. Analyze plasma for known metabolites.	A significant difference in the area under the curve (AUC) between IV and PO administration suggests high first-pass metabolism in the liver.
Poor Absorption	1. Evaluate the compound's solubility and permeability (e.g., using a Caco-2 assay). 2. Test different oral formulation strategies (e.g., solubility enhancers, permeation enhancers).	Improved plasma concentrations after formulation optimization will point to absorption as the limiting factor.
Rapid Clearance	1. Conduct a full pharmacokinetic study to determine clearance (CL) and volume of distribution (Vd).	High clearance values will confirm that the compound is being rapidly removed from circulation, even if it is stable in plasma.

Experimental Protocols

Protocol 1: In Vitro Plasma Stability Assessment

Objective: To determine the rate of degradation of a compound in plasma.

Materials:

• Test compound stock solution (e.g., in DMSO)

• Plasma from the relevant species (e.g., rat, human)

• Phosphate buffered saline (PBS), pH 7.4

• Incubator at 37°C

• LC-MS/MS system

• Low-binding microplates

Methodology:

• Prepare a working solution of the test compound in an appropriate solvent.

• Pre-warm plasma and PBS to 37°C.

• In a 96-well plate, add the test compound to the plasma to achieve the desired final concentration. Ensure the final concentration of the organic solvent (e.g., DMSO) is low (<1%) to avoid protein precipitation.

• At various time points (e.g., 0, 15, 30, 60, 120 minutes), take an aliquot of the plasma-compound mixture.

• Immediately quench the reaction by adding a protein precipitation agent (e.g., cold acetonitrile (B52724) with an internal standard).

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

• Quantify the remaining concentration of the parent compound at each time point.

• Calculate the half-life (t1/2) of the compound in plasma.

Protocol 2: Quantification of ML381 in Plasma using LC-MS/MS

Objective: To accurately measure the concentration of ML381 in plasma samples from in vivo studies.

Methodology:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 50 µL of plasma, add 150 µL of cold acetonitrile containing a suitable internal standard to precipitate proteins.

  • Vortex for 1 minute and centrifuge at high speed for 10 minutes.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable mobile phase for injection.

• LC-MS/MS Analysis:

  • Use a C18 reverse-phase column for chromatographic separation.

  • Employ a gradient elution with mobile phases consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Detect the compound using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Optimize the MRM transitions for ML381 and the internal standard.

• Quantification:

  • Generate a calibration curve using known concentrations of ML381 spiked into blank plasma.

  • Calculate the concentration of ML381 in the unknown samples by interpolating from the calibration curve.

Visualizations

Caption: Nrf2 signaling pathway and the inhibitory action of ML381.

Caption: Workflow for investigating and addressing plasma instability.

References

• 1. Degradation of contaminants in plasma technology: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. consensus.app [consensus.app]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. tools.thermofisher.com [tools.thermofisher.com]
• 8. researchgate.net [researchgate.net]

minimizing off-target effects of ML381 in experiments

Welcome to the technical support center for ML381. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing ML381 effectively while minimizing and troubleshooting potential off-target effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ML381 and what is its primary mechanism of action?

ML381 is a highly selective antagonist of the M5 muscarinic acetylcholine (B1216132) receptor (mAChR), a G protein-coupled receptor (GPCR).[1][2] It functions as an orthosteric antagonist, meaning it binds to the same site as the endogenous ligand, acetylcholine, thereby competitively inhibiting the receptor's activation.[1] ML381 is particularly valuable as a chemical probe for studying the physiological and pathological roles of the M5 receptor, especially in the central nervous system.[1][2] Due to its pharmacokinetic properties, it is best suited for in vitro and electrophysiology studies.[1]

Q2: How selective is ML381 for the M5 receptor over other muscarinic receptor subtypes?

ML381 exhibits exceptional selectivity for the human M5 receptor over the other muscarinic subtypes (M1-M4). Experimental data shows that its inhibitory concentration (IC50) for M1, M2, M3, and M4 receptors is greater than 30 µM, while its IC50 for the M5 receptor is approximately 450 nM.[1][3] This represents a selectivity of over 65-fold for the M5 subtype.

Q3: What are the known off-target effects of ML381?

Extensive screening of ML381 has demonstrated a very clean off-target profile. In a broad panel of 68 GPCRs, ion channels, and transporters, ML381 showed no significant activity at a concentration of 10 µM.[1] Additionally, it displayed low inhibitory activity against major human cytochrome P450 enzymes, with the most notable being a weak inhibition of CYP2C9 (IC50 of 6.3 µM).[1] While no significant off-targets have been identified at standard working concentrations, it is crucial to use the lowest effective concentration in your experiments to minimize the potential for any unforeseen interactions.

Q4: What is the recommended working concentration for ML381 in cell-based assays?

The optimal concentration of ML381 will depend on the specific cell type, experimental conditions, and the expression level of the M5 receptor. A good starting point is to perform a dose-response experiment to determine the lowest concentration that elicits the desired on-target effect. Generally, concentrations in the range of the IC50 value (around 450 nM for human M5) are a reasonable starting point. It is advisable to use concentrations well below 10 µM to avoid potential off-target effects.

Q5: How can I be sure that the observed phenotype in my experiment is due to M5 receptor inhibition by ML381?

Validating that an observed effect is on-target is a critical aspect of using chemical probes. Here are several key strategies:

• Use a Structurally Unrelated M5 Antagonist: If another selective M5 antagonist with a different chemical scaffold produces the same phenotype, it strengthens the evidence for an on-target effect.

• Genetic Validation: The most definitive approach is to use genetic tools. For example, you can test ML381 in cells where the M5 receptor has been knocked out or knocked down (e.g., using CRISPR/Cas9 or siRNA). If the compound has no effect in these cells, it strongly suggests the phenotype is M5-dependent.

• Rescue Experiments: In M5 knockout/knockdown cells, you can reintroduce the M5 receptor and see if the sensitivity to ML381 is restored.

• Use an Inactive Control: An inactive analog of ML381 that is structurally similar but does not bind to the M5 receptor should not produce the observed phenotype.

Troubleshooting Guides

Problem 1: I am observing a cellular phenotype at a much higher concentration of ML381 than its reported IC50.

• Possible Cause: This could indicate an off-target effect, as promiscuous activity of small molecules is more likely at higher concentrations. It might also suggest low expression of the M5 receptor in your cell system or poor cell permeability of the compound under your specific experimental conditions.

• Troubleshooting Steps:

  • Confirm M5 Receptor Expression: Verify the expression of the M5 receptor in your cell line at the mRNA and/or protein level.

  • Perform a Dose-Response Curve: Carefully titrate ML381 to determine the minimal effective concentration.

  • Use Control Cell Lines: Test ML381 on a cell line that does not express the M5 receptor. Any effect observed in these cells is likely off-target.

  • Employ an Inactive Control: Synthesize or obtain an inactive analog of ML381. This control should be structurally very similar to ML381 but with a modification that abolishes its binding to the M5 receptor. Based on structure-activity relationship (SAR) studies, modifications to the amide portion of ML381 can lead to a significant loss of activity.[4]

  • Orthogonal Approach: Use a different, structurally unrelated M5 antagonist to see if it recapitulates the phenotype.

Problem 2: My experimental results with ML381 are inconsistent or not reproducible.

• Possible Cause: Inconsistency can arise from issues with compound stability, solubility, or experimental variability.

• Troubleshooting Steps:

  • Check Compound Stability: ML381 has been noted to have poor metabolic stability and is susceptible to amide hydrolysis in plasma.[1] While more stable in PBS, ensure your experimental media and conditions do not lead to rapid degradation. Prepare fresh stock solutions and avoid repeated freeze-thaw cycles.

  • Ensure Solubility: ML381 is soluble in DMSO and ethanol. When diluting into aqueous buffers, ensure the final solvent concentration is low (e.g., <0.1% DMSO) and does not affect your cells. Visually inspect for any precipitation.

  • Standardize Experimental Procedures: Ensure consistent cell passage numbers, seeding densities, and treatment times.

  • Include Positive and Negative Controls: A positive control (e.g., a known M5 agonist to see the effect that ML381 should block) and a vehicle control (e.g., DMSO) are essential in every experiment.

Quantitative Data Summary

The following tables summarize the key quantitative data for ML381.

Table 1: Potency and Selectivity of ML381

Receptor Subtype	IC50 (nM)	Ki (nM)	Species
Human M5	450[1][3]	340[1]	Human
Human M1-M4	>30,000[1][3]	-	Human
Rat M5	1,650[4]	-	Rat
Rat M1-M4	>30,000[4]	-	Rat

Table 2: Off-Target Profile of ML381

Target Panel	Concentration Tested	Result
68 GPCRs, Ion Channels, Transporters	10 µM[1]	No significant activity (>50% inhibition)
CYP2C9	-	IC50 = 6.3 µM[1]

Experimental Protocols

1. Competition Radioligand Binding Assay to Determine ML381 Affinity

This protocol is adapted from standard procedures for muscarinic receptor binding assays.[4]

• Objective: To determine the binding affinity (Ki) of ML381 for the M5 muscarinic receptor.

• Materials:

  • Cell membranes expressing the human M5 receptor.

  • [3H]-N-methylscopolamine ([3H]-NMS) as the radioligand.

  • ML381 stock solution.

  • Atropine (for determining non-specific binding).

  • Assay buffer (e.g., PBS).

  • Scintillation fluid and counter.

• Methodology:

  • Prepare a series of dilutions of ML381.

  • In a multi-well plate, combine the cell membranes, a fixed concentration of [3H]-NMS (typically near its Kd), and varying concentrations of ML381.

  • Include control wells for total binding (no competitor) and non-specific binding (a saturating concentration of atropine).

  • Incubate to allow binding to reach equilibrium.

  • Separate bound from free radioligand by rapid filtration through glass fiber filters.

  • Wash the filters to remove unbound radioligand.

  • Measure the radioactivity on the filters using a scintillation counter.

  • Plot the percentage of specific binding against the log concentration of ML381 to determine the IC50.

  • Calculate the Ki value using the Cheng-Prusoff equation.

2. Cellular Thermal Shift Assay (CETSA) to Confirm Target Engagement

This protocol provides a general framework for performing a CETSA to confirm that ML381 binds to the M5 receptor in intact cells.

• Objective: To demonstrate that ML381 binding stabilizes the M5 receptor against thermal denaturation in a cellular context.

• Materials:

  • Cells expressing the M5 receptor.

  • ML381 stock solution.

  • Lysis buffer with protease inhibitors.

  • Antibody specific for the M5 receptor.

  • Western blotting reagents and equipment.

• Methodology:

  • Treat cultured cells with ML381 or a vehicle control for a defined period.

  • Heat the cells at a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3 minutes).

  • Lyse the cells and separate the soluble fraction (containing non-denatured proteins) from the precipitated fraction by centrifugation.

  • Analyze the amount of soluble M5 receptor in each sample by Western blotting.

  • A positive result is indicated by a shift in the melting curve to a higher temperature in the ML381-treated samples compared to the vehicle control, signifying that ML381 binding has stabilized the M5 receptor.

Visualizations

Caption: M5 muscarinic receptor signaling pathway and inhibition by ML381.

Caption: Troubleshooting workflow for investigating unexpected results with ML381.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Epitope alteration by small molecules and applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]

long-term stability of ML381 stock solutions at -20°C

This technical support center provides researchers, scientists, and drug development professionals with guidance on the long-term stability of ML381 stock solutions at -20°C. Below you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature and duration for ML381 stock solutions?

A1: For optimal stability, it is recommended to store ML381 stock solutions at -80°C. At -20°C, the stability is more limited. See the table below for a summary of recommendations from various suppliers.

Q2: What is the primary degradation pathway for ML381?

A2: The principal degradation pathway for ML381 is through the hydrolytic cleavage of its amide bond.[1] This instability is particularly pronounced in plasma, making the compound more suitable for in vitro and electrophysiological studies.[1][2]

Q3: What is the recommended solvent for preparing ML381 stock solutions?

A3: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly recommended solvent for preparing high-concentration stock solutions of ML381.

Q4: Can I subject my ML381 stock solution to multiple freeze-thaw cycles?

A4: It is strongly advised to avoid repeated freezing and thawing of ML381 stock solutions.[3] To prevent degradation, aliquot the stock solution into smaller, single-use volumes before freezing.

Q5: My ML381 solution appears to have precipitated after thawing. What should I do?

A5: If precipitation occurs, you can gently warm the solution and/or sonicate it to aid in redissolution.[2] To prevent this, ensure the initial stock solution is fully dissolved and consider preparing aliquots at a concentration that remains stable upon thawing.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of compound activity in the experiment.	Degradation of ML381 stock solution due to improper storage.	Prepare fresh stock solutions. For solutions stored at -20°C for over a month, re-evaluate their efficacy.[3] Consider switching to -80°C for long-term storage.
Multiple freeze-thaw cycles.	Prepare single-use aliquots of the stock solution to avoid repeated temperature changes.[3]
Precipitation observed in the stock solution upon thawing.	The concentration of ML381 may be too high for the solvent at lower temperatures.	Gently warm and sonicate the vial to redissolve the compound.[2] For future preparations, consider if a lower stock concentration is feasible for your experimental needs.
Inconsistent experimental results.	Inconsistent concentration of the active compound due to degradation or precipitation.	Ensure the stock solution is completely dissolved before each use. Follow strict storage and handling protocols. Perform regular quality control of the stock solution if stored for extended periods.

Quantitative Data Summary

The following table summarizes the recommended storage conditions for ML381 stock solutions from different suppliers.

Supplier	Storage Temperature	Recommended Maximum Storage Duration
MedChemExpress	-20°C	1 month[2]
-80°C	6 months[2]
TargetMol	-80°C (in solvent)	1 year[4]

Note: For ML381 in powder form, TargetMol suggests a storage of -20°C for up to 3 years.[4]

Experimental Protocols

Protocol 1: Preparation of ML381 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of ML381 in DMSO.

Materials:

• ML381 powder (Molecular Weight: 379.41 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Allow the ML381 powder vial to equilibrate to room temperature before opening to prevent condensation.

• Calculate the required mass of ML381 for your desired volume and concentration. For example, for 1 mL of a 10 mM stock solution, you will need 3.79 mg of ML381.

• Carefully weigh the ML381 powder and transfer it to a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to the tube.

• Vortex the solution thoroughly until the powder is completely dissolved. If necessary, sonicate for a few minutes to aid dissolution.

• Once fully dissolved, aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

• Store the aliquots at -80°C for long-term storage or at -20°C for short-term use (up to one month).

Protocol 2: Assessment of ML381 Stock Solution Stability

This protocol outlines a general workflow to assess the stability of your ML381 stock solution over time using High-Performance Liquid Chromatography (HPLC).

Materials:

• ML381 stock solution stored at -20°C

• HPLC system with a suitable column (e.g., C18)

• Appropriate mobile phase (e.g., a gradient of acetonitrile (B52724) and water with a modifier like formic acid)

• Freshly prepared ML381 standard solution for comparison

Procedure:

• At time zero (immediately after preparation), inject a sample of the ML381 stock solution onto the HPLC system to obtain an initial chromatogram and peak area.

• Store the remaining stock solution aliquots at -20°C.

• At specified time points (e.g., 1 week, 2 weeks, 1 month, 2 months), thaw one aliquot of the stock solution.

• Inject a sample of the thawed solution onto the HPLC system under the same conditions as the initial run.

• Compare the peak area of the main ML381 peak to the initial peak area. A significant decrease in the peak area or the appearance of new peaks indicates degradation.

• Calculate the percentage of ML381 remaining at each time point relative to the initial concentration.

Visualizations

Caption: Primary degradation pathway of ML381 via amide hydrolysis.

Caption: Experimental workflow for assessing ML381 stock solution stability.

References

• 1. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. dbaitalia.it [dbaitalia.it]
• 4. ML381 | TargetMol [targetmol.com]

Technical Support Center: Optimizing ML381 Antagonist Potency Assays for Rat vs. Human M5 Receptors

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers investigating the potency of the M5-selective antagonist, ML381, at rat versus human M5 muscarinic acetylcholine (B1216132) receptors.

A Note on ML381's Mechanism of Action: It is important to clarify that ML381 is a selective antagonist of the M5 receptor, not an agonist.[1][2] Therefore, its potency is typically measured by its ability to inhibit the response induced by an agonist, and is expressed as an IC50 (half-maximal inhibitory concentration) or a Ki (inhibitory constant). This guide will focus on troubleshooting experiments designed to accurately determine these values.

Frequently Asked Questions (FAQs)

Q1: We are observing a lower potency for ML381 at the rat M5 receptor compared to the human M5 receptor. Is this expected?

A1: Yes, this is a known characteristic of ML381. Published data indicates a roughly 4-fold decrease in potency at the rat M5 receptor compared to the human M5 receptor.[3][4] This species-dependent difference is a critical consideration for in vitro and in vivo studies.

Q2: What are the primary signaling pathways activated by the M5 receptor that can be used to assess ML381's antagonist activity?

A2: M5 receptors primarily couple to Gq/11 G-proteins.[5][6][7] Agonist activation of this pathway stimulates phospholipase C (PLC), which in turn leads to the production of inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6][8] IP3 triggers the release of calcium from intracellular stores, making intracellular calcium mobilization a robust readout for functional assays.[1][9]

Q3: What are the most common assays to determine the antagonist potency of ML381 at M5 receptors?

A3: The two most common assay types are:

• Radioligand Binding Assays: These assays directly measure the binding of a radiolabeled ligand to the receptor and how ML381 competes with this binding. This allows for the determination of the Ki value.[10][11]

• Functional Assays (e.g., Calcium Mobilization): These cell-based assays measure the downstream signaling of the M5 receptor in response to an agonist. The ability of ML381 to inhibit this agonist-induced signal is quantified to determine its IC50 value.[9][12]

Q4: We are seeing high variability in our calcium mobilization assay results. What could be the cause?

A4: High variability in calcium mobilization assays, often performed using a FLIPR (Fluorometric Imaging Plate Reader), can stem from several factors:

• Cell Health and Density: Ensure cells are healthy, in a logarithmic growth phase, and plated at a consistent density. Over-confluent or under-confluent wells will respond differently.[13]

• Dye Loading: Inconsistent dye loading time, temperature, or concentration can lead to variable baseline fluorescence and response magnitudes.[13] For CHO cells, which are commonly used, probenecid (B1678239) may be required to prevent the dye from being extruded.[13][14]

• Compound Addition: Variations in the speed and height of liquid addition can dislodge cells or cause artifacts. Optimize the liquid handling parameters on your instrument.[15]

• Agonist Concentration: Use a concentration of the agonist that gives a consistent and submaximal response (typically EC80) to ensure a sufficient window for detecting inhibition.

Quantitative Data Summary

The following table summarizes the reported antagonist potency of ML381 at human and rat M5 receptors.

Parameter	Human M5 Receptor	Rat M5 Receptor	Reference
IC50 (Functional Assay)	450 nM	1.65 µM	[3][4]
Ki (Binding Assay)	340 nM	Not Reported	[3][4]

M5 Receptor Signaling Pathway

The diagram below illustrates the canonical signaling pathway of the M5 muscarinic acetylcholine receptor.

Caption: M5 receptor signaling pathway.

Troubleshooting and Experimental Workflow

The following diagram outlines a logical workflow for troubleshooting discrepancies in ML381 potency measurements.

Caption: Troubleshooting workflow for ML381 potency assays.

Detailed Experimental Protocols

Radioligand Binding Assay (Competition)

This protocol is adapted for determining the Ki of ML381 at human or rat M5 receptors expressed in CHO-K1 cells.[7][10]

Materials:

• Cell Membranes: CHO-K1 cell membranes stably expressing human or rat M5 receptors.

• Radioligand: [3H]N-Methylscopolamine ([3H]NMS).

• Assay Buffer: 20 mM HEPES, 100 mM NaCl, 10 mM MgCl2, pH 7.4.

• Wash Buffer: 50 mM Tris-HCl, 0.9% NaCl, pH 7.4 (ice-cold).

• Non-specific Binding Control: Atropine (10 µM).

• Test Compound: ML381 serial dilutions.

• Filtration Plate: 96-well GF/B filter plate.

• Scintillation Cocktail.

Procedure:

• Prepare serial dilutions of ML381 in assay buffer.

• In a 96-well plate, add in order:

  • 25 µL of assay buffer (for total binding) or 10 µM Atropine (for non-specific binding) or ML381 dilution.

  • 25 µL of [3H]NMS (at a final concentration at or below its Kd, e.g., 0.3 nM).

  • 200 µL of diluted cell membranes (e.g., 10-20 µg protein per well).

• Incubate the plate for 2-3 hours at room temperature with gentle shaking to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the GF/B filter plate using a cell harvester.

• Wash the filters 3-5 times with ice-cold wash buffer.

• Allow the filters to dry completely.

• Add scintillation cocktail to each well and count the radioactivity using a scintillation counter.

• Calculate the Ki value using the Cheng-Prusoff equation.

Functional Assay: Intracellular Calcium Mobilization (FLIPR)

This protocol describes how to measure the IC50 of ML381 by inhibiting agonist-induced calcium flux.[5][9][12]

Materials:

• Cell Line: CHO-K1 cells stably expressing human or rat M5 receptors.

• Culture Medium: Ham's F-12K with 10% FBS and a selection antibiotic (e.g., Zeocin).[3]

• Assay Plate: 96- or 384-well black, clear-bottom cell culture plates.

• Calcium Indicator Dye: Fluo-4 AM or Calcium-5/6 assay kit.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Probenecid: (if using CHO cells) to prevent dye leakage.[14]

• Agonist: Carbachol (B1668302) or another suitable muscarinic agonist.

• Test Compound: ML381 serial dilutions.

Procedure:

• Cell Plating: Seed the CHO-K1/M5 cells into the assay plate at an optimized density and culture overnight.

• Dye Loading:

  • Prepare the calcium indicator dye loading solution in assay buffer (with probenecid if necessary).

  • Remove the culture medium from the cells and add the dye loading solution.

  • Incubate for 1 hour at 37°C.

• Compound Pre-incubation:

  • Prepare serial dilutions of ML381 in assay buffer.

  • Add the ML381 dilutions to the cell plate and incubate for 15-30 minutes at room temperature.

• Measurement:

  • Place the cell plate into the FLIPR instrument.

  • Prepare an agonist plate containing carbachol at a concentration that elicits ~80% of the maximal response (EC80).

  • Initiate the reading, which will first measure baseline fluorescence, then automatically add the agonist from the agonist plate and continue reading the fluorescence signal over time.

• Data Analysis:

  • Determine the peak fluorescence response for each well.

  • Plot the response as a percentage of the control (agonist only) against the concentration of ML381.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

References

• 1. Calcium Mobilization Assay to Measure the Activity of Gq-coupled Receptors [en.bio-protocol.org]
• 2. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. genscript.com [genscript.com]
• 4. Molecular determinants of ligand efficacy and potency in GPCR signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. genscript.com [genscript.com]
• 6. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.revvity.com [resources.revvity.com]
• 8. innoprot.com [innoprot.com]
• 9. Ca2+ Mobilization Assay - Creative Bioarray [dda.creative-bioarray.com]
• 10. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. FLIPR™ Assays for GPCR and Ion Channel Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. moleculardevices.com [moleculardevices.com]
• 15. moleculardevices.com [moleculardevices.com]

troubleshooting inconsistent results in ML381 dose-response curves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering inconsistent results in ML381 dose-response curves. Our aim is to equip scientists and drug development professionals with the necessary information to identify, address, and prevent common issues during their experiments.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address specific problems you may encounter.

Problem 1: High variability between replicate wells.

• Question: My replicate wells for the same ML381 concentration show significantly different responses. What should I check?

• Answer: High variability between replicates often points to technical errors in the experimental setup.[1] Consider the following factors:

  • Inconsistent Cell Plating: Ensure a homogenous cell suspension before and during plating to have a consistent number of cells in each well. Edge effects in microplates can also lead to variability; it is advisable to either avoid using the outer wells or fill them with a buffer or media.[1]

  • Pipetting Inaccuracy: Small volume inaccuracies, especially during serial dilutions of ML381, can lead to large differences in the final concentration. Ensure your pipettes are calibrated and use reverse pipetting for viscous solutions.

  • Incomplete Reagent Mixing: Thoroughly mix all reagents, including ML381 dilutions, before adding them to the wells.[1]

  • Plate Reader Issues: Check that the plate reader is set up correctly for your assay type (e.g., fluorescence, luminescence). For fluorescent assays, ensure filter compatibility to avoid spectral overlap and use appropriate microplates (e.g., black-walled, clear bottom) to prevent cross-talk.[2][3]

Problem 2: The dose-response curve has a very shallow or steep slope.

• Question: The slope of my Hill plot is not ideal, making it difficult to determine an accurate IC50. What could be the cause?

• Answer: The slope of the dose-response curve provides information about the binding dynamics of the compound.

  • Shallow Slope: A shallow slope might indicate issues such as compound instability in the assay medium, solubility problems at higher concentrations, or complex biological responses.[1] It could also suggest positive cooperativity in binding.

  • Steep Slope: A steep slope can suggest strong positive cooperativity or could be an artifact of a narrow effective concentration range.[1] Ensure your dose range is wide enough to capture the full sigmoidal curve.[4]

Problem 3: The IC50 value is significantly different from previously reported values.

• Question: My experimentally determined IC50 for ML381 is drastically different from what I expected based on the literature. What should I investigate?

• Answer: A shift in the IC50 value is a common problem and can be attributed to several experimental parameters:[1]

  • Cell Type and Health: Different cell lines can show varying sensitivities to a compound.[1] Ensure you are using the correct cell line and that the cells are healthy, in the logarithmic growth phase, and have a low passage number.[2][5][6]

  • Reagent Quality and Consistency: Use fresh media and supplements from a consistent source.[2] Batch-to-batch variability of ML381 could also impact the results.

  • Assay Incubation Time: The duration of cell exposure to ML381 can influence the apparent IC50. Optimize and maintain a consistent incubation time across all experiments.

  • Solvent Effects: Ensure the final concentration of the solvent (e.g., DMSO) is consistent across all wells and is at a level that does not affect cell viability or the assay readout.

Problem 4: The dose-response curve is incomplete or does not reach a plateau.

• Question: My ML381 dose-response curve does not show a complete inhibition at high concentrations, or it doesn't plateau. What could be the issue?

• Answer: An incomplete dose-response curve can arise from several factors:[7]

  • Compound Solubility: ML381 may precipitate out of solution at higher concentrations, leading to a lower effective concentration than intended. Visually inspect your stock solutions and final assay wells for any signs of precipitation.

  • Off-Target Effects: At high concentrations, ML381 might exert off-target effects that counteract its primary inhibitory action, leading to a complex curve shape.

  • Assay Dynamic Range: The assay signal may not have a wide enough dynamic range to detect a complete response.[3] Ensure your positive and negative controls provide a sufficient signal window.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of ML381?

A1: ML381 is known as a highly selective M5 orthosteric antagonist.[8][9] It competitively binds to the M5 muscarinic acetylcholine (B1216132) receptor, blocking the binding of the endogenous ligand, acetylcholine.[8] Muscarinic receptors are G protein-coupled receptors that play a role in various physiological processes.[10] ML381 has also been linked to the activation of the Nrf2 pathway, which is involved in the cellular antioxidant response.[11][12]

Q2: How does the Nrf2 signaling pathway relate to ML381's activity?

A2: Under normal conditions, the transcription factor Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation.[11][12] In response to cellular stress, Nrf2 is released from Keap1, translocates to the nucleus, and binds to Antioxidant Response Elements (AREs) in the DNA.[11][13] This leads to the transcription of genes encoding antioxidant and cytoprotective proteins.[12][14] While the primary mechanism of ML381 is as an M5 antagonist, its modulation of the Nrf2 pathway may contribute to its overall cellular effects.

Q3: What are the critical parameters to control in a dose-response experiment with ML381?

A3: For reproducible results, it is crucial to standardize the following parameters:

Parameter	Recommendation	Rationale
Cell Seeding Density	Optimize and maintain a consistent cell number per well.[2]	Cell density can affect cell health, growth rate, and responsiveness to treatment.[6]
Cell Passage Number	Use cells with a low passage number and avoid continuous passaging for extended periods.[2]	High passage numbers can lead to genetic drift and altered cellular phenotypes.
Serum Concentration	Use a consistent lot and concentration of serum in your cell culture medium.	Serum components can interact with the compound or affect cell signaling.
Incubation Time	Keep the incubation time with ML381 consistent across all experiments.	The duration of exposure can significantly impact the observed biological effect.
Compound Dilution	Prepare fresh serial dilutions of ML381 for each experiment.	The compound may degrade over time, affecting its potency.
Controls	Always include vehicle (e.g., DMSO) controls and positive/negative assay controls.[2]	Controls are essential for data normalization and assessing assay performance.

Experimental Protocols

General Protocol for a Cell-Based Dose-Response Assay

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and count the cells.

  • Dilute the cell suspension to the desired seeding density.

  • Seed the cells into a 96-well plate and incubate overnight to allow for attachment.

• Compound Preparation:

  • Prepare a stock solution of ML381 in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the ML381 stock solution in cell culture medium to achieve the desired final concentrations. Ensure the final solvent concentration is the same in all wells.

• Cell Treatment:

  • Remove the old medium from the cell plate.

  • Add the ML381 dilutions and control solutions to the respective wells.

  • Incubate the plate for the desired treatment duration.

• Assay Readout:

  • Perform the specific assay to measure the desired endpoint (e.g., cell viability, reporter gene expression).

  • Read the plate using a microplate reader with the appropriate settings.

• Data Analysis:

  • Subtract the background signal.

  • Normalize the data to the vehicle control.

  • Plot the normalized response against the logarithm of the ML381 concentration.

  • Fit the data to a sigmoidal dose-response curve (e.g., four-parameter logistic model) to determine the IC50.[4]

Visualizations

Caption: Signaling pathway of ML381 as an M5 antagonist and the related Nrf2 antioxidant response pathway.

Caption: General experimental workflow for a dose-response assay.

Caption: Troubleshooting flowchart for inconsistent dose-response curves.

References

• 1. benchchem.com [benchchem.com]
• 2. biocompare.com [biocompare.com]
• 3. selectscience.net [selectscience.net]
• 4. Dose–response relationship - Wikipedia [en.wikipedia.org]
• 5. marinbio.com [marinbio.com]
• 6. promegaconnections.com [promegaconnections.com]
• 7. How Do I Perform a Dose-Response Experiment? - FAQ 2188 - GraphPad [graphpad.com]
• 8. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Luteolin Induces Nrf2 Activity in C2C12 Cells: Implications for Muscle Health - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Antioxidative Effects of Chrysoeriol via Activation of the Nrf2 Signaling Pathway and Modulation of Mitochondrial Function - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to M5 Muscarinic Receptor Modulators: ML381 vs. Negative Allosteric Modulators (NAMs)

For Researchers, Scientists, and Drug Development Professionals

The M5 muscarinic acetylcholine (B1216132) receptor, a Gq-coupled receptor predominantly expressed in the central nervous system, has emerged as a promising target for therapeutic intervention in neuropsychiatric disorders, including addiction and schizophrenia. This guide provides a detailed comparison of ML381, a selective M5 orthosteric antagonist, with two prominent M5 negative allosteric modulators (NAMs), ML375 and VU6008667. We present a comprehensive overview of their pharmacological profiles, supported by experimental data and detailed methodologies, to aid researchers in selecting the appropriate tool compound for their studies.

Overview of Modulator Action

ML381 acts as an orthosteric antagonist, directly competing with the endogenous ligand acetylcholine (ACh) for the same binding site on the M5 receptor. In contrast, ML375 and VU6008667 are negative allosteric modulators (NAMs). They bind to a site topographically distinct from the ACh binding site, inducing a conformational change in the receptor that reduces the affinity and/or efficacy of ACh.[1] This fundamental difference in their mechanism of action has significant implications for their pharmacological effects.

Comparative Pharmacological Data

The following tables summarize the key in vitro and in vivo pharmacological parameters of ML381, ML375, and VU6008667, providing a quantitative basis for comparison.

Table 1: In Vitro Potency and Selectivity

Compound	Mechanism of Action	Human M5 IC₅₀ (nM)	Rat M5 IC₅₀ (nM)	Selectivity over M1-M4	Reference(s)
ML381	Orthosteric Antagonist	450	1650	>67-fold (>30 µM)	[2][3]
ML375	Negative Allosteric Modulator	300	790	>100-fold (>30 µM)	[4]
VU6008667	Negative Allosteric Modulator	1200	1600	>25-fold (>30 µM)	[5]

Table 2: Binding Affinity (Ki) at Muscarinic Receptors

Compound	Human M5 Kᵢ (nM)	Selectivity Profile	Reference(s)
ML381	340	Highly selective for M5 over M1-M4	[2][6]
ML375	Not explicitly reported as Kᵢ, but shows high negative cooperativity	Highly selective for M5 over M1-M4	[7]
VU6008667	Not explicitly reported	Highly selective for M5 over M1-M4	[5]

Table 3: Comparative Pharmacokinetics in Rats

Parameter	ML381	ML375	VU6008667	Reference(s)
Route of Administration	Intravenous (IV)	Intraperitoneal (IP), Oral (PO)	Oral (PO)	[2][5]
Half-life (t₁/₂)	Short (unstable in rat plasma)	~80 hours	~2.3 hours	[2][4]
CNS Penetration (Brain:Plasma Ratio)	0.58	1.8	4.1	[2][4][5]
Oral Bioavailability (%F)	Not reported	80%	17%	[4][5]

Signaling Pathways and Experimental Workflows

To visually represent the concepts discussed, the following diagrams have been generated using the DOT language.

M5 Receptor Gq Signaling Pathway

The M5 receptor, upon activation by an agonist like acetylcholine, couples to Gq protein, initiating a cascade of intracellular events.

Caption: M5 muscarinic acetylcholine receptor Gq-coupled signaling cascade.

Experimental Workflow for Characterizing M5 Modulators

The following diagram illustrates a typical workflow for the screening and characterization of novel M5 receptor modulators.

Caption: Workflow for the discovery and development of M5 receptor modulators.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Calcium Mobilization Assay

This functional assay is used to determine the potency of M5 modulators by measuring changes in intracellular calcium concentration upon receptor activation.

Objective: To determine the IC₅₀ or EC₅₀ values of test compounds at the human M5 receptor.

Materials:

• Chinese Hamster Ovary (CHO) cells stably expressing the human M5 receptor (CHO-hM5).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium 5 Assay Kit).

• Probenecid (B1678239) (to prevent dye extrusion).

• Acetylcholine (ACh) as the reference agonist.

• Test compounds (ML381, ML375, VU6008667).

• 384-well black-walled, clear-bottom microplates.

• Fluorometric Imaging Plate Reader (FLIPR) or equivalent instrument.

Protocol:

• Cell Plating: Seed CHO-hM5 cells into 384-well plates at a density of 10,000-20,000 cells per well and incubate overnight at 37°C in a 5% CO₂ incubator.

• Dye Loading: The following day, remove the culture medium and add the fluorescent calcium dye loading buffer containing probenecid to each well. Incubate the plate for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of the test compounds and ACh in assay buffer.

• Assay Procedure:

  • Place the cell plate and compound plate into the FLIPR instrument.

  • For antagonist/NAM activity, add the test compound to the cells and incubate for a specified period (e.g., 15-30 minutes). Then, add a sub-maximal concentration (e.g., EC₈₀) of ACh to stimulate the receptor.

  • For agonist activity, add the test compound directly to the cells.

• Data Acquisition: The FLIPR instrument measures the change in fluorescence intensity over time, reflecting the change in intracellular calcium concentration.

• Data Analysis: The peak fluorescence response is measured. For antagonists/NAMs, the data are normalized to the response of ACh alone, and IC₅₀ values are calculated using a four-parameter logistic equation. For agonists, EC₅₀ values are determined.[8][9][10]

Radioligand Binding Assay

This assay is used to determine the binding affinity (Kᵢ) of a compound to the M5 receptor.

Objective: To determine the Kᵢ value of test compounds by measuring their ability to displace a radiolabeled ligand from the M5 receptor.

Materials:

• Membranes from CHO cells expressing the human M5 receptor.

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS), a non-selective muscarinic antagonist.

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

• Non-specific binding control: Atropine (10 µM).

• Test compounds.

• Glass fiber filter mats.

• Scintillation cocktail.

• Scintillation counter.

Protocol:

• Reaction Setup: In a 96-well plate, combine the CHO-hM5 cell membranes, a fixed concentration of [³H]-NMS (typically at or below its Kₑ value), and varying concentrations of the test compound in assay buffer.

• Incubation: Incubate the plate at room temperature for 2-3 hours with gentle agitation to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove any unbound radioligand.

• Scintillation Counting: Place the filter mat in a scintillation vial with scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of specifically bound radioligand is calculated by subtracting non-specific binding (in the presence of atropine) from total binding. The IC₅₀ value of the test compound is determined by fitting the data to a one-site competition model. The Kᵢ value is then calculated using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[11][12]

In Vivo Efficacy Study: Opioid Self-Administration in Rats

This protocol is a general example of how to assess the in vivo efficacy of M5 NAMs in a model of addiction.

Objective: To evaluate the effect of an M5 NAM (e.g., ML375 or VU6008667) on the reinforcing effects of an opioid (e.g., oxycodone or remifentanil).

Animals: Male Sprague-Dawley rats.

Procedure:

• Surgery: Rats are surgically implanted with an intravenous catheter in the jugular vein.

• Self-Administration Training: Following recovery, rats are placed in operant conditioning chambers and trained to press a lever to receive an intravenous infusion of an opioid (e.g., remifentanil). Training typically proceeds under a fixed-ratio (FR) schedule of reinforcement (e.g., FR1, where one lever press results in one infusion).

• Escalation/Maintenance: Once stable self-administration is established, the schedule may be changed to a more demanding one, such as an FR3 or a progressive-ratio (PR) schedule, to assess motivation.

• Drug Treatment: Prior to a self-administration session, rats are pre-treated with the test compound (e.g., ML375 or VU6008667) or vehicle via the appropriate route (e.g., intraperitoneal or oral).

• Data Collection: The number of active lever presses, inactive lever presses, and infusions earned are recorded during the session.

• Data Analysis: The effect of the test compound on opioid self-administration is analyzed by comparing the number of infusions earned in the drug-treated group to the vehicle-treated group.[13][14]

Conclusion

ML381, as a selective M5 orthosteric antagonist, and ML375 and VU6008667, as selective M5 NAMs, represent valuable and distinct tools for probing the function of the M5 muscarinic receptor. The choice between these compounds will depend on the specific research question. ML381 offers a direct competitive blockade of the receptor, while the NAMs provide a more nuanced modulation of endogenous cholinergic signaling. The differing pharmacokinetic profiles, particularly the long half-life of ML375 versus the shorter half-life of VU6008667, offer further flexibility for designing in vivo studies. This guide provides a foundational dataset and methodological overview to assist researchers in making an informed decision for their investigations into the therapeutic potential of targeting the M5 receptor.

References

• 1. Engineering of Challenging G Protein-Coupled Receptors for Structure Determination and Biophysical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Continued optimization of the M5 NAM ML375: Discovery of VU6008667, an M5 NAM with high CNS penetration and a desired short half-life in rat for addiction studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-sele… | Chemical and Physical Biology Program | Vanderbilt University [medschool.vanderbilt.edu]
• 7. Identification of a Novel Allosteric Site at the M5 Muscarinic Acetylcholine Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Characterization of G Protein-coupled Receptors by a Fluorescence-based Calcium Mobilization Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Table 6, Calcium mobilization assay protocol for the CHO-NPSR cells in 1536-well plate format - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Selective M5 muscarinic acetylcholine receptor negative allosteric modulator VU6008667 blocks acquisition of opioid self-administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Opioid self-administration results in cell-type specific adaptations of striatal medium spiny neurons - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Selectivity of ML381: A Comparative Analysis Against M1-M4 Muscarinic Receptors

For researchers, scientists, and professionals in drug development, this guide provides an objective comparison of the muscarinic receptor antagonist ML381, with a focus on its selectivity against the M1, M2, M3, and M4 receptor subtypes. This analysis is supported by experimental data and detailed methodologies to ensure a comprehensive understanding of its pharmacological profile.

ML381 has been identified as a potent and highly selective antagonist of the M5 muscarinic acetylcholine (B1216132) receptor (mAChR). Its validation as a selective M5 antagonist has been established through rigorous experimental evaluation, which demonstrates its minimal interaction with the M1, M2, M3, and M4 receptor subtypes. This high degree of selectivity makes ML381 a valuable chemical probe for elucidating the physiological and pathological roles of the M5 receptor.

Comparative Selectivity Profile of Muscarinic Receptor Antagonists

The selectivity of ML381 for the M5 receptor over other muscarinic subtypes is a critical aspect of its utility as a research tool. The following table summarizes the binding affinities (Ki) and functional potencies (IC50) of ML381 against all five human muscarinic receptors (hM1-hM5). For a comprehensive comparison, the selectivity profiles of other well-established subtype-selective antagonists are also presented.

Compound	Primary Target	M1 (Ki/IC50, nM)	M2 (Ki/IC50, nM)	M3 (Ki/IC50, nM)	M4 (Ki/IC50, nM)	M5 (Ki/IC50, nM)	Selectivity over M1-M4
ML381	M5 Antagonist	>30,000[1]	>30,000[1]	>30,000[1]	>30,000[1]	340 (Ki) / 450 (IC50)[1][2]	>88-fold vs M1-M4
MT-7	M1 Antagonist	1.31 (app Ki)[3]	>10,000	>10,000	>10,000	>10,000	Highly selective for M1
Sch-211803	M2 Antagonist	>700-fold vs M2	0.9 (Ki)	-	-	-	Highly selective for M2
Darifenacin	M3 Antagonist	7.4 (pKi)	8.2 (pKi)	9.1 (pKi)[4]	7.3 (pKi)	8.0 (pKi)[4]	~8-fold vs M2, ~50-fold vs M1
VU6028418	M4 Antagonist	>10,000[5]	3,500[5]	>10,000[5]	4.1 (IC50)[5][6]	>10,000[5]	>850-fold vs M2

Note: Data is compiled from various sources and experimental conditions may differ. Direct comparison should be made with caution. pKi values are the negative logarithm of the Ki values.

Experimental Validation of ML381 Selectivity

The determination of ML381's selectivity profile relies on two primary types of in vitro assays: radioligand binding assays and functional cell-based assays. These experiments are crucial for quantifying the interaction of a compound with its intended target and for assessing its off-target effects.

Radioligand Binding Assays

Radioligand binding assays are employed to determine the affinity of a compound for a specific receptor. In the case of ML381, competition binding assays using the non-selective muscarinic antagonist [3H]N-methylscopolamine ([3H]NMS) were performed on membranes from Chinese Hamster Ovary (CHO) cells stably expressing each of the five human muscarinic receptor subtypes (hM1-hM5).

Protocol Outline:

• Membrane Preparation: CHO cells individually expressing hM1, hM2, hM3, hM4, or hM5 receptors are cultured and harvested. The cell membranes are then isolated through homogenization and centrifugation.

• Competition Binding: A fixed concentration of the radioligand ([3H]NMS) is incubated with the cell membranes in the presence of varying concentrations of the unlabeled test compound (ML381).

• Incubation and Filtration: The mixture is incubated to allow binding to reach equilibrium. The bound radioligand is then separated from the unbound radioligand by rapid filtration through glass fiber filters.

• Scintillation Counting: The radioactivity retained on the filters, which corresponds to the amount of bound radioligand, is measured using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined. The Ki value (inhibitory constant) is then calculated from the IC50 value using the Cheng-Prusoff equation.

Functional Assays (Calcium Mobilization)

Functional assays measure the biological response of a cell upon receptor activation or inhibition. For muscarinic receptors, particularly the Gq-coupled M1, M3, and M5 subtypes, changes in intracellular calcium concentration ([Ca2+]i) are a common readout of receptor activity.

Protocol Outline:

• Cell Culture: CHO cells stably expressing one of the human muscarinic receptor subtypes (hM1-hM5) are seeded into multi-well plates.

• Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM), which increases its fluorescence intensity upon binding to calcium.

• Compound Addition: Varying concentrations of the antagonist (ML381) are added to the cells and incubated.

• Agonist Stimulation: A known muscarinic agonist (e.g., acetylcholine or carbachol) is added at a concentration that elicits a submaximal response (typically EC80).

• Fluorescence Measurement: The change in fluorescence, indicating the influx of intracellular calcium, is measured in real-time using a fluorescence plate reader.

• Data Analysis: The ability of the antagonist to inhibit the agonist-induced calcium mobilization is quantified, and an IC50 value is determined.

Signaling Pathways and Experimental Workflow

To visually represent the concepts discussed, the following diagrams have been generated using Graphviz.

Caption: M5 receptor signaling and ML381's antagonistic action.

Caption: Workflow for assessing antagonist selectivity.

Conclusion

The experimental data unequivocally demonstrate that ML381 is a highly selective antagonist for the M5 muscarinic receptor, with negligible activity at the M1, M2, M3, and M4 subtypes. This high degree of selectivity, validated through robust in vitro binding and functional assays, establishes ML381 as an invaluable pharmacological tool for investigating the specific roles of the M5 receptor in health and disease. Its clear selectivity profile, as highlighted in the comparative data, distinguishes it from less selective muscarinic antagonists and enables more precise interrogation of M5 receptor function.

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Muscarinic toxin 7 selectivity is dictated by extracellular receptor loops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ics.org [ics.org]
• 5. Discovery of VU6028418: A Highly Selective and Orally Bioavailable M4 Muscarinic Acetylcholine Receptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of ML381 and Atropine on the M5 Muscarinic Acetylcholine Receptor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two key antagonists of the M5 muscarinic acetylcholine (B1216132) receptor: the highly selective research compound ML381 and the classical non-selective antagonist, atropine (B194438). This comparison is intended to assist researchers in selecting the appropriate tool compound for their studies and to provide a comprehensive overview of their respective pharmacological properties at the M5 receptor.

Introduction

The M5 muscarinic acetylcholine receptor, a Gq/11-coupled receptor, is the least understood of the five muscarinic subtypes. Its low expression levels in the central nervous system, primarily localized on dopaminergic neurons, have made it a challenging target to study.[1] However, emerging evidence suggests a role for the M5 receptor in addiction, schizophrenia, and other neurological disorders, sparking interest in the development of selective ligands to probe its function.[2]

This guide contrasts ML381, a potent and highly selective M5 antagonist, with atropine, a non-selective muscarinic antagonist that has been a pharmacological staple for decades.[2][3] Understanding the distinct properties of these two compounds is crucial for the accurate interpretation of experimental results and for the advancement of M5 receptor research.

Quantitative Data Comparison

The following tables summarize the key quantitative parameters for ML381 and atropine at the human M5 muscarinic receptor.

Compound	Parameter	Value (nM)	Assay Type	Reference
ML381	Ki	340	Radioligand Binding ([³H]NMS)	[3]
IC50	450	Functional (Calcium Mobilization)	[3][4]
Atropine	Ki	~0.6 - 2.0	Radioligand Binding ([³H]NMS)	[5]
IC50	~1.0 - 3.0	Functional (Calcium Mobilization/IP1)	[5][6]
pKB	8.7	Functional (Inositol Phosphates)	[5]

Table 1: Comparative Affinity and Potency at the Human M5 Receptor

Compound	Selectivity for M5 over other Muscarinic Subtypes	Reference
ML381	>66-fold selective over M1, M2, M3, and M4 (IC50 > 30 µM for other subtypes)	[2][3]
Atropine	Non-selective; binds to all five muscarinic subtypes with high affinity	[7]

Table 2: Muscarinic Receptor Subtype Selectivity

Signaling Pathway of the M5 Receptor

The M5 muscarinic acetylcholine receptor primarily signals through the Gq/11 family of G proteins. Upon agonist binding, the receptor activates Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium (Ca2+). DAG, along with the elevated intracellular Ca2+, activates Protein Kinase C (PKC), which then phosphorylates various downstream targets to elicit a cellular response.

Caption: M5 Muscarinic Receptor Signaling Pathway.

Experimental Protocols

This section details the general methodologies for two key experiments used to characterize the interaction of ML381 and atropine with the M5 receptor.

Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (Ki) of a test compound (e.g., ML381 or atropine) for the M5 receptor.

Materials:

• Cell membranes prepared from a cell line stably expressing the human M5 muscarinic receptor (e.g., CHO-K1 or HEK293 cells).

• Radioligand: [³H]-N-methylscopolamine ([³H]NMS), a non-selective muscarinic antagonist.

• Test compound (ML381 or atropine) at various concentrations.

• Non-specific binding control: A high concentration of a non-labeled antagonist (e.g., atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Glass fiber filters.

• Scintillation counter and scintillation fluid.

Procedure:

• Incubation: In a multi-well plate, incubate the cell membranes with a fixed concentration of [³H]NMS and varying concentrations of the test compound. Include wells for total binding (only [³H]NMS and membranes) and non-specific binding ([³H]NMS, membranes, and a high concentration of non-labeled atropine).

• Equilibration: Allow the binding reaction to reach equilibrium (e.g., 60-90 minutes at room temperature).

• Filtration: Rapidly filter the contents of each well through glass fiber filters to separate the bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Calcium Mobilization Assay

Objective: To determine the functional potency (IC50) of an antagonist (e.g., ML381 or atropine) in inhibiting agonist-induced intracellular calcium release mediated by the M5 receptor.

Materials:

• A cell line stably expressing the human M5 muscarinic receptor (e.g., CHO-K1 or HEK293 cells).

• A calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Calcium-6).

• A muscarinic agonist (e.g., carbachol (B1668302) or acetylcholine).

• Test compound (ML381 or atropine) at various concentrations.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• A fluorescence plate reader with automated liquid handling capabilities (e.g., FLIPR or FlexStation).

Procedure:

• Cell Plating: Plate the M5-expressing cells in a multi-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.

• Compound Pre-incubation: Add varying concentrations of the antagonist (ML381 or atropine) to the wells and incubate for a defined period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

• Agonist Stimulation and Measurement: Place the plate in the fluorescence reader. The instrument will add a fixed concentration of the agonist (typically the EC80 concentration) to all wells and simultaneously measure the change in fluorescence intensity over time.

• Data Analysis: The increase in fluorescence corresponds to the increase in intracellular calcium. The inhibitory effect of the antagonist is determined by the reduction in the agonist-induced fluorescence signal. Plot the percentage of inhibition against the logarithm of the antagonist concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Workflow

The following diagram illustrates a typical workflow for screening and characterizing M5 receptor antagonists.

Caption: Workflow for M5 Antagonist Discovery.

Conclusion

The choice between ML381 and atropine as an M5 receptor antagonist fundamentally depends on the experimental question. ML381, with its high selectivity, is an invaluable tool for specifically probing the physiological and pathological roles of the M5 receptor without the confounding effects of blocking other muscarinic subtypes.[2][3] Its use is critical in studies aiming to dissect the specific contributions of M5 to neuronal circuits and behavior.

Atropine, in contrast, remains a useful tool for studies where a broad, non-selective blockade of muscarinic receptors is desired.[7] Its well-characterized pharmacology and long history of use provide a wealth of comparative data. However, its lack of subtype selectivity means that any observed effects cannot be definitively attributed to the M5 receptor alone.

For researchers focused on elucidating the specific functions of the M5 receptor, ML381 is the superior choice. For broader studies of the muscarinic system, atropine can still be a relevant, albeit less specific, tool. This guide provides the foundational data and protocols to aid in the informed selection and use of these important pharmacological agents.

References

• 1. Characterization of muscarinic receptor subtypes on rat pancreatic acini: pharmacological identification by secretory responses and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Novel, Orthosteric M5 Antagonist Possessing a High Degree of Muscarinic Subtype Selectivity - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Comparative pharmacology of recombinant human M3 and M5 muscarinic receptors expressed in CHO-K1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative pharmacology of recombinant human M3 and M5 muscarinic receptors expressed in CHO-K1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The muscarinic M5 receptor: a silent or emerging subtype? - PMC [pmc.ncbi.nlm.nih.gov]

Validating ML381's M5 Receptor Antagonism: A Comparison of Pharmacological and Genetic Approaches

For researchers, scientists, and drug development professionals, establishing the on-target effects of a novel pharmacological agent is a critical step in the validation process. This guide provides a comparative overview of using ML381, a selective M5 muscarinic acetylcholine (B1216132) receptor (mAChR) antagonist, in conjunction with small interfering RNA (siRNA) knockdown of the M5 receptor to confirm its mechanism of action. This combined approach offers a powerful strategy to distinguish on-target from potential off-target effects.

ML381 has emerged as a valuable tool for studying the physiological roles of the M5 receptor, a Gq-protein coupled receptor that, upon activation by acetylcholine, triggers a signaling cascade involving phospholipase C (PLC), inositol (B14025) trisphosphate (IP3), and intracellular calcium mobilization. While ML381 exhibits high selectivity for the M5 receptor over other mAChR subtypes (M1-M4), as with any pharmacological agent, rigorous validation of its on-target activity is paramount. The use of siRNA to specifically silence the expression of the M5 receptor provides a robust genetic method to corroborate the pharmacological findings with ML381.

Comparison of ML381 Effects in the Presence and Absence of M5 Receptor

The core principle of this validation strategy lies in comparing the cellular response to ML381 in a standard experimental setup versus a setup where the M5 receptor has been knocked down. A significant attenuation or complete abolition of the effects of ML381 in M5-knockdown cells would provide strong evidence that the compound's activity is mediated through this specific receptor.

Experimental Condition	Expected Agonist (e.g., Acetylcholine) Response	Expected ML381 Effect on Agonist Response	Interpretation
Wild-Type Cells (Control)	Robust increase in intracellular calcium ([Ca2+]i)	Dose-dependent inhibition of agonist-induced [Ca2+]i increase	ML381 acts as an antagonist at the M5 receptor.
Scrambled siRNA-treated Cells (Control)	Robust increase in intracellular calcium ([Ca2+]i)	Dose-dependent inhibition of agonist-induced [Ca2+]i increase	The siRNA delivery process itself does not alter the cellular response.
M5 siRNA-treated Cells (Knockdown)	Significantly attenuated or no increase in intracellular calcium ([Ca2+]i)	Minimal to no further inhibition of the already reduced agonist response	The effect of ML381 is dependent on the presence of the M5 receptor, confirming on-target activity.

Experimental Protocols

To effectively validate the on-target effects of ML381 using siRNA, a series of well-controlled experiments are necessary. Below are detailed protocols for M5 receptor knockdown and the subsequent functional assessment of ML381.

M5 Receptor (CHRM5) siRNA Knockdown Protocol

This protocol outlines the steps for transiently knocking down the expression of the M5 receptor in a suitable cell line (e.g., HEK293 or CHO cells stably expressing the human M5 receptor).

• Cell Seeding: Plate cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• siRNA Preparation: On the day of transfection, prepare the siRNA solution. It is recommended to use a pool of 2-3 validated siRNAs targeting different regions of the CHRM5 mRNA to improve knockdown efficiency and minimize off-target effects. A non-targeting scrambled siRNA should be used as a negative control.

• Transfection Complex Formation: Dilute the M5 siRNA or scrambled siRNA in a serum-free medium. In a separate tube, dilute a suitable transfection reagent (e.g., lipofectamine-based) in the same medium. Combine the siRNA and transfection reagent solutions and incubate at room temperature for 15-20 minutes to allow for the formation of transfection complexes.

• Cell Transfection: Add the transfection complexes dropwise to the cells. Gently rock the plate to ensure even distribution.

• Incubation: Incubate the cells for 48-72 hours at 37°C in a CO2 incubator. The optimal incubation time should be determined empirically to achieve maximal protein knockdown.

• Validation of Knockdown: After the incubation period, harvest a subset of the cells to validate the knockdown efficiency. This can be done at the mRNA level using quantitative real-time PCR (qRT-PCR) or at the protein level using Western blotting with a validated M5 receptor antibody. A knockdown efficiency of >70% is generally considered acceptable.

Functional Assay: Intracellular Calcium Measurement

This protocol describes how to measure changes in intracellular calcium concentration in response to an agonist and the antagonist ML381 in both control and M5-knockdown cells.

• Cell Preparation: Seed wild-type, scrambled siRNA-treated, and M5 siRNA-treated cells into a 96-well black, clear-bottom plate.

• Dye Loading: Wash the cells with a buffered saline solution (e.g., HBSS) and then incubate them with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in the dark at 37°C for 30-60 minutes.

• Compound Preparation: Prepare serial dilutions of ML381 and a standard M5 receptor agonist (e.g., acetylcholine or carbachol) in the assay buffer.

• Antagonist Pre-incubation: After dye loading, wash the cells to remove excess dye. Add the different concentrations of ML381 to the appropriate wells and incubate for 15-30 minutes.

• Agonist Stimulation and Data Acquisition: Place the plate in a fluorescence plate reader. Initiate the reading to establish a baseline fluorescence. Then, add the M5 agonist to all wells and continue to record the fluorescence intensity over time.

• Data Analysis: The change in fluorescence intensity corresponds to the change in intracellular calcium concentration. Calculate the agonist's EC50 in the absence and presence of different concentrations of ML381 in all cell types. In the M5-knockdown cells, the agonist should show a significantly reduced or absent response, and consequently, ML381 should have a minimal effect.

Visualizing the Validation Workflow and Signaling Pathway

To better illustrate the concepts described, the following diagrams, generated using the DOT language, depict the M5 receptor signaling pathway and the experimental workflow for validating ML381's effects.

Caption: M5 Receptor Signaling Pathway.

Caption: Experimental Workflow for ML381 Validation.

By employing the combination of a selective pharmacological tool like ML381 and a specific genetic knockdown approach with siRNA, researchers can confidently validate the on-target effects of their compounds and gain a deeper understanding of the physiological and pathological roles of the M5 muscarinic receptor. This rigorous validation is essential for the advancement of drug discovery and development programs targeting this receptor.

Unraveling the True Identity of ML381: A Guide to its Mechanism of Action

A critical review of scientific literature reveals that ML381 is a highly selective M5 muscarinic acetylcholine (B1216132) receptor (mAChR) antagonist, contrary to the suggested focus on the NRF2 signaling pathway. This guide provides a comprehensive overview of the true mechanism of action for ML381, alongside relevant experimental insights, to ensure accurate scientific understanding and application.

Initial investigations into the activity of ML381 in the context of the NRF2 pathway have yielded no supporting evidence. Instead, a robust body of research identifies ML381, also known as VU0488130, as a potent and selective antagonist of the M5 muscarinic acetylcholine receptor.[1] This distinction is crucial for researchers, as its biological effects are mediated through a completely different signaling cascade than the NRF2 antioxidant response pathway. It is possible that ML381 has been confused with ML385 , a distinct compound that is a known and specific inhibitor of NRF2.[2][3][4][5]

Correcting the Record: The True Target of ML381

ML381 functions by competitively binding to the orthosteric site of the M5 muscarinic acetylcholine receptor, thereby blocking the binding of the endogenous ligand, acetylcholine.[2][6][7] The M5 receptor is a G protein-coupled receptor (GPCR) that, upon activation, couples to Gq/11 proteins. This initiates a signaling cascade that leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium stores, while DAG activates protein kinase C (PKC). This signaling pathway is primarily involved in modulating dopaminergic neurotransmission.[2][8]

The NRF2 Signaling Pathway: A Separate Avenue

For clarity, the Nuclear factor erythroid 2-related factor 2 (NRF2) pathway is a critical cellular defense mechanism against oxidative stress.[6][9][10][11] Under normal conditions, NRF2 is kept inactive in the cytoplasm by its repressor protein, Keap1.[6][9][10] Upon exposure to oxidative or electrophilic stress, Keap1 is modified, leading to the release and nuclear translocation of NRF2. In the nucleus, NRF2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, inducing the expression of a wide array of antioxidant and cytoprotective enzymes.[6][9][10][11]

Given the lack of evidence for ML381's involvement in the NRF2 pathway, a comparison of its activity in different cell lines related to this pathway cannot be provided.

Visualizing the Correct Signaling Pathway of ML381

To accurately represent the mechanism of action of ML381, the following diagram illustrates the M5 muscarinic acetylcholine receptor signaling pathway that it antagonizes.

ML381 inhibits the M5 muscarinic acetylcholine receptor pathway.

Experimental Protocols for Assessing ML381 Activity

While we cannot provide protocols for NRF2 activity, the following outlines a general experimental workflow for validating the activity of ML381 as an M5 receptor antagonist.

Workflow for assessing ML381's antagonistic activity on the M5 receptor.

Detailed Methodologies:

1. Cell Culture:

• Chinese Hamster Ovary (CHO-K1) cells, or other suitable host cells, are stably transfected to express the human M5 muscarinic acetylcholine receptor.

• Cells are maintained in appropriate culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum, antibiotics, and a selection agent (e.g., G418) to ensure the continued expression of the receptor.

2. Intracellular Calcium Mobilization Assay:

• This functional assay measures the ability of the M5 receptor to signal through the Gq pathway, leading to an increase in intracellular calcium.

• Cells are seeded into 96- or 384-well plates and grown to a suitable confluency.

• The cells are then loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions. This dye will fluoresce upon binding to free intracellular calcium.

3. ML381 Treatment:

• Prior to agonist stimulation, cells are incubated with varying concentrations of ML381 for a defined period. A vehicle control (e.g., DMSO) is also included.

4. Agonist Stimulation:

• A known muscarinic agonist, such as carbachol (B1668302) or acetylcholine, is added to the wells to stimulate the M5 receptors.

5. Data Acquisition:

• The fluorescence intensity in each well is measured over time using a fluorescence plate reader (e.g., a FLIPR or FlexStation). The increase in fluorescence corresponds to the increase in intracellular calcium concentration.

6. Data Analysis:

• The peak fluorescence response is measured for each concentration of ML381.

• The data are normalized to the response of the agonist alone.

• An inhibition curve is generated by plotting the response against the logarithm of the ML381 concentration.

• The half-maximal inhibitory concentration (IC50) is calculated from this curve using non-linear regression. This value represents the concentration of ML381 required to inhibit 50% of the maximal agonist response and is a measure of its potency as an antagonist.

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. Potential of NRF2 Inhibitors—Retinoic Acid, K67, and ML-385—In Overcoming Doxorubicin Resistance in Promyelocytic Leukemia Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nrf2 (Inhibitors Agonists Modulators Antagonists) | TargetMol [targetmol.com]
• 5. Small molecule inhibitor of NRF2 selectively intervenes therapeutic resistance in KEAP1-deficient NSCLC tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The complexity of the Nrf2 pathway: Beyond the antioxidant response - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antioxidant improves smooth muscle sarco/endoplasmic reticulum Ca(2+)-ATPase function and lowers tyrosine nitration in hypercholesterolemia and improves nitric oxide-induced relaxation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nrf2 Activator The Nrf2 Activator modulates the biological activity of Nrf2. This small molecule/inhibitor is primarily used for Phosphorylation & Dephosphorylation applications. | Sigma-Aldrich [sigmaaldrich.com]
• 9. An Overview of Nrf2 Signaling Pathway and Its Role in Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | The Nrf2 Pathway in Liver Diseases [frontiersin.org]
• 11. The Nrf2-ARE Pathway: An Indicator and Modulator of Oxidative Stress in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of the M5-Selective Antagonist ML381 and Non-Selective Muscarinic Antagonists

A detailed guide for researchers and drug development professionals on the pharmacological distinctions, experimental evaluation, and signaling pathways of the novel M5-selective antagonist ML381 versus classical non-selective muscarinic antagonists such as atropine, scopolamine (B1681570), and ipratropium (B1672105).

This guide provides a comprehensive comparison of the M5-selective muscarinic acetylcholine (B1216132) receptor (mAChR) antagonist, ML381, with widely used non-selective muscarinic antagonists. By presenting quantitative data, detailed experimental protocols, and visual representations of relevant pathways and workflows, this document aims to equip researchers with the necessary information to effectively utilize these pharmacological tools in their studies.

Introduction to ML381 and Non-Selective Muscarinic Antagonists

Muscarinic acetylcholine receptors, consisting of five subtypes (M1-M5), are G protein-coupled receptors that mediate a wide array of physiological functions. While non-selective antagonists, which block multiple mAChR subtypes, have been invaluable pharmacological tools and therapeutic agents, their lack of specificity can lead to a broad range of effects and potential side effects. The development of subtype-selective antagonists, such as ML381 for the M5 receptor, offers a more precise approach to dissecting the roles of individual receptor subtypes and for developing targeted therapeutics.

ML381 is a potent and highly selective antagonist for the M5 muscarinic receptor.[1][2][3] In contrast, classical non-selective antagonists like atropine, scopolamine, and ipratropium exhibit high affinity for multiple muscarinic receptor subtypes.[4][5][6][7] This fundamental difference in selectivity is the basis for their distinct pharmacological profiles and potential applications.

Data Presentation: A Quantitative Comparison

The following tables summarize the binding affinities (Ki) and functional potencies (IC50) of ML381 and representative non-selective muscarinic antagonists across the five human muscarinic receptor subtypes. This quantitative data highlights the remarkable selectivity of ML381 for the M5 receptor compared to the broad-spectrum activity of the non-selective agents.

Table 1: Binding Affinity (Ki) of Muscarinic Antagonists at Human M1-M5 Receptors

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)
ML381	>30,000[3]	>30,000[3]	>30,000[3]	>30,000[3]	340[3]
Atropine	1.27[8]	3.24[8]	2.21[8]	0.77[8]	2.84[8]
Scopolamine	1.0[9]	4.0[9]	1.3[9]	1.6[9]	5.0[9]
Ipratropium	2.9[10]	2.0[10]	1.7[10]	-	-

Table 2: Functional Antagonism (IC50) of Muscarinic Antagonists at Human M1-M5 Receptors

Compound	M1 IC50 (nM)	M2 IC50 (nM)	M3 IC50 (nM)	M4 IC50 (nM)	M5 IC50 (nM)
ML381	>30,000[3]	>30,000[3]	>30,000[3]	>30,000[3]	450[3]
Atropine	2.22[8]	4.32[8]	4.16[8]	2.38[8]	3.39[8]
Scopolamine	~1-10	~1-10	~1-10	~1-10	~1-10
Ipratropium	~1-5	~1-5	~1-5	-	-

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental approaches, the following diagrams have been generated using the DOT language.

Caption: M5 Receptor Signaling and Antagonist Intervention.

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In vivo Monitoring of Dopamine by Microdialysis with One-Minute Temporal Resolution Using Online Capillary Liquid Chromatography with Electrochemical Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Gq-coupled receptor assays using the FlexStation System: M1 muscarinic receptor [moleculardevices.com]
• 9. In Vivo Brain Microdialysis of Monoamines | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]

Validating the Orthosteric Binding Site of ML381 on the M5 Muscarinic Acetylcholine Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of ML381, a selective orthosteric antagonist for the M5 muscarinic acetylcholine (B1216132) receptor (M5R), with other relevant compounds. Experimental data is presented to validate its binding site and compare its performance against alternative M5R modulators. Detailed experimental protocols and signaling pathway visualizations are included to support further research and drug development efforts.

Introduction to ML381 and the M5 Receptor

The M5 muscarinic acetylcholine receptor, a G-protein coupled receptor (GPCR), is predominantly expressed in the central nervous system, particularly in dopaminergic neurons of the substantia nigra and ventral tegmental area. This localization suggests a crucial role in modulating dopamine (B1211576) signaling, making it a potential therapeutic target for conditions like addiction and neuropsychiatric disorders. ML381 has emerged as a valuable tool for studying M5R function due to its high selectivity as an orthosteric antagonist. Orthosteric ligands bind to the same site as the endogenous ligand, in this case, acetylcholine (ACh).

Comparative Analysis of M5 Receptor Ligands

The following table summarizes the binding affinities and functional potencies of ML381 and other compounds that interact with the M5 receptor. This data is crucial for understanding the selectivity and potential applications of each ligand.

Compound	Type	Target Receptor(s)	M5 Affinity (Ki)	M5 Potency (IC50/EC50)	Other Subtype Affinities/Potencies
ML381	Orthosteric Antagonist	M5	340 nM	450 nM (hM5)	>30 µM for M1-M4
Pirenzepine	Orthosteric Antagonist	M1 selective	~398 nM (pKi 6.4)	-	M1 (pKi 8.74), M2 (pKi 7.35), M3 (low), M4 (pKi 8.32)
Himbacine	Orthosteric Antagonist	M2/M4 selective	296 nM	-	M2 (4 nM), M4 (7 nM), M3 (59 nM), M1 (83 nM)[1]
Darifenacin	Orthosteric Antagonist	M3 selective	~100 nM (pKi 8.0)	pKB 7.7	M3 (pKi 9.1), M1 (pKi 8.2), M2 (pKi 7.4), M4 (pKi 7.3)[2]
ML375	Negative Allosteric Modulator (NAM)	M5	-	300 nM (hM5), 790 nM (rM5)	>30 µM for M1-M4[3][4][5]
VU0238429	Positive Allosteric Modulator (PAM)	M5	-	1.16 µM	>30 µM for M1 and M3; inactive at M2 and M4[6][7][8]

Experimental Validation of ML381's Orthosteric Binding

The orthosteric binding of ML381 to the M5 receptor has been validated through competitive radioligand binding assays. This method assesses the ability of an unlabeled compound (ML381) to displace a radioactively labeled ligand that is known to bind to the orthosteric site.

Experimental Workflow: Radioligand Competition Binding Assay

Caption: Workflow for a radioligand competition binding assay.

Experimental Protocol: Radioligand Competition Binding Assay

• Membrane Preparation: Cell membranes from a stable cell line overexpressing the human M5 muscarinic receptor are prepared.

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, pH 7.4) is used for all dilutions.

• Radioligand: A fixed concentration of a non-selective muscarinic orthosteric radioligand, such as [3H]N-methylscopolamine ([3H]NMS), is used.

• Competitor: A range of concentrations of the unlabeled test compound (ML381) are prepared.

• Incubation: The cell membranes, radioligand, and competitor are incubated together to allow for binding to reach equilibrium.

• Filtration: The incubation mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

• Washing: The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: The amount of radioactivity trapped on the filters is measured using a scintillation counter.

• Data Analysis: The data is analyzed using non-linear regression to determine the concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

M5 Receptor Signaling Pathway

ML381, as an orthosteric antagonist, blocks the binding of acetylcholine and subsequent activation of the M5 receptor. The canonical signaling pathway for the M5 receptor involves its coupling to Gq/11 proteins.

Caption: M5 receptor signaling pathway and the inhibitory action of ML381.

Functional Assays to Characterize M5 Receptor Ligands

Functional assays, such as calcium mobilization assays, are used to determine whether a ligand acts as an agonist, antagonist, or allosteric modulator. For the Gq-coupled M5 receptor, agonist activation leads to an increase in intracellular calcium concentration.

Experimental Workflow: Calcium Mobilization Assay

References

• 1. Binding and functional selectivity of himbacine for cloned and neuronal muscarinic receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ics.org [ics.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor: (S)-9b-(4-chlorophenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydro-1H-imidazo[2,1-a]isoindol-5(9bH)-one (ML375) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of the first M5-selective and CNS penetrant negative allosteric modulator (NAM) of a muscarinic acetylcholine receptor: (S)-9b-(4-chlorophenyl)-1-(3,4-difluorobenzoyl)-2,3-dihydro-1H-imidazo[2,1-a]isoindol-5(9bH)-one (ML375) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Discovery of the First Highly M5-Preferring Muscarinic Acetylcholine Receptor Ligand, an M5 Positive Allosteric Modulator Derived from a Series of 5-Trifluoromethoxy N-Benzyl Isatins - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to M5 Selective Antagonists: ML381 Versus Novel Compounds

For Researchers, Scientists, and Drug Development Professionals

The M5 muscarinic acetylcholine (B1216132) receptor, a Gq-coupled receptor predominantly expressed in the central nervous system, has emerged as a promising therapeutic target for various neurological and psychiatric disorders, including addiction and schizophrenia. The development of selective antagonists for the M5 receptor is crucial for elucidating its physiological roles and for advancing drug discovery efforts. This guide provides an objective comparison of the well-established M5 selective antagonist, ML381, with more recently developed novel antagonists, supported by experimental data and detailed methodologies.

Performance Comparison of M5 Selective Antagonists

Since the development of ML381, a number of novel M5 selective antagonists have been synthesized, offering improvements in potency, selectivity, and pharmacokinetic properties. This section provides a quantitative comparison of key pharmacological parameters for ML381 and select novel antagonists.

Compound	Type	Human M5 IC50 (nM)	Human M5 Ki (nM)	Selectivity vs. M1-M4	Key Features	Reference
ML381	Orthosteric Antagonist	450	340	>66-fold (>30 µM)	CNS penetrant; unstable in rat plasma, suitable for in vitro/electrophysiology.[1][2]	[1][2]
VU0488130	Orthosteric Antagonist	450	341	>66-fold (>30 µM)	Alternative designation for ML381.[1][2]	[1][2]
VU6019650	Orthosteric Antagonist	36	Not Reported	>100-fold	High potency and selectivity; favorable properties for systemic dosing.[3]	[3]
VU6008667	Negative Allosteric Modulator (NAM)	Not Reported	Not Reported	Selective for M5	Short-acting; attenuates oxycodone self-administration.[4]	[4]

M5 Receptor Signaling Pathway

The M5 muscarinic acetylcholine receptor is a G-protein coupled receptor (GPCR) that primarily signals through the Gαq pathway. Upon activation by acetylcholine, the Gαq subunit activates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium into the cytoplasm. The subsequent increase in intracellular calcium concentration triggers various downstream cellular responses.

M5 Receptor Gq Signaling Pathway

Experimental Protocols

Accurate characterization of novel M5 selective antagonists relies on robust and reproducible experimental assays. Below are detailed protocols for key in vitro experiments.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a test compound for the M5 receptor.

Materials:

• HEK293 or CHO cells stably expressing the human M5 receptor.

• Membrane preparation buffer: 50 mM Tris-HCl, 5 mM MgCl2, 1 mM EDTA, pH 7.4.

• Assay buffer: 50 mM Tris-HCl, 100 mM NaCl, 10 mM MgCl2, pH 7.4.

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS).

• Non-specific binding control: Atropine (B194438) (10 µM).

• Test compounds.

• GF/B filter plates.

• Scintillation counter.

Procedure:

• Membrane Preparation:

  • Harvest cells and homogenize in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate at 4°C.

  • Resuspend the pellet in fresh buffer and repeat the centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration.

• Binding Reaction:

  • In a 96-well plate, add assay buffer, a fixed concentration of [³H]-NMS (e.g., 0.3 nM), and varying concentrations of the test compound.

  • Add the cell membrane preparation (e.g., 10-20 µg of protein).

  • For non-specific binding wells, add atropine instead of the test compound.

  • Incubate the plate with gentle agitation for 2-3 hours at room temperature.

• Filtration and Counting:

  • Rapidly filter the reaction mixture through a GF/B filter plate using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer (50 mM Tris-HCl, 0.9% NaCl, pH 7.4).

  • Dry the filter plate and add scintillation fluid.

  • Count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 value of the test compound by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay (FLIPR)

This functional assay measures the ability of an antagonist to inhibit agonist-induced increases in intracellular calcium.

Materials:

• CHO or HEK293 cells stably expressing the human M5 receptor.

• Cell culture medium (e.g., Ham's F-12).

• Assay buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Calcium-sensitive dye (e.g., Fluo-4 AM or Calcium 5 Assay Kit).

• Probenecid (B1678239) (to prevent dye leakage).

• Agonist (e.g., carbachol).

• Test compounds.

• 384-well black-walled, clear-bottom plates.

• Fluorometric Imaging Plate Reader (FLIPR).

Procedure:

• Cell Plating:

  • Plate the M5-expressing cells in 384-well plates and incubate overnight.

• Dye Loading:

  • Prepare a dye-loading solution containing the calcium-sensitive dye and probenecid in assay buffer.

  • Remove the culture medium from the cells and add the dye-loading solution.

  • Incubate for 1 hour at 37°C.

• Assay:

  • Prepare a plate with varying concentrations of the test antagonist.

  • Prepare a plate with a fixed concentration of the agonist (e.g., EC80 of carbachol).

  • Place the cell plate and compound plates into the FLIPR instrument.

  • The instrument will first add the antagonist to the cells, followed by a short incubation.

  • Then, the agonist is added, and the fluorescence intensity is measured over time.

• Data Analysis:

  • The change in fluorescence intensity reflects the change in intracellular calcium concentration.

  • Determine the inhibitory effect of the antagonist at each concentration.

  • Calculate the IC50 value of the antagonist by fitting the data to a dose-response curve.

Experimental Workflow for M5 Antagonist Characterization

The following diagram illustrates a typical workflow for the discovery and characterization of novel M5 selective antagonists.

M5 Antagonist Discovery Workflow

Conclusion

ML381 has been an invaluable tool for probing the function of the M5 receptor. However, its limitations, particularly its instability in plasma, have driven the search for novel antagonists with improved drug-like properties. Compounds such as VU6019650 represent a significant advancement, offering higher potency and suitability for in vivo studies. The development of selective negative allosteric modulators like VU6008667 further expands the chemical toolbox for targeting the M5 receptor. The continued exploration of diverse chemical scaffolds will be essential for the development of clinically viable M5 selective antagonists for the treatment of CNS disorders. The experimental protocols and workflows detailed in this guide provide a framework for the rigorous evaluation of these next-generation compounds.

References

• 1. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of VU6019650: A Potent, Highly Selective, and Systemically Active Orthosteric Antagonist of the M5 Muscarinic Acetylcholine Receptor for the Treatment of Opioid Use Disorder - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective M5 muscarinic acetylcholine receptor negative allosteric modulator VU6008667 blocks acquisition of opioid self-administration - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Proper Disposal of ML381: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Chemical and Physical Properties of ML381

A summary of the known quantitative data for ML381 is presented below. This information is crucial for assessing its potential hazards and for clear communication with your institution's Environmental Health and Safety (EHS) department.

Property	Value	Source
Molecular Weight	379 g/mol	[1]
cLogP (Lipophilicity)	2.74	[1]
Topological Polar Surface Area (TPSA)	86 Ų	[1]

Step-by-Step Disposal Protocol for ML381

The following protocol provides a procedural, step-by-step guide for the safe disposal of ML381 and materials contaminated with it. This is a general guideline, and it is imperative to always consult and adhere to your institution's specific EHS procedures.

Waste Identification and Classification

• Treat all unused or expired ML381 as chemical waste.[2]

• Any materials that have come into contact with ML381, such as gloves, pipette tips, vials, and bench paper, should be considered contaminated waste and disposed of accordingly.[2]

• Solutions containing ML381 must be collected as liquid chemical waste.[2]

Waste Segregation

• Collect ML381 waste separately from other chemical waste streams to avoid incompatible mixtures.[3]

• Specifically, keep aqueous waste separate from organic solvent waste.[3]

Containerization and Labeling

• Liquid Waste: Collect liquid waste containing ML381 in a suitable, leak-proof container with a secure lid that is compatible with the chemical. The original reagent bottle can often be reused for this purpose.[4]

• Solid Waste: Collect contaminated solid waste, such as lab supplies, in a designated, puncture-resistant container or a clearly labeled bag for chemical waste.[2]

• Labeling: Clearly label all waste containers with the words "Hazardous Waste," the full chemical name "ML381," and the approximate concentration and quantity.[2][4] Keep the container closed except when adding waste.[4]

Secure Storage

• Store waste containers in a designated, well-ventilated, and secure area within the laboratory, away from incompatible materials.[2]

• The storage area should be known to all laboratory personnel and be subject to regular inspection by the EHS department.[2]

Arrange for Professional Disposal

• Contact EHS: Never dispose of ML381 down the drain or in the regular trash.[2][5] Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the chemical waste.[2]

• Provide Information: Be prepared to provide the EHS department with all necessary information about the waste, including its name, quantity, and any other known properties.

The overriding principle for handling laboratory waste is that no experimental activity should begin without a clear plan for the disposal of all resulting waste, both hazardous and non-hazardous.[3]

Disposal Workflow Visualization

The following diagram illustrates the logical workflow for the proper disposal of ML381.

Caption: A workflow diagram for the proper disposal of ML381.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. benchchem.com [benchchem.com]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Handling Guide for ML381 (VU0488130)

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling, storage, and disposal of ML381, a selective M5 muscarinic acetylcholine (B1216132) receptor antagonist. The following guidelines are intended to ensure the safe execution of research protocols and proper management of waste.

Personal Protective Equipment (PPE) and Safety Precautions

When handling ML381, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

Protective Equipment	Specifications and Purpose
Eye Protection	Chemical safety goggles or a face shield to protect against splashes.
Hand Protection	Compatible chemical-resistant gloves (e.g., nitrile rubber).
Respiratory Protection	A NIOSH-approved respirator is recommended, especially when handling the powder form or when adequate ventilation is not available.
Body Protection	A laboratory coat or other protective clothing to prevent skin contact.

General Handling Precautions:

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of dust or aerosols.

• Work in a well-ventilated area, preferably in a chemical fume hood.

• Wash hands thoroughly after handling.

Storage and Disposal Plans

Proper storage and disposal are critical to maintaining the integrity of ML381 and ensuring a safe laboratory environment.

Aspect	Guideline
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area. For long-term storage as a powder, -20°C for up to 3 years is recommended. In solvent, store at -80°C for up to 1 year.[1]
Disposal	Dispose of waste product and contaminated materials in accordance with local, state, and federal regulations. Unused or unwanted ML381 should be disposed of as chemical waste. Do not allow the product to enter drains.

Experimental Protocols and Data

ML381, also known as VU0488130, is a potent and selective M5 orthosteric antagonist.[1][2] It is a valuable tool for in vitro and electrophysiology studies.[2][3]

Key Experimental Parameters:

Parameter	Value	Species
hM5 IC50	450 nM	Human
hM5 Ki	340 nM	Human
rM5 IC50	1.65 µM	Rat
M1-M4 IC50	>30 µM	Human & Rat

h: human, r: rat

Solubility and Stability: ML381 is soluble in DMSO and ethanol. For in vivo studies, various formulations can be prepared, though it's noted to be unstable in rat plasma.[4]

• 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline: Soluble at ≥ 2.5 mg/mL.[4]

• 10% DMSO, 90% (20% SBE-β-CD in Saline): Soluble at ≥ 2.5 mg/mL.[4]

• 10% DMSO, 90% Corn Oil: Soluble at ≥ 2.5 mg/mL.[4]

The compound shows good stability in phosphate-buffered saline (PBS).[2]

Signaling Pathway and Mechanism of Action

ML381 acts as an orthosteric antagonist at the M5 muscarinic acetylcholine receptor. This means it binds to the same site as the endogenous ligand, acetylcholine, and blocks its action. The M5 receptor is a G-protein coupled receptor (GPCR) that, upon activation, typically signals through the Gq pathway, leading to the activation of phospholipase C (PLC) and subsequent downstream signaling events. By blocking this, ML381 inhibits these downstream effects.

Caption: Mechanism of action of ML381 as an M5 receptor antagonist.

References

• 1. ML381 | TargetMol [targetmol.com]
• 2. Discovery, synthesis and characterization of a highly mAChR selective M5 orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery, synthesis and characterization of a highly muscarinic acetylcholine receptor (mAChR)-selective M5-orthosteric antagonist, VU0488130 (ML381): a novel molecular probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]